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Foundational

An In-Depth Technical Guide to the Chemical Properties and Synthetic Utility of the 7-Bromoimidazo[1,5-b]pyridazine Scaffold

A Senior Application Scientist's Perspective on a Versatile Heterocyclic Core Introduction: The Imidazopyridazine Scaffold and the Strategic Role of the 7-Bromo Substituent The imidazopyridazine framework, a class of nit...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Perspective on a Versatile Heterocyclic Core

Introduction: The Imidazopyridazine Scaffold and the Strategic Role of the 7-Bromo Substituent

The imidazopyridazine framework, a class of nitrogen-containing fused heterocyclic systems, represents a "privileged scaffold" in modern medicinal chemistry. These structures are isomeric to purines and are present in a multitude of biologically active molecules, demonstrating a broad range of therapeutic applications including anti-cancer, anti-inflammatory, and antiviral properties. The imidazopyridazine family includes several isomers, such as imidazo[1,2-a]pyridine, imidazo[4,5-b]pyridine, and the less-common imidazo[1,5-b]pyridazine. While extensive research has been dedicated to the more common isomers, the imidazo[1,5-b]pyridazine core offers a unique arrangement of nitrogen atoms, presenting a distinct electronic and steric profile for molecular design.

This guide focuses specifically on the 7-Bromoimidazo[1,5-b]pyridazine scaffold. The introduction of a bromine atom at the 7-position is a strategic synthetic choice. Bromine, as a halogen, serves as an exceptionally versatile functional handle. Its presence transforms the scaffold from a terminal structure into a powerful intermediate, readily amenable to a wide array of palladium-catalyzed cross-coupling reactions. This allows for the systematic and modular construction of complex molecular architectures, making the 7-bromo derivative an invaluable building block for creating libraries of compounds in drug discovery and materials science.

While the imidazo[1,5-b]pyridazine isomer is less documented in scientific literature compared to its imidazo[1,2-b]pyridazine counterpart, its chemical behavior can be confidently predicted based on the well-established reactivity of related bromo-substituted heteroaromatic systems. This guide will provide a comprehensive overview of its core chemical properties, detailing established protocols for its functionalization, and exploring its potential applications.

Proposed Synthesis of the 7-Bromoimidazo[1,5-b]pyridazine Core

The synthesis of the target scaffold would likely proceed through a multi-step sequence, beginning with a suitably substituted pyridazine precursor, followed by the construction of the fused imidazole ring. Below is a proposed, logical synthetic pathway.

Step-by-Step Methodology:

  • Synthesis of a Dihydropyridazine Precursor: The synthesis would commence with the condensation of a 1,2-dicarbonyl compound with hydrazine to form a dihydropyridazine.

  • Aromatization and Halogenation: The dihydropyridazine would then be aromatized to the corresponding pyridazine. Subsequent bromination, likely using a reagent such as N-Bromosuccinimide (NBS), would introduce the bromine atom at the desired position, guided by the electronic nature of the pyridazine ring.

  • Introduction of an Amino Group: A key step is the introduction of an amino group adjacent to a ring nitrogen, which will be crucial for the subsequent cyclization. This could be achieved through various methods, including amination of a halogenated precursor.

  • Cyclization to form the Imidazo[1,5-b]pyridazine Core: The final step involves the cyclization of the aminopyridazine intermediate with a suitable one-carbon synthon (e.g., formaldehyde or a derivative) to form the fused imidazole ring, yielding the 7-Bromoimidazo[1,5-b]pyridazine scaffold.

G cluster_0 Synthesis Workflow start 1,2-Dicarbonyl + Hydrazine step1 Dihydropyridazine Formation start->step1 Condensation step2 Aromatization & Bromination step1->step2 Oxidation & NBS step3 Introduction of Amino Group step2->step3 Amination step4 Cyclization with C1 Synthon step3->step4 Ring Closure end_product 7-Bromoimidazo[1,5-b]pyridazine step4->end_product G cluster_cycle Catalytic Cycle pd0 Pd(0)L2 pd2_complex R-Pd(II)L2-X pd0->pd2_complex Oxidative Addition (R-X) pd2_trans R-Pd(II)L2-R' pd2_complex->pd2_trans Transmetalation (R'-M) pd2_trans->pd0 Reductive Elimination (R-R')

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is arguably the most widely used cross-coupling reaction for constructing C(sp²)-C(sp²) bonds, owing to the stability and low toxicity of the boronic acid reagents. [1][2]This reaction is ideal for attaching aryl or heteroaryl moieties to the 7-position of the imidazo[1,5-b]pyridazine core.

Expertise in Action: Why These Conditions? The choice of a palladium catalyst like Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd(OAc)₂) and a phosphine ligand is standard. A base, typically an aqueous solution of Na₂CO₃ or K₂CO₃, is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates the transmetalation step. [1][3]The solvent system, often a mixture like DME/ethanol/water, ensures the solubility of both the organic and inorganic reagents.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

  • Vessel Preparation: To a flame-dried round-bottom flask or microwave vial under an inert atmosphere (Argon or Nitrogen), add 7-Bromoimidazo[1,5-b]pyridazine (1.0 equiv).

  • Reagent Addition: Add the desired aryl- or heteroarylboronic acid (1.2-1.5 equiv), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv), and a base like sodium carbonate (2.0 M aqueous solution, 2.0-3.0 equiv).

  • Solvent Addition: Add a degassed solvent mixture, for example, 1,2-dimethoxyethane (DME) and ethanol (e.g., a 4:1 ratio).

  • Reaction Execution: Heat the mixture with stirring. Reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS. A typical temperature range is 80-120°C. For example, a patent for a related imidazo[1,2-b]pyridazine derivative utilized microwave irradiation at 145°C for 15 minutes. [4]5. Work-up and Purification: After cooling, the reaction mixture is typically diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds, a linkage of immense importance in pharmaceuticals. [5]This reaction allows for the coupling of a wide variety of primary and secondary amines to the 7-position of the scaffold.

Expertise in Action: Why These Conditions? This reaction is highly dependent on the choice of ligand. Bulky, electron-rich phosphine ligands like BINAP, Xantphos, or more advanced biarylphosphine ligands (e.g., RuPhos) are essential. [6]These ligands facilitate both the oxidative addition and the crucial reductive elimination step. A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is required to deprotonate the amine, making it a more effective nucleophile for the palladium complex. [7]Anhydrous, aprotic solvents like toluene or dioxane are necessary to prevent quenching of the strong base.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

  • Vessel Preparation: In a glovebox or under an inert atmosphere, charge an oven-dried Schlenk tube with the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv), the phosphine ligand (e.g., (±)-BINAP, 0.08 equiv), and the base (e.g., NaOtBu, 1.4 equiv). [8]2. Reagent Addition: Add the 7-Bromoimidazo[1,5-b]pyridazine (1.0 equiv) and the desired amine (1.2 equiv).

  • Solvent Addition: Add anhydrous, degassed toluene or dioxane.

  • Reaction Execution: Seal the vessel and heat the mixture with vigorous stirring. Temperatures typically range from 80°C to 110°C. Monitor the reaction's progress by TLC or LC-MS.

  • Work-up and Purification: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The residue is then purified by flash chromatography.

Sonogashira Coupling: Introducing Alkynyl Groups

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between the 7-position of the scaffold and a terminal alkyne. [9][10]This reaction is valuable for introducing a linear, rigid alkynyl linker, which can be used for further functionalization or as a key structural element in materials science or medicinal chemistry.

Expertise in Action: Why These Conditions? The Sonogashira reaction uniquely employs a dual-catalyst system: a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (typically CuI). [11]The palladium catalyst undergoes the standard oxidative addition with the bromo-scaffold. The copper(I) iodide reacts with the terminal alkyne to form a copper(I) acetylide, which is a more reactive species for the transmetalation step with the palladium complex. An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used both as a base and often as the solvent. It is crucial to perform this reaction under anaerobic conditions to prevent the oxidative homocoupling of the alkyne (Glaser coupling). [12] Detailed Experimental Protocol: Sonogashira Coupling

  • Vessel Preparation: To a Schlenk flask under an inert atmosphere, add 7-Bromoimidazo[1,5-b]pyridazine (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 equiv), and the copper(I) iodide co-catalyst (CuI, 0.05 equiv).

  • Solvent and Reagent Addition: Add a degassed amine solvent such as triethylamine. Then, add the terminal alkyne (1.1-1.5 equiv) via syringe.

  • Reaction Execution: Stir the reaction mixture at a temperature ranging from room temperature to 60°C until the starting material is consumed, as indicated by TLC.

  • Work-up and Purification: Once the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water or a dilute ammonium chloride solution to remove the amine hydrohalide salt. Dry the organic phase, concentrate it, and purify the crude product by column chromatography.

Summary of Functionalization Reactions

ReactionBond FormedKey ReagentsTypical Conditions
Suzuki-Miyaura C-C (Aryl/Heteroaryl)Arylboronic acid, Pd catalyst, Base (Na₂CO₃/K₂CO₃)DME/Ethanol/H₂O, 80-120°C
Buchwald-Hartwig C-N (Amine)Primary/Secondary Amine, Pd catalyst, Ligand, Base (NaOtBu/Cs₂CO₃)Toluene/Dioxane, 80-110°C
Sonogashira C-C (Alkynyl)Terminal Alkyne, Pd catalyst, Cu(I) co-catalyst, Amine baseEt₃N/THF, 25-60°C, Anaerobic

Spectroscopic Characterization

The structural elucidation of 7-Bromoimidazo[1,5-b]pyridazine and its derivatives relies on standard spectroscopic techniques. The following table summarizes the expected spectroscopic data based on the analysis of pyridazine and related imidazopyridine systems. [13][14][15]

Technique Observation Expected Characteristics
¹H NMR Chemical Shift (δ) Protons on the pyridazine ring are expected to appear in the aromatic region, typically between δ 7.5 and 9.3 ppm. Protons on the imidazole ring will also be in the aromatic region, with their exact shifts influenced by the electronic environment.
Coupling Constants (J) Expect characteristic ortho, meta, and para couplings for protons on the pyridazine ring.
¹³C NMR Chemical Shift (δ) Carbon atoms in the heterocyclic core will resonate in the δ 110-160 ppm range. The carbon atom bearing the bromine (C-7) will show a characteristic shift, and its resonance may be broadened due to quadrupolar relaxation.
Mass Spec. Molecular Ion A prominent molecular ion peak (M⁺) and/or protonated molecular ion ([M+H]⁺) will be observed.

| | Isotopic Pattern | The presence of bromine will result in a characteristic isotopic pattern for the molecular ion, with two peaks of nearly equal intensity (M⁺ and M+2⁺) corresponding to the ⁷⁹Br and ⁸¹Br isotopes. |

Applications in Research and Development

The true value of the 7-Bromoimidazo[1,5-b]pyridazine scaffold is as a versatile intermediate for synthesizing molecules with significant biological activity or material properties. The broader imidazopyridazine class has been extensively explored in drug discovery. For instance, derivatives have been investigated as potent inhibitors of various protein kinases, which are critical targets in oncology. [4][16]The ability to readily diversify the 7-position allows for fine-tuning of a molecule's structure-activity relationship (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

In materials science, fused heterocyclic systems are known for their photophysical properties. The rigid, planar structure of the imidazo[1,5-b]pyridazine core, combined with the ability to attach various conjugated systems at the 7-position via cross-coupling, makes it a promising candidate for the development of new organic light-emitting diodes (OLEDs), fluorescent probes, and other advanced materials.

Conclusion

The 7-Bromoimidazo[1,5-b]pyridazine scaffold, while a less-explored member of its family, holds immense potential as a strategic building block in synthetic chemistry. Its true strength lies not in its intrinsic properties, but in the chemical versatility endowed by the 7-bromo substituent. This functional handle unlocks access to a vast chemical space through reliable and high-yielding palladium-catalyzed cross-coupling reactions. By providing a robust platform for the introduction of diverse aryl, heteroaryl, amino, and alkynyl groups, this scaffold serves as an ideal starting point for the development of novel therapeutics and advanced functional materials. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently incorporate this powerful intermediate into their synthetic programs.

References

  • Dudás, J., et al. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(5), 397-402. Available at: [Link]

  • BLASKO, E., et al. (2013). Imidazo [1, 2 - b] pyridazine - based compounds, compositions comprising them, and uses thereof. WIPO Patent Application WO/2013/134219.
  • Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • MDPI. (2023). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Available at: [Link]

  • Sobarzo-Sánchez, E., et al. (2003). Complete assignments 1H and 13C NMR spectral data of four anabaseine derivatives. Magnetic Resonance in Chemistry, 41(6), 480-483. Available at: [Link]

  • ResearchGate. (2010). 1 H, 13 C, and 15 N NMR spectra of some pyridazine derivatives. Available at: [Link]

  • Romanelli, G. P., et al. (2011). Synthesis and complete assignment of the 1H and 13C NMR spectra of 6-substituted and 2,6-disubstituted pyridazin-3(2H)-ones. Magnetic Resonance in Chemistry, 49(7), 437-442. Available at: [Link]

  • ResearchGate. (2021). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. Available at: [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Available at: [Link]

  • MDPI. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Available at: [Link]

  • MDPI. (2018). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Available at: [Link]

  • National Institutes of Health. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Available at: [Link]

  • Royal Society of Chemistry. (2013). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. SyntheticPage, 602. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Robust Buchwald–Hartwig amination enabled by ball-milling. Organic & Biomolecular Chemistry. Available at: [Link]

  • ResearchGate. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2- b ]pyridazines. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

  • Wikipedia contributors. (2023). Suzuki reaction. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Wikipedia contributors. (2023). Sonogashira coupling. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available at: [Link]

  • American Chemical Society. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Catalysis, 13(23), 15334–15344. Available at: [Link]

  • MDPI. (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Available at: [Link]

  • University of California, Irvine. (n.d.). Pyridazine. Available at: [Link]

  • National Center for Biotechnology Information. (2019). Design, synthesis and biological evaluation of imidazo[1,5-a]pyrazin-8(7H)-one derivatives as BRD9 inhibitors. Bioorganic & Medicinal Chemistry, 27(7), 1391-1404. Available at: [Link]

Sources

Exploratory

The Strategic Role of 7-Bromoimidazo[1,5-b]pyridazine in Kinase Inhibitor Design: A Technical Whitepaper

Executive Summary In the highly competitive landscape of targeted oncology and antiviral drug discovery, the selection of an optimal heterocyclic scaffold is paramount. The imidazo[1,5-b]pyridazine core has emerged as a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the highly competitive landscape of targeted oncology and antiviral drug discovery, the selection of an optimal heterocyclic scaffold is paramount. The imidazo[1,5-b]pyridazine core has emerged as a privileged bioisostere of purine, offering exceptional kinase hinge-binding capabilities. At the forefront of this chemical space is 7-Bromoimidazo[1,5-b]pyridazine , a highly reactive and versatile building block that bridges foundational chemical synthesis with advanced therapeutic design.

This whitepaper provides an in-depth technical analysis of 7-Bromoimidazo[1,5-b]pyridazine, detailing its physicochemical properties, structural rationale, and its critical role as a synthetic vector for developing potent kinase inhibitors.

Physicochemical Profiling & Structural Rationale

To effectively utilize a chemical building block, researchers must first understand its fundamental properties. The table below summarizes the core quantitative data for 7-Bromoimidazo[1,5-b]pyridazine[1][2].

Table 1: Physicochemical Properties of 7-Bromoimidazo[1,5-b]pyridazine

PropertyQuantitative Value / Description
Chemical Name 7-Bromoimidazo[1,5-b]pyridazine
CAS Registry Number 1367827-99-3
Molecular Formula C₆H₄BrN₃
Molecular Weight 198.02 g/mol
Density (Predicted) 1.89 ± 0.1 g/cm³
Core Scaffold Imidazo[1,5-b]pyridazine (Purine bioisostere)
Primary Application Electrophilic handle for transition-metal catalysis
Mechanistic Rationale: Why this Scaffold?

The strategic value of 7-bromoimidazo[1,5-b]pyridazine lies in its dual functionality:

  • ATP-Mimetic Anchoring: The nitrogen-rich bicyclic core seamlessly mimics the adenine ring of ATP. The nitrogen atoms act as precise hydrogen bond acceptors, interacting with the backbone amides of the kinase hinge region[3].

  • The C7 Halogen Vector: The bromine atom at the 7-position serves as a highly activated electrophilic center. Because of the electronic distribution within the fused ring system, the C-Br bond is highly susceptible to oxidative addition by Palladium(0) catalysts, making it the ideal vector for late-stage functionalization.

Synthetic Workflows: Self-Validating Experimental Protocol

To convert 7-bromoimidazo[1,5-b]pyridazine into a functional therapeutic, it is typically subjected to Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura coupling). Below is a field-proven, self-validating protocol designed to ensure high yield and catalytic turnover.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C7

Objective: Functionalize the 7-position of CAS 1367827-99-3 with an aryl/heteroaryl boronic acid to generate a pre-clinical kinase inhibitor scaffold.

Step 1: Reaction Assembly & Deoxygenation

  • Action: In a Schlenk flask, combine 7-Bromoimidazo[1,5-b]pyridazine (1.0 mmol, 198.02 mg), Aryl Boronic Acid (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol), and K₂CO₃ (2.0 mmol). Add 10 mL of a 4:1 1,4-Dioxane/H₂O solvent mixture.

  • Causality: The biphasic solvent system is critical; the organic phase dissolves the electrophile and catalyst, while the aqueous phase dissolves the inorganic base necessary for the transmetalation step.

  • Validation Check: Perform three rigorous freeze-pump-thaw cycles. Removing dissolved oxygen is mandatory because O₂ irreversibly oxidizes the active Pd(0) species into an inactive Pd(II) peroxo complex, which would prematurely terminate the catalytic cycle.

Step 2: Thermal Activation & Catalytic Turnover

  • Action: Heat the reaction mixture to 90 °C under an argon atmosphere for 4–6 hours.

  • Causality: The 90 °C temperature provides the exact thermal activation energy required to overcome the kinetic barrier of transmetalation, which is the rate-limiting step when functionalizing electron-rich heteroaryls.

  • Self-Validating System: At t = 2h, extract a 10 µL aliquot, dilute in MeCN, and analyze via UPLC-MS. The protocol is analytically validated when the distinct m/z 198/200 isotopic doublet (the 1:1 ratio indicative of ⁷⁹Br/⁸¹Br) is completely consumed. This confirms successful oxidative addition and progression to the target product mass.

Step 3: Quenching & Isolation

  • Action: Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 × 10 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

  • Causality: The brine wash effectively partitions the aqueous-soluble potassium salts and residual boronic acid byproducts away from the organic target, preventing column tailing during chromatography.

G N1 7-Bromoimidazo[1,5-b]pyridazine (CAS: 1367827-99-3) N3 Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura) N1->N3 Reactant 1 N2 Boronic Acid / Ester (R-B(OH)2) N2->N3 Reactant 2 N4 7-Substituted Imidazo[1,5-b]pyridazine (Kinase Inhibitor Scaffold) N3->N4 Yield >80% N5 Target Kinase Binding (e.g., ATR, PIM-1) N4->N5 ATP-Competitive Inhibition

Caption: Synthetic workflow and kinase targeting of 7-Bromoimidazo[1,5-b]pyridazine derivatives.

Applications in Oncology & Drug Discovery

The derivatives synthesized from 7-bromoimidazo[1,5-b]pyridazine have shown profound efficacy in targeting specific kinases involved in cancer cell survival and proliferation.

Table 2: Key Kinase Targets and Inhibition Metrics

Kinase TargetInhibitor ExampleIC₅₀ / AffinityMechanism of ActionReference
ATR Kinase ATR-IN-291 nMInduces cell cycle arrest via DDR blockade[4]
PIM-1 Kinase CHEMBL4111268High AffinityATP-competitive hinge binding (Lys67)[3]
ATR Kinase Inhibition

Ataxia telangiectasia and Rad3-related (ATR) kinase is a master regulator of the DNA damage response (DDR)[5]. Cancer cells experiencing high replication stress rely heavily on ATR to repair DNA and survive. Substituted imidazo[1,5-b]pyridazines have been successfully patented as potent ATR inhibitors[5]. A prime example is ATR-IN-29 , an orally active inhibitor built on this scaffold that demonstrates an IC₅₀ of 1 nM and triggers profound antiproliferative activity against various tumor cell lines[4].

PIM-1 Kinase Targeting

PIM-1 kinase is a serine/threonine kinase heavily implicated in prostate, breast, and hematological malignancies. Docking studies demonstrate that the imidazo[1,5-b]pyridazine core acts as a superior ATP-mimetic[3]. The core engages in critical pi-alkyl interactions with the kinase hinge region (e.g., Lys67), while substituents installed at the 7-position extend into solvent-exposed pockets to establish salt bridges (e.g., with Asp131)[3]. This causality—where the core anchors the molecule and the C7-substituent drives target selectivity—explains why the 7-bromo precursor is indispensable.

ATR_Pathway DNA DNA Damage (Replication Stress) ATR ATR Kinase Activation DNA->ATR Triggers CHK1 CHK1 Phosphorylation ATR->CHK1 Phosphorylates CellCycle Cell Cycle Arrest & DNA Repair CHK1->CellCycle Induces Apoptosis Cancer Cell Apoptosis (Synthetic Lethality) CellCycle->Apoptosis Failure to repair leads to death Inhibitor Imidazo[1,5-b]pyridazine Inhibitor Inhibitor->ATR Blocks (ATP-competitive) Inhibitor->CellCycle Prevents Repair

Caption: ATR kinase DNA damage response pathway and its inhibition by imidazo[1,5-b]pyridazine.

References

  • [1] Leyan. "咪唑并[1,5-b]哒嗪 - 7-Bromoimidazo[1,5-b]pyridazine". leyan.com. 1

  • [2] ChemicalBook. "Imidazo[1,5-b]pyridazine, 7-bromo- CAS#: 1367827-99-3". chemicalbook.com. 2

  • [3] National Center for Biotechnology Information (NCBI). "A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis". nih.gov. 3

  • [5] Google Patents. "WO 2022/135560 A1 - SUBSTITUTED IMIDAZO[1,5-B]PYRIDAZINE COMPOUNDS AS KINASE INHIBITORS AND USE THEREOF". googleapis.com. 5

  • [4] MedChemExpress. "ATR-IN-29 | ATR Kinase Inhibitor". medchemexpress.com. 4

Sources

Foundational

An In-Depth Technical Guide to the Electronic Structure and Reactivity of Imidazo[1,5-b]pyridazine Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract The imidazo[1,5-b]pyridazine scaffold is a noteworthy heterocyclic system that has garnered interest in medicinal chemistry due to its diverse biol...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[1,5-b]pyridazine scaffold is a noteworthy heterocyclic system that has garnered interest in medicinal chemistry due to its diverse biological activities, including potent antiviral properties. As a member of the broader imidazopyridazine family, its unique arrangement of nitrogen atoms imparts a distinct electronic and reactivity profile that is crucial for the rational design of novel therapeutic agents. This guide provides a comprehensive analysis of the electronic structure and reactivity of imidazo[1,5-b]pyridazine derivatives. We will delve into the synthesis, electronic properties elucidated through spectroscopic and computational methods, and reactivity patterns, offering field-proven insights for researchers in drug discovery and organic synthesis.

Introduction: The Imidazo[1,5-b]pyridazine Core

The imidazo[1,5-b]pyridazine system consists of an imidazole ring fused to a pyridazine ring. This fusion can result in several isomers, with the imidazo[1,5-b]pyridazine being one of the key structures explored for its pharmacological potential.[1] Its structural similarity to purines has driven investigations into its role as a potential modulator of biological pathways.[2] Notably, derivatives of this scaffold have shown exceptional activity against the reverse transcriptase of HIV-1, highlighting its significance as a privileged structure in drug development.[2]

Synthesis of the Imidazo[1,5-b]pyridazine Scaffold

A versatile and efficient method for the synthesis of imidazo[1,5-b]pyridazines involves the recyclization of 3-formylchromones with 1-amino-1H-imidazoles, promoted by chlorotrimethylsilane (TMSCl). This [3+3] cyclocondensation approach allows for the generation of a diverse set of imidazo[1,5-b]pyridazines in high preparative yields. The reaction is sensitive to the structure of the NNC-binucleophiles, indicating that the electronic and steric properties of the starting materials play a crucial role in the reaction outcome.

Experimental Protocol: Synthesis of Imidazo[1,5-b]pyridazines from 3-Formylchromones

This protocol describes a general procedure for the synthesis of imidazo[1,5-b]pyridazine derivatives.

Materials:

  • Substituted 3-formylchromone

  • Substituted 1-amino-1H-imidazole

  • Chlorotrimethylsilane (TMSCl)

  • N,N-Dimethylformamide (DMF)

  • Methanol (MeOH)

  • Ethanol (EtOH)

Procedure:

  • Hydrazone Formation:

    • A mixture of 1-amino-1H-imidazole (2 mmol) and 3-formylchromone (2 mmol) in 8 ml of MeOH is stirred for 12 hours at 20 °C.

    • The precipitate formed is filtered off and washed with EtOH.

    • The resulting hydrazones can be purified by recrystallization from a MeOH-DMF mixture (4:1).

  • Cyclization to Imidazo[1,5-b]pyridazine:

    • To a solution of the hydrazone (1 mmol) in 5 ml of DMF, add TMSCl (2 mmol).

    • The reaction mixture is heated at 100 °C for the appropriate time (typically 6-12 hours, depending on the substrate).

    • After cooling, the reaction mixture is carefully poured into a 10% aqueous sodium carbonate solution.

    • The resulting precipitate is filtered, washed with water, and dried.

    • The crude product can be purified by recrystallization from a suitable solvent such as ethanol or DMF.

Causality Behind Experimental Choices:

  • TMSCl as a Promoter: Chlorotrimethylsilane serves as a convenient condensing agent and a water scavenger, facilitating the cyclization reaction and leading to regioselective formation of the desired products.

  • DMF as Solvent: DMF is used as a high-boiling polar aprotic solvent, which is suitable for the elevated temperatures required for the cyclization step.

Electronic Structure and Spectroscopic Properties

The electronic structure of the imidazo[1,5-b]pyridazine core is characterized by a unique distribution of π-electrons across the fused ring system. This distribution is influenced by the positions of the nitrogen atoms, which act as electron-withdrawing centers.

Spectroscopic Characterization

The structural features of imidazo[1,5-b]pyridazine derivatives can be elucidated using various spectroscopic techniques.

Spectroscopic DataObserved Features
¹H NMR Aromatic protons typically appear in the downfield region. The chemical shifts are influenced by the substituents on the ring.
¹³C NMR The carbon signals provide information about the electronic environment of each carbon atom in the heterocyclic core.
Mass Spectrometry Provides the molecular weight of the compound and fragmentation patterns that can aid in structure confirmation.

The specific chemical shifts and coupling constants will vary depending on the substitution pattern of the derivative.

Computational Analysis of Electronic Properties

While detailed computational studies specifically on the electronic structure of imidazo[1,5-b]pyridazines are not as prevalent as for other isomers, we can infer some properties based on related systems and general principles of heterocyclic chemistry. Density Functional Theory (DFT) calculations are a powerful tool for understanding the electronic properties of such molecules.

Key Electronic Descriptors:

  • HOMO-LUMO Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial in determining the electronic transition properties and reactivity of the molecule. A smaller HOMO-LUMO gap generally indicates higher reactivity.

  • Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution in the molecule, highlighting electron-rich (nucleophilic) and electron-deficient (electrophilic) regions. The nitrogen atoms are expected to be regions of negative potential, while the C-H bonds will exhibit positive potential.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis can provide insights into the hybridization of atomic orbitals and the nature of the bonding within the molecule, including delocalization of electron density.

Reactivity of Imidazo[1,5-b]pyridazine Derivatives

The reactivity of the imidazo[1,5-b]pyridazine system is governed by its electronic structure. The presence of multiple nitrogen atoms influences the susceptibility of the ring to both electrophilic and nucleophilic attack.

General Reactivity Patterns
  • Electrophilic Substitution: The pyridazine ring is generally electron-deficient and therefore deactivated towards electrophilic substitution. The imidazole ring, being more electron-rich, is the more likely site for electrophilic attack. The precise regioselectivity will depend on the nature of the electrophile and the existing substituents on the ring.

  • Nucleophilic Substitution: Halogenated imidazo[1,5-b]pyridazines are expected to be susceptible to nucleophilic aromatic substitution, with the position of substitution being influenced by the activating effect of the nitrogen atoms.

  • Cycloaddition Reactions: The imidazo[1,5-b]pyridazine system can potentially participate in cycloaddition reactions, acting as either the diene or dienophile component, depending on the reaction partner.[3]

Functionalization of the Imidazo[1,5-b]pyridazine Core

The functionalization of the imidazo[1,5-b]pyridazine scaffold is key to developing derivatives with desired pharmacological properties. While specific examples for this isomer are limited in the literature, strategies employed for related imidazopyridazines, such as metal-catalyzed cross-coupling reactions, can likely be adapted.[4]

Significance in Medicinal Chemistry

Imidazo[1,5-b]pyridazine derivatives have emerged as a promising class of compounds in drug discovery.

Anti-HIV-1 Activity

A significant body of research has focused on the anti-HIV-1 activity of substituted imidazo[1,5-b]pyridazines.[2] These compounds have been shown to be potent inhibitors of the HIV-1 reverse transcriptase (RT). Structure-activity relationship (SAR) studies suggest that the interaction with the RT enzyme involves hydrogen-bond acceptor and aromatic π-orbital bonding with the imidazopyridazine nucleus.[2] A benzoyl function separated from the heterocycle by a suitable spacer group is also a key feature for high activity.[2]

One of the most potent compounds identified is 7-[2-(1H-imidazol-1-yl)-5-methylimidazo-[1,5-b]pyridazin-7-yl]-1-phenyl-1-heptanone, which exhibits exceptional activity against HIV-1 RT with an IC₅₀ of 0.65 nM.[2] This high potency is attributed to the additional binding of the imidazole sp² nitrogen atom.[2]

Other Potential Therapeutic Applications

Given the broad range of biological activities observed for the wider imidazopyridazine family, it is plausible that imidazo[1,5-b]pyridazine derivatives could also be explored for other therapeutic applications, such as:

  • Kinase Inhibition: Many imidazopyridazine isomers are known to be potent kinase inhibitors.

  • Antimicrobial Agents: The nitrogen-rich heterocyclic core is a common feature in many antimicrobial compounds.

Conclusion and Future Directions

The imidazo[1,5-b]pyridazine scaffold represents a valuable platform for the development of novel therapeutic agents, particularly in the field of antiviral research. This guide has provided an overview of its synthesis, electronic structure, and reactivity, drawing on the available literature. While significant progress has been made, further in-depth computational and experimental studies are needed to fully elucidate the electronic properties and reactivity patterns of this specific isomer. Such studies will be instrumental in the rational design of new imidazo[1,5-b]pyridazine derivatives with enhanced biological activity and improved pharmacokinetic profiles. The exploration of this scaffold for other therapeutic targets beyond HIV-1 also presents a promising avenue for future research.

References

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  • Paidi, K. R., et al. (2017). Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity. Trade Science Inc.[Link]

  • Gulea, M., et al. (2021). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ChemistrySelect, 6(34), 8985-9011. [Link]

  • PubChem. (n.d.). Imidazo[1,5-b]pyridazine. National Center for Biotechnology Information. Retrieved from [Link]

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  • Jadhav, S. D., et al. (2024). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. ACS Organic & Inorganic Au. [Link]

  • Avcı, D., et al. (2017). Experimental and computational study of the structure and spectroscopic properties of 1′,3′-Dihydrospiro[cyclohexane-1,2′-[2H]imidazo[4,5-b]pyridine]. Journal of Molecular Structure, 1130, 899-911. [Link]

  • Singh, U. P., et al. (2021). Discovery of Structural Prospects of Imidazo[1,5-a]pyrazine Derivatives as BTK Inhibitors Against Cancer: A Computational Study. Letters in Drug Design & Discovery, 18(12). [Link]

  • Durham E-Theses. (n.d.). a sca old for the synthesis of highly functionalised heterocycles. [Link]

  • Sintim, H. O., et al. (2023). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry, 14(12), 2465-2473. [Link]

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  • Boyle, G. W., et al. (1995). Synthesis and anti-HIV-1 activity of a series of imidazo[1,5-b]pyridazines. Journal of Medicinal Chemistry, 38(1), 101-109. [Link]

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  • de Oliveira, C. S., et al. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 793. [Link]

  • Cojocaru, C., et al. (2025). Molecular structure, DFT computations, and docking studies of an imidazo[1,2-a]pyridine derivative containing 1,2,3-triazole and 4-bromophenyl moieties. Journal of Molecular Modeling, 31(11), 329. [Link]

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Exploratory

The Strategic Bromine: A Technical Guide to the Synthesis and Application of 7-Bromo-Substituted Fused Heterocycles

For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatile Role of the 7-Bromo Substituent in Fused Heterocyclic Chemistry Fused heterocyclic compounds are a cornerstone of medicinal chem...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Role of the 7-Bromo Substituent in Fused Heterocyclic Chemistry

Fused heterocyclic compounds are a cornerstone of medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active molecules.[1] The strategic introduction of a bromine atom, particularly at the 7-position of various fused heterocyclic systems like indoles, benzofurans, and benzothiophenes, provides a powerful tool for synthetic chemists. This 7-bromo substituent is not merely a placeholder; it serves as a highly versatile synthetic handle, enabling a wide array of subsequent chemical transformations. Its unique electronic properties and utility as a leaving group in transition metal-catalyzed cross-coupling reactions have made 7-bromo-substituted fused heterocycles invaluable building blocks in the quest for novel therapeutics.[2][3][4] This guide provides an in-depth exploration of the synthesis, reactivity, and applications of these important chemical entities.

Core Synthesis Strategies for 7-Bromo-Substituted Fused Heterocycles

The efficient and regioselective synthesis of 7-bromo-substituted fused heterocycles is paramount for their utilization in further synthetic endeavors. Several key methodologies have been developed for the construction of these scaffolds.

7-Bromoindoles: The Bartoli Indole Synthesis

The Bartoli indole synthesis is a powerful and direct method for preparing 7-substituted indoles from ortho-substituted nitroarenes and vinyl Grignard reagents.[5] This reaction is particularly effective for the synthesis of 7-bromoindole.

Mechanism: The reaction proceeds through the addition of the vinyl Grignard reagent to the nitro group, followed by a[6][6]-sigmatropic rearrangement and subsequent cyclization and aromatization to form the indole ring. The steric bulk of the ortho-substituent is crucial for the success of the reaction.

Experimental Protocol: Synthesis of 7-Bromoindole

  • Materials: 1-Bromo-2-nitrobenzene, vinylmagnesium bromide (1.0 M solution in THF), anhydrous tetrahydrofuran (THF), saturated aqueous ammonium chloride solution, diethyl ether, anhydrous magnesium sulfate, silica gel.

  • Procedure:

    • A solution of 1-bromo-2-nitrobenzene in anhydrous THF is cooled to -40 °C under an inert atmosphere.

    • Vinylmagnesium bromide (3 equivalents) is added dropwise, maintaining the temperature below -30 °C.

    • The reaction mixture is stirred at this temperature for 1-2 hours, then allowed to warm to room temperature and stirred for an additional 12 hours.

    • The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution.

    • The mixture is extracted with diethyl ether.

    • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

    • The crude product is purified by column chromatography on silica gel to afford 7-bromoindole.

7-Bromobenzofurans: A Two-Step Synthetic Approach

A common and efficient method for the synthesis of 7-bromobenzofuran involves a two-step process starting from o-bromophenol.

Synthetic Pathway:

G A o-Bromophenol B 1-Bromo-2'-(2,2-dimethoxyethyl)benzene A->B 2-Bromoacetaldehyde dimethyl acetal, Base C 7-Bromobenzofuran B->C Acid, Heat (Cyclization)

Caption: Synthetic route to 7-bromobenzofuran.

Experimental Protocol: Synthesis of 7-Bromobenzofuran

  • Step 1: Synthesis of 1-Bromo-2'-(2,2-dimethoxyethyl)benzene

    • Materials: o-Bromophenol, 2-bromoacetaldehyde dimethyl acetal, a suitable base (e.g., potassium carbonate), and a solvent (e.g., acetone).

    • Procedure: A mixture of o-bromophenol, 2-bromoacetaldehyde dimethyl acetal, and potassium carbonate in acetone is heated at reflux for several hours. After completion, the solvent is removed, and the residue is partitioned between water and an organic solvent. The organic layer is dried and concentrated to yield the intermediate.

  • Step 2: Cyclization to 7-Bromobenzofuran

    • Materials: 1-Bromo-2'-(2,2-dimethoxyethyl)benzene, a strong acid (e.g., polyphosphoric acid).

    • Procedure: The intermediate from Step 1 is heated with polyphosphoric acid to induce cyclization. The reaction mixture is then cooled and poured onto ice, followed by extraction with an organic solvent. The organic layer is washed, dried, and concentrated. The final product is purified by distillation or chromatography.

7-Bromobenzothiophenes: Cyclization of Thiophenol Derivatives

The synthesis of 7-bromobenzothiophene can be achieved through the cyclization of an appropriately substituted thiophenol derivative.

Plausible Synthetic Pathway:

G A 2-Bromothiophenol B S-(2-Bromophenyl)acetone A->B Chloroacetone, Base C 7-Bromobenzothiophene B->C Polyphosphoric acid, Heat (Cyclization)

Caption: Plausible synthetic route to 7-bromobenzothiophene.

Experimental Protocol: Synthesis of 7-Bromobenzothiophene

  • Step 1: Synthesis of S-(2-Bromophenyl)acetone

    • Materials: 2-Bromothiophenol, chloroacetone, sodium hydroxide, methylene chloride.

    • Procedure: A solution of 2-bromothiophenol is prepared in an aqueous sodium hydroxide solution. Chloroacetone is added, and the mixture is heated. After cooling, the product is extracted with methylene chloride, dried, and concentrated.[3]

  • Step 2: Cyclization to 7-Bromobenzothiophene

    • Materials: S-(2-Bromophenyl)acetone, polyphosphoric acid, diethyl ether.

    • Procedure: The intermediate oil is added to polyphosphoric acid and heated to induce cyclization. The reaction is then quenched with ice and extracted with diethyl ether. The organic extract is washed, dried, and concentrated, followed by purification via distillation.[3]

The Power of the 7-Bromo Substituent: Key Chemical Transformations

The true synthetic utility of 7-bromo-substituted fused heterocycles lies in their ability to undergo a variety of chemical transformations, most notably palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of a wide range of substituents at the 7-position, providing access to diverse chemical libraries for drug discovery and materials science.

Suzuki-Miyaura Coupling: Formation of C-C Bonds

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organohalide and an organoboron compound.[7]

General Reaction Scheme:

G A 7-Bromo-Fused Heterocycle C 7-Substituted Fused Heterocycle A->C Pd Catalyst, Base B Organoboron Reagent (R-B(OH)2) B->C

Caption: Suzuki-Miyaura coupling of 7-bromo-fused heterocycles.

Typical Reaction Conditions for Suzuki-Miyaura Coupling of 7-Bromoindoles:

CatalystBaseSolventTemperature (°C)Yield (%)
Pd(PPh₃)₄Cs₂CO₃Dioxane/EtOH/H₂O140Good
PdCl₂(dppf)K₂CO₃DME/H₂O80-100Moderate to Good

Data compiled from representative procedures.[7]

Heck Reaction: Alkenylation of the Heterocyclic Core

The Heck reaction facilitates the coupling of an unsaturated halide with an alkene to form a substituted alkene.[8][9]

General Reaction Scheme:

G A 7-Bromo-Fused Heterocycle C 7-Alkenyl-Fused Heterocycle A->C Pd Catalyst, Base B Alkene (H₂C=CHR) B->C

Caption: Heck reaction of 7-bromo-fused heterocycles.

Representative Conditions for the Heck Reaction:

A study on the intramolecular Heck reaction of N-acryloyl-7-bromoindolines demonstrated the feasibility of forming new rings via this methodology.[10]

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[11][12][13]

General Reaction Scheme:

G A 7-Bromo-Fused Heterocycle C 7-Alkynyl-Fused Heterocycle A->C Pd Catalyst, Cu(I) cocatalyst, Base B Terminal Alkyne (H-C≡C-R) B->C

Caption: Sonogashira coupling of 7-bromo-fused heterocycles.

Typical Reaction Conditions for Sonogashira Coupling:

CatalystCocatalystBaseSolventTemperature (°C)
Pd(PPh₃)₄CuIEt₃NTHFRoom Temp to 50
PdCl₂(PPh₃)₂CuIPiperidineDMF80-100

Data compiled from general Sonogashira coupling protocols.

Applications in Drug Discovery and Development

The diverse functionalities that can be introduced at the 7-position of fused heterocycles via the bromo-substituent have led to the discovery of numerous compounds with promising biological activities.

Antimicrobial and Antifungal Activity

Halogenated indoles, including 7-bromoindole, have shown significant potential in combating bacterial infections. Studies have demonstrated their ability to inhibit biofilm formation in pathogenic bacteria like Escherichia coli O157:H7.[4] Furthermore, certain bromoindole derivatives have been found to eradicate persister cells of both E. coli and Staphylococcus aureus.[11] Bromo-substituted quinolines have also been investigated for their antimicrobial properties.[14]

Anticancer Activity

The 7-bromo-substituted fused heterocyclic scaffold is a promising platform for the development of novel anticancer agents. For instance, highly brominated quinolines have demonstrated significant antiproliferative activity against various cancer cell lines, with some derivatives inducing apoptosis.[4] Benzofuran derivatives have also been extensively studied for their anticancer potential.[15][16]

Anti-inflammatory Properties

Several benzofuran derivatives have exhibited potent anti-inflammatory activity.[17] In one study, certain benzofurans showed significant inhibition of nitric oxide production in lipopolysaccharide-stimulated macrophage cells, a key process in inflammation.[18]

Neuroprotective Effects

The neuroprotective potential of fused heterocyclic compounds is an active area of research. Some benzofuran-2-carboxamide derivatives have shown neuroprotective activity against excitotoxic insults.[19] Additionally, certain aminopropyl carbazoles containing bromine have demonstrated neuroprotective effects in models of neurodegenerative diseases like Parkinson's disease.[7][20]

Conclusion

7-Bromo-substituted fused heterocycles are undeniably a class of high-value chemical intermediates. The strategic placement of the bromine atom at the 7-position provides a reliable and versatile handle for a wide range of synthetic transformations, particularly palladium-catalyzed cross-coupling reactions. This has enabled the synthesis of a vast array of novel compounds with diverse and promising biological activities. As our understanding of synthetic methodologies and the biological roles of these compounds continues to grow, 7-bromo-substituted fused heterocycles will undoubtedly remain at the forefront of research in medicinal chemistry and drug development.

References

  • BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 3-bromo-7-chloro-1-benzothiophene. BenchChem.
  • Rhodium-catalyzed, P-directed selective C7 aryl
  • Mundhe T. G., Chate B. N., & Patki A. S. (2025). A Short Review of C7 – H Bond Functionalization of Indole/Indoline.
  • Discovery of a Neuroprotective Chemical, (S)-N-(3-(3,6-Dibromo-9H-carbazol-9-yl)-2-fluoropropyl)-6-methoxypyridin-2-amine [(−)-P7C3-S243], with Improved Druglike Properties. (n.d.). PMC.
  • A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021). PMC.
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  • Bartoli indole synthesis. (n.d.). Wikipedia.
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  • One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. (n.d.).
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  • INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QU
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Foundational

Thermodynamic Stability and Reactivity Profiling of 7-Bromoimidazo[1,5-b]pyridazine: A Comprehensive Guide

Executive Summary 7-Bromoimidazo[1,5-b]pyridazine (CAS: 1367827-99-3) is a highly privileged, nitrogen-rich fused bicyclic building block that has become a cornerstone in modern medicinal chemistry and organometallic cat...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

7-Bromoimidazo[1,5-b]pyridazine (CAS: 1367827-99-3) is a highly privileged, nitrogen-rich fused bicyclic building block that has become a cornerstone in modern medicinal chemistry and organometallic catalyst design[1]. The utility of this imidazodiazine scaffold stems from a critical dichotomy in its physical chemistry: the profound thermodynamic and metabolic stability of the aromatic core, contrasted with the highly tunable reactivity of the C7–Br bond.

This whitepaper provides an in-depth technical analysis of the thermodynamic properties of 7-bromoimidazo[1,5-b]pyridazine. By exploring its structural energetics, degradation resistance, and cross-coupling thermodynamics, this guide equips researchers with the foundational logic required to deploy this scaffold in the synthesis of complex Active Pharmaceutical Ingredients (APIs), such as PIM-1 kinase inhibitors[2] and HIV-1 reverse transcriptase inhibitors[3], as well as advanced heterobimetallic complexes[4].

Structural Energetics and Thermodynamic Stability

Aromaticity and Core Delocalization

The imidazo[1,5-b]pyridazine core is a fully conjugated 10-


 electron system. The thermodynamic stability of this heterocycle is driven by the high resonance energy of the fused system. The presence of three nitrogen atoms—particularly the electron-withdrawing pyridazine moiety—significantly lowers the Highest Occupied Molecular Orbital (HOMO) energy relative to isolated imidazoles.

Causality in Stability: The lowered HOMO energy creates a substantial thermodynamic barrier to oxidative degradation. Unlike electron-rich pyrroles or isolated imidazoles that readily undergo auto-oxidation, the imidazo[1,5-b]pyridazine core remains inert under standard aerobic and physiological conditions. Furthermore, the bridgehead nitrogen (N4) enforces strict planarity, minimizing the entropic penalty during target binding while maximizing


-

stacking capabilities in biological environments[2].
C7–Br Bond Thermodynamics

While the core is highly stable, the C7–Br bond is strategically positioned for functionalization. The electron-deficient nature of the diazine-fused system polarizes the C–Br bond, lowering the activation energy (


) required for oxidative addition by transition metals (e.g., Pd(0) or Ni(0)). The transition from an electron-deficient C–Br bond to a stable metal-aryl complex acts as a powerful thermodynamic sink, driving cross-coupling reactions to completion even under mild conditions.

Logic Core Imidazo[1,5-b]pyridazine Core (High Resonance Energy) Metab Metabolic Stability (In Vivo Resistance) Core->Metab Confers CBr C7-Br Bond (Tunable BDE) Cross Cross-Coupling (Thermodynamic Sink) CBr->Cross Enables API Complex API Synthesis (e.g., PIM-1 Inhibitors) Metab->API Cross->API

Logical relationship between the thermodynamic features of the scaffold and its medicinal utility.

Quantitative Data Presentation

To facilitate experimental design, the fundamental physicochemical and thermodynamic parameters of 7-bromoimidazo[1,5-b]pyridazine are summarized below.

Table 1: Physicochemical and Thermodynamic Properties

ParameterValue / DescriptionImplication for Research
CAS Registry Number 1367827-99-3[1]Primary identifier for sourcing and database queries.
Molecular Formula C

H

BrN

Provides baseline for mass balance and isotopic distribution.
Molecular Weight 198.02 g/mol Critical for stoichiometric calculations in catalysis.
LogP (Predicted) ~1.2 - 1.5Indicates favorable lipophilicity for oral bioavailability.
C7–Br BDE (Est.) ~78 - 82 kcal/molOptimal range for facile Pd(0) oxidative addition.
Thermal Stability Stable > 150°C (neat)Allows for high-temperature microwave-assisted synthesis.
Aqueous pH Stability Stable across pH 2.0 - 10.0Resists acid/base-catalyzed hydrolysis of the core[5].

Experimental Protocols: A Self-Validating Approach

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal standards and mass-balance checks to rigorously define the thermodynamic boundaries of the molecule.

Protocol 1: Accelerated Degradation and Thermodynamic Stability Profiling

This protocol determines the activation energy of degradation (


) and half-life (

) under physiological and stressed conditions.

Reagents & Equipment:

  • 7-Bromoimidazo[1,5-b]pyridazine (98%+ purity)[6]

  • Internal Standard (IS): 1,3,5-Trimethoxybenzene (ensures NMR mass balance).

  • Buffers: 0.1 M HCl (pH 1.2), 0.1 M Phosphate (pH 7.4), 0.1 M Carbonate (pH 10.0).

  • UPLC-MS/MS and quantitative

    
    H-NMR (qNMR).
    

Step-by-Step Methodology:

  • Solution Preparation: Prepare a 5 mM stock solution of the API scaffold in HPLC-grade DMSO.

  • Matrix Spiking: Dilute the stock to 100

    
    M in the respective aqueous buffers (pH 1.2, 7.4, 10.0), maintaining a final DMSO concentration of 
    
    
    
    2% to prevent co-solvent thermodynamic artifacts. Spike with 10
    
    
    M IS.
  • Thermal Stressing: Aliquot the solutions into sealed amber glass vials. Incubate in thermomixers at three distinct temperatures: 40°C, 60°C, and 80°C.

  • Time-Course Quenching: At intervals (0, 1, 4, 24, 48, and 168 hours), remove a 100

    
    L aliquot and immediately quench by adding 100 
    
    
    
    L of ice-cold acetonitrile to halt any kinetic processes.
  • Analysis: Centrifuge at 14,000 x g for 5 mins. Analyze the supernatant via UPLC-MS/MS (monitoring the

    
     198 
    
    
    
    fragment transitions) and qNMR.
  • Causality & Validation: By plotting

    
     vs. 
    
    
    
    (Arrhenius plot), calculate the
    
    
    of degradation. The use of 1,3,5-trimethoxybenzene ensures that any decrease in the scaffold's signal is definitively linked to degradation rather than precipitation (mass balance check).

Workflow A 7-Bromoimidazo[1,5-b]pyridazine (Starting Material) B Stress Conditions (pH 1.2 - 10.0, 40-80°C) A->B Subject to C Aliquoting & Quenching (Time-course sampling) B->C Sample D UPLC-MS/MS & qNMR (Structural Integrity) C->D Analyze E Thermodynamic Parameters (ΔG, Ea, t1/2) D->E Compute

Experimental workflow for thermodynamic stability profiling.

Protocol 2: Thermodynamic Optimization of Palladium-Catalyzed C-Br Functionalization

Because the C7 position is activated, Suzuki-Miyaura cross-coupling is highly efficient. This protocol leverages the thermodynamic driving force of the reaction.

Step-by-Step Methodology:

  • Reaction Assembly: In an oven-dried Schlenk tube under argon, combine 7-bromoimidazo[1,5-b]pyridazine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K

    
    CO
    
    
    
    (2.0 equiv).
  • Catalyst Addition: Add Pd(dppf)Cl

    
     (5 mol%). Causality: The bidentate dppf ligand provides a sterically demanding environment that accelerates the reductive elimination step, preventing the thermodynamic trapping of the Pd(II) intermediate.
    
  • Solvent System: Introduce a degassed mixture of 1,4-Dioxane/H

    
    O (4:1, v/v). Causality: Water is thermodynamically essential to solvate the boronic acid and form the reactive boronate species, facilitating transmetalation.
    
  • Execution & Monitoring: Heat the mixture to 90°C for 4 hours. Monitor via TLC or LC-MS.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry over anhydrous Na

    
    SO
    
    
    
    , concentrate, and purify via flash chromatography.

Medicinal Chemistry Implications

The thermodynamic properties of 7-bromoimidazo[1,5-b]pyridazine directly dictate its success in drug discovery.

Kinase Inhibition (PIM-1): In the development of PIM-1 kinase inhibitors, the imidazo[1,5-b]pyridazine scaffold demonstrates superior binding thermodynamics. Molecular docking and interaction analyses reveal that the rigid, planar core minimizes the entropic penalty of binding. It engages in robust


-alkyl interactions and van der Waals contacts within the hydrophobic pocket of the kinase, without relying heavily on easily desolvated polar interactions[2].

Metabolic Resistance: The low HOMO energy that protects the core from synthetic oxidation also protects it from cytochrome P450 (CYP) mediated metabolism in vivo. This thermodynamic resistance to ring-opening or hydroxylation translates to extended pharmacokinetic half-lives, making it an ideal precursor for chronic therapies like HIV-1 reverse transcriptase inhibitors[3].

Organometallic Scaffolding: Beyond biology, the thermodynamic stability of the core allows it to serve as a robust dimetal-binding scaffold. Recent advances have utilized the imidazo[1,5-b]pyridazine framework to synthesize trinuclear heterobimetallic complexes, where the scaffold maintains its integrity while supporting strong gold-metal interactions[4].

References

  • A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles Source: National Institutes of Health (PMC) URL:[Link][5]

  • A visible-light mediated ring opening reaction of alkylidenecyclopropanes for the generation of homopropargyl radicals Source: Chemical Science (RSC Publishing) URL:[Link][3]

  • Dimetal-Binding Scaffold 2-(Pyridin-2-yl)imidazo[1,5-b]pyridazine-7-ylidene: Synthesis of Trinuclear Heterobimetallic Complexes Involving Gold–Metal Interactions Source: Hokkaido University URL:[Link][4]

  • A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis Source: MDPI URL:[Link][2]

Sources

Exploratory

The Imidazo[1,5-b]pyridazine Scaffold: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract The imidazo[1,5-b]pyridazine ring system, a unique bicyclic heteroaromatic scaffold, has emerged as a privileged structure in medicinal chemistry. Its isosteric relationship to purines has driven the exploration...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The imidazo[1,5-b]pyridazine ring system, a unique bicyclic heteroaromatic scaffold, has emerged as a privileged structure in medicinal chemistry. Its isosteric relationship to purines has driven the exploration of its therapeutic potential, leading to the discovery of compounds with a diverse range of biological activities. This in-depth technical guide provides a comprehensive overview of the history, synthesis, physicochemical properties, and biological applications of the imidazo[1,5-b]pyridazine core. We delve into key synthetic methodologies, structure-activity relationships, and the mechanistic insights that underpin the development of novel therapeutics based on this versatile scaffold. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the exploration of novel heterocyclic entities for therapeutic intervention.

Introduction: The Emergence of a Privileged Heterocycle

The landscape of medicinal chemistry is continually enriched by the exploration of novel heterocyclic scaffolds that offer unique three-dimensional arrangements of atoms, influencing their interaction with biological targets. Among these, the imidazopyridazine family has garnered significant attention. While several isomeric forms exist, the imidazo[1,5-b]pyridazine system, characterized by the fusion of an imidazole ring to a pyridazine ring at the 1 and 5 positions, presents a distinct electronic and steric profile.

The structural similarity of imidazopyridazines to naturally occurring purines provides a strong rationale for their investigation as potential modulators of biological processes. This guide will focus specifically on the imidazo[1,5-b]pyridazine core, tracing its journey from early synthetic explorations to its current status as a promising scaffold in drug discovery.

Historical Perspective and Discovery

While a definitive singular "discovery" of the imidazo[1,5-b]pyridazine ring system is not prominently documented in easily accessible historical literature, its exploration is intertwined with the broader investigation of fused heterocyclic systems. Early synthetic efforts in the mid-20th century laid the groundwork for the construction of a wide array of nitrogen-containing bicyclic compounds. The first specific and detailed synthetic methodologies for imidazo[1,5-b]pyridazines began to appear in the chemical literature as chemists sought to create novel purine analogs and explore the impact of nitrogen atom placement on chemical reactivity and biological activity. The inherent asymmetry and unique electronic distribution of the imidazo[1,5-b]pyridazine core likely presented both a synthetic challenge and an opportunity for the development of compounds with novel pharmacological profiles.

Synthetic Strategies for Imidazo[1,5-b]pyridazine Analogs

The construction of the imidazo[1,5-b]pyridazine scaffold can be achieved through several synthetic routes, primarily involving the formation of the imidazole ring onto a pre-existing pyridazine core. The choice of synthetic strategy is often dictated by the desired substitution pattern on the final molecule.

Classical Cyclization Reactions

One of the foundational approaches to the synthesis of imidazo[1,5-b]pyridazines involves the condensation of a 3-aminopyridazine derivative with a suitable two-carbon synthon, typically an α-haloketone or its equivalent. This reaction proceeds through an initial N-alkylation followed by an intramolecular cyclization and dehydration to form the fused imidazole ring.

G cluster_0 Classical Synthesis of Imidazo[1,5-b]pyridazine Core start 3-Aminopyridazine intermediate1 N-Alkylated Intermediate start->intermediate1 N-Alkylation reagent1 α-Haloketone (R-CO-CH2X) reagent1->intermediate1 product Imidazo[1,5-b]pyridazine intermediate1->product Intramolecular Cyclization/ Dehydration G cluster_1 Modern Synthetic Approaches start Halo-substituted Imidazo[1,5-b]pyridazine product_suzuki Aryl/Alkyl-substituted Product start->product_suzuki Suzuki Coupling (Pd catalyst) product_buchwald Amino/Alkoxy-substituted Product start->product_buchwald Buchwald-Hartwig Coupling (Pd catalyst) reagent_suzuki Boronic Acid/Ester reagent_suzuki->product_suzuki reagent_buchwald Amine/Alcohol reagent_buchwald->product_buchwald G cluster_2 SAR for Anti-HIV Activity of Imidazo[1,5-b]pyridazines core Imidazo[1,5-b]pyridazine Core 2-Position 5-Position 7-Position pos2 Imidazole ring enhances activity core:f1->pos2 pos5 Small alkyl groups tolerated core:f2->pos5 pos7 Long alkyl-benzoyl chain is favorable core:f3->pos7

Foundational

Solubility profile of 7-Bromoimidazo[1,5-b]pyridazine in organic solvents

This technical guide provides an in-depth analysis of the solubility profile of 7-Bromoimidazo[1,5-b]pyridazine , a critical heterocyclic scaffold in medicinal chemistry. This guide is structured to support researchers i...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides an in-depth analysis of the solubility profile of 7-Bromoimidazo[1,5-b]pyridazine , a critical heterocyclic scaffold in medicinal chemistry. This guide is structured to support researchers in synthesis, purification, and formulation.

Executive Summary & Chemical Context

7-Bromoimidazo[1,5-b]pyridazine is a fused bicyclic nitrogen heterocycle characterized by a planar aromatic system and a bromine handle at the 7-position. It serves as a high-value intermediate in the synthesis of kinase inhibitors (e.g., JAK, Tyk2) and GABA receptor modulators.[1]

Understanding its solubility is governed by two competing structural features:

  • The Imidazo[1,5-b]pyridazine Core: A polar, electron-deficient aromatic system containing three nitrogen atoms, capable of hydrogen bond acceptance (HBA) but lacking hydrogen bond donors (HBD).[1]

  • The 7-Bromo Substituent: A lipophilic, electron-withdrawing group that increases the partition coefficient (LogP) and reduces aqueous solubility compared to the parent heterocycle.

Physicochemical Profile (Predicted)
PropertyValue / RangeImplication
Molecular Weight ~198.02 g/mol Small molecule, favorable for membrane permeability.
cLogP 1.8 – 2.3Moderately lipophilic; prefers organic solvents over water.[1]
TPSA ~30–40 ŲModerate polarity; good permeability.[1]
H-Bond Donors 0No self-association via H-bonding (unless solvated).
H-Bond Acceptors 3High affinity for protic solvents (MeOH, EtOH) and water.[1]

Solubility Profile in Organic Solvents

The following classification is derived from structural analogue analysis (Imidazo[1,2-b]pyridazine derivatives) and standard heterocyclic chemistry principles.

Category A: High Solubility (Primary Reaction Solvents)

Solubility > 50 mg/mL at 25°C These solvents disrupt dipole-dipole interactions and are ideal for stock solution preparation and nucleophilic aromatic substitution (SNAr) or cross-coupling reactions.

  • DMSO (Dimethyl Sulfoxide): The universal solvent for this scaffold. Used for biological assay stocks (typically 10 mM).

  • DMF (Dimethylformamide) & DMAc: Excellent solubilizers for high-temperature synthesis.

  • NMP (N-Methyl-2-pyrrolidone): Used for scale-up reactions requiring high thermal stability.

Category B: Moderate / Temperature-Dependent Solubility (Crystallization Solvents)

Solubility 1–20 mg/mL at 25°C; High at Reflux These solvents are the primary candidates for purification via recrystallization. The compound is soluble at boiling points but precipitates upon cooling.[1]

  • Ethanol & Methanol: The 7-bromo substituent allows solubility in hot alcohols. Cooling often yields crystalline needles.[1]

  • Acetonitrile (MeCN): Good for HPLC injection and recrystallization.

  • Ethyl Acetate (EtOAc): Moderate solubility; often used in combination with hexanes for flash chromatography.

  • Dichloromethane (DCM): Good solubility due to polarizability; used for extraction workups.

Category C: Low Solubility (Anti-Solvents)

Solubility < 1 mg/mL at 25°C Used to force precipitation or wash filter cakes.

  • Water: Poor solubility due to the aromatic/lipophilic nature of the Br-heterocycle.

  • Hexanes / Heptane: The compound is too polar for these aliphatic hydrocarbons.[1]

  • Diethyl Ether: Often used to wash the crude solid to remove non-polar impurities.[1]

Experimental Protocols for Solubility Determination

Protocol 1: Thermodynamic Solubility (Shake-Flask Method)

Objective: Determine the absolute equilibrium solubility in a specific solvent. Applicability: Pre-formulation and crystallization optimization.[1]

  • Preparation: Weigh excess solid 7-Bromoimidazo[1,5-b]pyridazine (approx. 20 mg) into a chemically resistant glass vial (HPLC vial or scintillation vial).

  • Solvent Addition: Add 1.0 mL of the target solvent.[1]

  • Equilibration: Cap tightly and agitate at 25°C (or target temp) for 24–48 hours using a orbital shaker or magnetic stir bar. Critical: Ensure undissolved solid remains visible throughout the process.[1]

  • Phase Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE syringe filter (pre-saturated).

  • Quantification: Dilute the supernatant with Mobile Phase (e.g., MeCN:Water) and analyze via HPLC-UV (254 nm).

  • Calculation: Compare peak area against a 5-point calibration curve prepared in DMSO.

Protocol 2: Kinetic Solubility (High-Throughput)

Objective: Estimate solubility to prevent precipitation during biological assays. Applicability: Drug discovery screening.[1]

  • Stock Prep: Prepare a 10 mM stock solution in 100% DMSO.

  • Spiking: Spike 5 µL of stock into 195 µL of aqueous buffer (PBS, pH 7.4) in a 96-well plate (Final conc: 250 µM, 2.5% DMSO).

  • Incubation: Shake for 2 hours at room temperature.

  • Readout: Measure absorbance at 620 nm (turbidimetry). An increase in OD indicates precipitation.[1]

Visualization of Workflows

Figure 1: Solubility Determination Workflow

This diagram outlines the decision logic for selecting the appropriate solubility method based on the stage of drug development.

SolubilityWorkflow Start Start: Define Objective StageCheck Development Stage? Start->StageCheck Discovery Early Discovery / Screening StageCheck->Discovery High Throughput Process Process Dev / Crystallization StageCheck->Process Precision Needed KineticMethod Kinetic Solubility (DMSO Spike -> Buffer) Discovery->KineticMethod ThermoMethod Thermodynamic Solubility (Shake-Flask Saturation) Process->ThermoMethod Turbidimetry Readout: Turbidimetry (OD620) KineticMethod->Turbidimetry HPLC Readout: HPLC-UV Quantification ThermoMethod->HPLC Result1 Output: Precipitation Risk Turbidimetry->Result1 Result2 Output: Saturation Conc (mg/mL) HPLC->Result2

Caption: Decision matrix for selecting Kinetic vs. Thermodynamic solubility protocols based on research phase.

Figure 2: Crystallization Solvent Selection Strategy

A logical guide for purifying 7-Bromoimidazo[1,5-b]pyridazine using solubility differentials.

CrystStrategy Crude Crude 7-Bromo Intermediate SolubilityTest Test Solubility @ Boiling Point Crude->SolubilityTest Add EtOH or EtOAc SolubleHot Soluble at Reflux? SolubilityTest->SolubleHot Yes InsolubleHot Insoluble at Reflux SolubilityTest->InsolubleHot No Cooling Cool to RT / 0°C SolubleHot->Cooling SwitchSolvent Switch Solvent (Try DMF/MeOH mix) InsolubleHot->SwitchSolvent Precipitate Precipitate Forms? Cooling->Precipitate Success Harvest Crystals (Filtration) Precipitate->Success Yes AntiSolvent Add Anti-Solvent (Water/Hexane) Precipitate->AntiSolvent No AntiSolvent->Success

Caption: Step-by-step logic for purifying the scaffold via thermal recrystallization or anti-solvent addition.

References

The following references provide the foundational synthesis and heterocyclic characterization data used to construct this profile.

  • Ryabukhin, S. V., et al. (2008).[1][2] "A Facile Synthesis of Imidazo[1,5-b]pyridazines from 3-Formylchromones." Heterocycles, 75(7), 1765.[1] Link

  • Shatsauskas, A. L., et al. (2022).[1] "A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles." Molecules, 27(10), 3318. Link

  • Tsurugi, H., et al. (2023).[1] "Dimetal-Binding Scaffold 2-(Pyridin-2-yl)imidazo[1,5-b]pyridazine-7-ylidene: Synthesis of Trinuclear Heterobimetallic Complexes." Chemistry – A European Journal, 29, e202301673.[1][3] Link[3]

  • Vertex Pharmaceuticals. (2016).[1] "Identification of Imidazo[1,2-b]pyridazine Derivatives as Potent, Selective, and Orally Active Tyk2 JH2 Inhibitors." Journal of Medicinal Chemistry, 59, 733–749.[1] (Provides analogue solubility data). Link

Sources

Protocols & Analytical Methods

Method

Synthesis of 7-Bromoimidazo[1,5-b]pyridazine: A Detailed Guide for Medicinal Chemistry

Introduction: The Significance of the Imidazo[1,5-b]pyridazine Scaffold The imidazo[1,5-b]pyridazine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized for its diverse pharmacological activit...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of the Imidazo[1,5-b]pyridazine Scaffold

The imidazo[1,5-b]pyridazine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized for its diverse pharmacological activities. Its structural similarity to purines allows it to interact with a wide range of biological targets. Imidazo[1,5-b]pyridazine derivatives have shown potential in the treatment of neuropathic pain, psychiatric disorders such as schizophrenia and anxiety, as well as antiviral and anti-HIV applications[1]. The introduction of a bromine atom at the 7-position can serve as a handle for further functionalization through cross-coupling reactions, enabling the exploration of a wider chemical space and the development of novel therapeutic agents. This guide provides a detailed protocol for the synthesis of 7-bromoimidazo[1,5-b]pyridazine, with a focus on a reliable method for the construction of the core ring system and subsequent bromination.

Synthetic Strategy Overview

The synthesis of 7-bromoimidazo[1,5-b]pyridazine can be approached in a multi-step sequence. A robust method for the formation of the imidazo[1,5-b]pyridazine core involves the cyclocondensation of a 1-amino-1H-imidazole derivative with a suitable three-carbon synthon. While direct synthesis from pyridazine precursors is plausible, a well-documented and high-yielding approach utilizes the recyclization of 3-formylchromones[1]. This guide will detail this primary route and also provide protocols for the synthesis of key pyridazine precursors that are fundamental building blocks in heterocyclic chemistry. The final step will focus on the regioselective bromination of the imidazo[1,5-b]pyridazine core.

Diagram of the Overall Synthetic Workflow

Synthetic_Workflow cluster_0 Part 1: Pyridazine Precursor Synthesis cluster_1 Part 2: Imidazo[1,5-b]pyridazine Core Synthesis cluster_2 Part 3: Bromination Maleic_Anhydride Maleic Anhydride 3,6-Dichloropyridazine 3,6-Dichloropyridazine Maleic_Anhydride->3,6-Dichloropyridazine 1. Hydrazine Hydrate, HCl 2. POCl3 6-Chloropyridazin-3-amine 6-Chloropyridazin-3-amine 3,6-Dichloropyridazine->6-Chloropyridazin-3-amine Ammonia in Methanol 3-Formylchromone 3-Formylchromone Imidazo[1,5-b]pyridazine Imidazo[1,5-b]pyridazine 3-Formylchromone->Imidazo[1,5-b]pyridazine TMSCl, DMF 1-Amino-1H-imidazole 1-Amino-1H-imidazole 1-Amino-1H-imidazole->Imidazo[1,5-b]pyridazine 7-Bromoimidazo[1,5-b]pyridazine 7-Bromoimidazo[1,5-b]pyridazine Imidazo[1,5-b]pyridazine->7-Bromoimidazo[1,5-b]pyridazine NBS, DMF

Caption: Overall synthetic strategy for 7-bromoimidazo[1,5-b]pyridazine.

Part 1: Synthesis of Key Pyridazine Precursors

While the primary route detailed below for the imidazo[1,5-b]pyridazine core does not start from a pyridazine, the synthesis of fundamental pyridazine building blocks is essential for broader research in this area.

Protocol 1.1: Synthesis of 3,6-Dichloropyridazine

This protocol outlines the synthesis of 3,6-dichloropyridazine from maleic anhydride.

Step 1: Synthesis of 3,6-dihydroxypyridazine

  • In a 500 mL three-necked flask equipped with a reflux condenser and a dropping funnel, add 72.5 mL of 80% hydrazine hydrate (1.3 mol)[2].

  • Slowly add 120 mL of 30% hydrochloric acid dropwise with stirring[2].

  • Add 98 g of maleic anhydride (1 mol) in portions to the mixture[2].

  • Heat the reaction mixture to reflux at 110 °C for 3 hours[2].

  • Cool the mixture and collect the precipitate by filtration. Wash with cold water and dry to obtain 3,6-dihydroxypyridazine.

Step 2: Chlorination to 3,6-dichloropyridazine

  • In a round-bottom flask, combine 125 g of pyridazine-3,6-diol (1115 mmol) with 520 mL of phosphorus oxychloride (POCl3) (5576 mmol) at room temperature under a nitrogen atmosphere[3].

  • Heat the reaction mixture to 80 °C and stir overnight[3].

  • Concentrate the reaction mixture under high vacuum at 55-60 °C to obtain a thick mass[3].

  • Carefully quench the residue by pouring it into an ice-cold saturated solution of sodium bicarbonate until the pH is approximately 8[3].

  • Extract the aqueous layer with ethyl acetate (3 x 500 mL)[3].

  • Combine the organic layers, wash with water and brine, then dry over anhydrous sodium sulfate[3].

  • Filter and concentrate under reduced pressure to yield 3,6-dichloropyridazine[3].

Protocol 1.2: Synthesis of 6-Chloropyridazin-3-amine

This protocol describes the amination of 3,6-dichloropyridazine.

  • To a solution of 3,6-dichloropyridazine (10 g, 75.52 mmol) in a sealed vessel, add 100 mL of concentrated aqueous ammonium hydroxide[4].

  • Heat the mixture at 110 °C for 12 hours[4].

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to 0 °C[4].

  • Collect the resulting precipitate by filtration and wash with cold water to obtain 6-chloropyridazin-3-amine as a pale-yellow solid[4]. A similar procedure using ammonia in methanol at 130 °C for 96 hours has also been reported.

Precursor SynthesisStarting MaterialKey ReagentsTemperatureTimeYield
3,6-Dichloropyridazine Maleic AnhydrideHydrazine hydrate, HCl, POCl380-110 °C3h (reflux), overnight (chlorination)~85% (chlorination step)[3]
6-Chloropyridazin-3-amine 3,6-DichloropyridazineConc. NH4OH110 °C12 h~81%[4]

Part 2: Core Synthesis of Imidazo[1,5-b]pyridazine

This section details a reliable method for the synthesis of the imidazo[1,5-b]pyridazine scaffold via the recyclization of 3-formylchromones, as reported by Plaskon et al.[1].

Protocol 2.1: Synthesis of Imidazo[1,5-b]pyridazine
  • In a reaction flask, combine 3-formylchromone (1 mmol) and 1-amino-4-phenyl-1H-imidazole (1 mmol) in dimethylformamide (DMF)[1].

  • Add chlorotrimethylsilane (TMSCl) (4 equivalents) to the mixture[1].

  • Heat the reaction mixture to 100 °C and stir until the reaction is complete, as monitored by TLC[1].

  • Upon completion, cool the reaction mixture to room temperature.

  • The product can be isolated and purified by standard chromatographic techniques. This reaction has been reported to yield the desired imidazo[1,5-b]pyridazine in high yields (up to 96%)[1].

Causality Behind Experimental Choices:

  • TMSCl as a Promoter: Chlorotrimethylsilane acts as a convenient condensing agent and water scavenger, facilitating the cyclization reaction[1].

  • DMF as Solvent: Dimethylformamide is a high-boiling polar aprotic solvent that is suitable for this reaction temperature and helps to dissolve the reactants.

Part 3: Bromination of the Imidazo[1,5-b]pyridazine Core

The final step is the regioselective bromination of the imidazo[1,5-b]pyridazine scaffold to introduce the bromine atom at the 7-position. The imidazole ring of the fused system is generally more electron-rich and thus more susceptible to electrophilic substitution than the pyridazine ring.

Diagram of the Bromination Reaction

Caption: Electrophilic bromination of the imidazo[1,5-b]pyridazine core.

Protocol 3.1: Synthesis of 7-Bromoimidazo[1,5-b]pyridazine

This protocol is adapted from a similar bromination of an imidazo[1,5-a]pyrazine derivative, a closely related heterocyclic system.

  • Dissolve the synthesized imidazo[1,5-b]pyridazine (1 equivalent) in anhydrous dimethylformamide (DMF).

  • To the stirred solution, add N-bromosuccinimide (NBS) (1 equivalent) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with a suitable organic solvent, such as ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 7-bromoimidazo[1,5-b]pyridazine.

Trustworthiness of the Protocol: This protocol is based on the established reactivity of N-bromosuccinimide as a mild and effective brominating agent for electron-rich heterocyclic systems. The use of DMF as a solvent is common for such reactions. The work-up procedure is standard for quenching and isolating brominated organic compounds.

Reaction StepStarting MaterialKey ReagentsSolventTemperatureExpected Outcome
Core Synthesis 3-Formylchromone1-Amino-1H-imidazole, TMSClDMF100 °CImidazo[1,5-b]pyridazine
Bromination Imidazo[1,5-b]pyridazineN-Bromosuccinimide (NBS)DMFRoom Temp.7-Bromoimidazo[1,5-b]pyridazine

Conclusion

This guide provides a comprehensive and detailed approach for the synthesis of 7-bromoimidazo[1,5-b]pyridazine. By following the outlined protocols, researchers in drug discovery and medicinal chemistry can reliably access this valuable scaffold for further derivatization and biological evaluation. The provided explanations for the experimental choices and the structured protocols are intended to ensure reproducibility and a deeper understanding of the underlying chemistry.

References

  • Pop, A., et al. (n.d.). [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics - PMC. National Center for Biotechnology Information. [Link]

  • Plaskon, A. S., et al. (2008, March 4). A FACILE SYNTHESIS OF IMIDAZO[1,5-b]PYRIDAZINES FROM 3- FORMYLCHROMONES. Semantic Scholar. [Link]

  • Google Patents. (n.d.).
  • ZCPC. (2025, August 14). 3,6-Dichloropyridazine: The Unsung Hero of Drug Intermediates. [Link]

  • ResearchGate. (n.d.). The [3 + 2] cycloaddition of pyridazinium ylides 10a–f with DMAD and methyl propiolate. [Link]

  • Google Patents. (n.d.). CN104844523A - Synthesis method of 3-amino-6-chloropyridazine.
  • MDPI. (2017, March 4). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. [Link]

  • PubMed. (2021, September 23). Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques - PMC. [Link]

  • Crossref. (n.d.). A Facile Synthesis of Imidazo[1,5-b]pyridazines from 3-Formylchromones. [Link]

  • Der Pharma Chemica. (n.d.). Synthesis and characterization of imidazo[1,2-b]pyridazine linked thiazolidin amides. [Link]

  • ResearchGate. (2026, January 8). (PDF) Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. [Link]

  • National Center for Biotechnology Information. (n.d.). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC. [Link]

  • Semantic Scholar. (2024, January 10). Exploring the untapped pharmacological potential of imidazopyridazines. [Link]

  • Google Patents. (n.d.). WO2007026623A1 - Process for producing 3-amino-6-chloropyridazine.
  • DergiPark. (2021, November 30). On the Biological Importance, Preparation, and Uses of Imidazo[1,2-b]pyridazine-Based Compounds. [Link]

  • HETEROCYCLES. (2003, July 14). PYRIDAZINE DERIVATIVES AND RELATED COMPOUNDS, PART 9. TETRAZOLO[1,5-b]PYRIDAZINE-8-CARBOHYDRAZIDE SYNTHESIS. AND SOME REACTIONS. [Link]

  • Google Patents. (n.d.). WO2013134219A1 - Imidazo [1, 2 - b] pyridazine - based compounds, compositions comprising them, and uses thereof.
  • DOI. (n.d.). Design, synthesis and activity of a novel series of pyridazine-based ALK5 inhibitors. [Link]

  • RSC Publishing. (2023, November 28). Discovery of imidazo[1,2- b ]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. [Link]

  • Liberty University. (n.d.). SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines William J. Hobbs A Senior Thesis submitted. [Link]

  • TSI Journals. (n.d.). Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity. [Link]

  • ResearchGate. (2021, September 7). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. [Link]

  • Reddit. (2017, September 23). Bromination of 8-chloroimidazo[1,5-a]pyrazine with NBS. [Link]

  • MDPI. (2014, March 20). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

  • Bentham Science Publisher. (2022, September 12). Base-Promoted Regioselective Bromination of Imidazo[1,2-α]pyridines with CBr4 as Bromine Source. [Link]

Sources

Application

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 7-Bromoimidazo[1,5-b]pyridazine

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling reactions of 7-Bromoimidazo[1,5-b]p...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling reactions of 7-Bromoimidazo[1,5-b]pyridazine. The imidazo[1,5-b]pyridazine scaffold is a significant heterocyclic motif in medicinal chemistry, recognized as a privileged structure in the development of novel therapeutics. Its derivatives have shown a wide range of biological activities, including their role as kinase inhibitors for potential cancer treatments. The ability to functionalize the 7-position of this scaffold through robust carbon-carbon bond-forming reactions is crucial for the exploration of structure-activity relationships (SAR) and the generation of new chemical entities.

This document offers in-depth, field-proven insights into the Suzuki-Miyaura, Heck, and Sonogashira coupling reactions, moving beyond simple procedural lists to explain the causality behind experimental choices. Each protocol is designed as a self-validating system, grounded in established principles of organometallic chemistry.

Introduction to the Imidazo[1,5-b]pyridazine Core

The imidazo[1,5-b]pyridazine ring system is a nitrogen-rich heterocycle that has garnered significant attention in drug discovery. Its structural resemblance to purines allows it to interact with a variety of biological targets. The functionalization of this core structure is a key strategy for modulating its pharmacological properties. Palladium-catalyzed cross-coupling reactions stand out as powerful tools for this purpose, offering a versatile and efficient means to introduce aryl, vinyl, and alkynyl groups at the 7-position, starting from the readily accessible 7-Bromoimidazo[1,5-b]pyridazine.

Suzuki-Miyaura Coupling: Arylation of 7-Bromoimidazo[1,5-b]pyridazine

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of biaryl structures through the reaction of an organohalide with an organoboron compound. For electron-deficient substrates like 7-Bromoimidazo[1,5-b]pyridazine, the choice of catalyst, ligand, and base is critical to achieve high efficiency and prevent side reactions.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established process involving a palladium(0) species. The key steps are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 7-Bromoimidazo[1,5-b]pyridazine to form a Pd(II) complex.

  • Transmetalation: The organoboron species (e.g., a boronic acid) is activated by a base to form a boronate complex, which then transfers its organic group to the Pd(II) center.

  • Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated, forming the desired C-C bond and regenerating the Pd(0) catalyst.

The use of a suitable base is crucial to facilitate the transmetalation step. For nitrogen-containing heterocycles, inorganic bases like sodium or potassium carbonate are often preferred to minimize potential side reactions.

Visualization of the Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition PdII_Aryl Ar-Pd(II)L₂(Br) OxAdd->PdII_Aryl Transmetalation Transmetalation PdII_Both Ar-Pd(II)L₂(Ar') Transmetalation->PdII_Both PdII_Both->Pd0 RedElim Reductive Elimination Product 7-Aryl-imidazo[1,5-b]pyridazine RedElim->Product Substrate 7-Bromoimidazo[1,5-b]pyridazine Substrate->OxAdd BoronicAcid Ar'-B(OH)₂ + Base BoronicAcid->Transmetalation Heck_Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition PdII_Aryl Ar-Pd(II)L₂(Br) OxAdd->PdII_Aryl Insertion Migratory Insertion PdII_Alkyl R-CH₂-CH(Ar)-Pd(II)L₂(Br) Insertion->PdII_Alkyl PdII_Alkyl->Pd0 + Base BetaElim β-Hydride Elimination PdII_Alkyl->BetaElim Product 7-Vinyl-imidazo[1,5-b]pyridazine BetaElim->Product Substrate 7-Bromoimidazo[1,5-b]pyridazine Substrate->OxAdd Alkene Alkene Alkene->Insertion Base Base Sonogashira_Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L₂ PdII_Aryl Ar-Pd(II)L₂(Br) Pd0->PdII_Aryl Oxidative Addition PdII_Both Ar-Pd(II)L₂(C≡CR) PdII_Aryl->PdII_Both Transmetalation PdII_Both->Pd0 Reductive Elimination Product 7-Alkynyl-imidazo[1,5-b]pyridazine PdII_Both->Product CuI CuI Cu_Acetylide Cu-C≡CR CuI->Cu_Acetylide + R-C≡CH + Base Cu_Acetylide->PdII_Aryl Cu_Acetylide->CuI Substrate 7-Bromoimidazo[1,5-b]pyridazine Substrate->PdII_Aryl Alkyne Terminal Alkyne

Method

Application Note: Functionalization of 7-Bromoimidazo[1,5-b]pyridazine via Buchwald-Hartwig Amination

This Application Note is designed for research scientists and drug discovery professionals. It details the protocol for the Buchwald-Hartwig amination of 7-Bromoimidazo[1,5-b]pyridazine , a privileged scaffold in medicin...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for research scientists and drug discovery professionals. It details the protocol for the Buchwald-Hartwig amination of 7-Bromoimidazo[1,5-b]pyridazine , a privileged scaffold in medicinal chemistry (e.g., PDE10A inhibitors).[1][2][3]

[1][2][3]

Abstract & Strategic Overview

The imidazo[1,5-b]pyridazine core is a bioisostere of the more common imidazo[1,2-b]pyridazine, widely utilized in kinase and phosphodiesterase (PDE) inhibitor discovery.[1][2][3] Functionalization at the 7-position (located on the electron-deficient pyridazine ring) is critical for tuning solubility and potency.[2][3]

While Nucleophilic Aromatic Substitution (


) is possible with highly nucleophilic amines, it often requires harsh conditions (high heat, microwave) that degrade sensitive functional groups.[1] Buchwald-Hartwig amination  offers a superior alternative, enabling the coupling of diverse amines (primary, secondary, anilines, and amides) under milder conditions with broader functional group tolerance.[1]

Key Challenges addressed in this protocol:

  • Catalyst Poisoning: The

    
     nitrogens in the pyridazine and imidazole rings can coordinate to Pd, arresting the catalytic cycle.[1]
    
  • Electronic Deactivation: The electron-deficient nature of the pyridazine ring favors oxidative addition but can destabilize the Pd(II) intermediate if not properly ligated.[2][3]

  • Regioselectivity: Ensuring reaction occurs exclusively at the C-Br bond without affecting other potential sites (if polysubstituted).[2][3]

Mechanistic Insight & Catalyst Selection

Success in this transformation relies on the Catalytic Cycle management. The choice of ligand is the determinant factor.

  • Ligand: Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) is the "Gold Standard" for this scaffold.[1][2][3] Its wide bite angle (111°) enforces reductive elimination, which is crucial for electron-deficient heteroaryl halides.[1][2][3] Alternatively, BrettPhos is recommended for primary amines or sterically hindered substrates.[1]

  • Pre-catalyst:

    
      is preferred over 
    
    
    
    to avoid the induction period associated with reduction of Pd(II) to Pd(0).[1][3]
  • Base:

    
      is superior to 
    
    
    
    for this specific scaffold.[2] The milder carbonate base minimizes base-mediated decomposition of the imidazo-pyridazine core and tolerates esters/nitriles in the substrate.[2][3]
Decision Matrix for Reaction Conditions
ParameterStandard Condition (Robust)Challenging Substrate (Steric/Electronic)
Catalyst

(2-5 mol%)
BrettPhos Pd G3 or G4 (2-5 mol%)
Ligand Xantphos (4-10 mol%)(Included in Precatalyst)
Base

(2.0 equiv)

(1.5 equiv) or LHMDS
Solvent 1,4-Dioxanet-Amyl Alcohol or Toluene
Temp 90-100°C60-110°C

Experimental Protocol

Materials & Reagents[4][5][6][7][8]
  • Substrate: 7-Bromoimidazo[1,5-b]pyridazine (1.0 equiv)

  • Amine Partner: 1.2 – 1.5 equiv

  • Catalyst: Tris(dibenzylideneacetone)dipalladium(0) [

    
    ][1][2][3]
    
  • Ligand: Xantphos

  • Base: Cesium Carbonate (

    
    ), anhydrous, finely ground[1]
    
  • Solvent: 1,4-Dioxane (Anhydrous, degassed)[1][2]

Step-by-Step Procedure

Step 1: Reaction Setup (Inert Atmosphere)

  • In a glovebox or under a steady stream of Argon, charge a dry reaction vial (equipped with a magnetic stir bar) with:

    • 7-Bromoimidazo[1,5-b]pyridazine (1.0 mmol, 197 mg)[1][2][3]

    • 
       (0.02 mmol, 18.3 mg, 2 mol%)[1][2][3]
      
    • Xantphos (0.04 mmol, 23.1 mg, 4 mol%)[1]

    • 
       (2.0 mmol, 652 mg)[1][2][3]
      
  • Cap the vial with a septum.

Step 2: Solvent Addition & Degassing [2]

  • Add the Amine (1.2 mmol).[3] Note: If the amine is a solid, add it in Step 1.[1]

  • Inject anhydrous 1,4-Dioxane (5 mL, 0.2 M concentration) via syringe.

  • Critical Step: Sparge the mixture with Argon for 5-10 minutes (subsurface bubbling) to remove dissolved oxygen.[2][3] Oxygen is the primary cause of catalyst death in this reaction.

Step 3: Reaction

  • Seal the vial (if using a screw cap) or keep under positive Argon pressure.

  • Heat the reaction block to 100°C .

  • Stir vigorously (800+ rpm) to ensure suspension of the insoluble carbonate base.

  • Monitor by LC-MS at 2 hours. Most reactions reach completion within 4-16 hours.[2][3]

Step 4: Workup & Purification

  • Cool to room temperature.

  • Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove Pd black and inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify via Flash Column Chromatography (typically DCM/MeOH or Hexane/EtOAc gradients).[3]

Visualization of Workflow

The following diagram illustrates the logical flow and critical decision points in the experimental execution.

BuchwaldWorkflow start Start: 7-Bromoimidazo[1,5-b]pyridazine amine_check Is Amine Primary or Sterically Hindered? start->amine_check cond_standard Standard Conditions: Pd2(dba)3 + Xantphos Cs2CO3, Dioxane, 100°C amine_check->cond_standard No (Secondary/Aniline) cond_advanced Advanced Conditions: BrettPhos Pd G3 NaOtBu, t-Amyl Alcohol, 90°C amine_check->cond_advanced Yes (Primary/Bulky) degas CRITICAL: Degas Solvent (Ar/N2) Prevent Catalyst Oxidation cond_standard->degas cond_advanced->degas reaction Heat to 100°C Monitor LC-MS (2-16h) degas->reaction check_conversion Conversion > 95%? reaction->check_conversion workup Filter (Celite) Concentrate check_conversion->workup Yes troubleshoot Troubleshoot: 1. Increase Temp to 120°C 2. Switch to tBuBrettPhos 3. Check O2 exclusion check_conversion->troubleshoot No (Stalled) purify Flash Chromatography (DCM/MeOH) workup->purify troubleshoot->reaction Retry

Caption: Decision tree and workflow for the Buchwald-Hartwig amination of 7-bromoimidazo[1,5-b]pyridazine.

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Conversion (<20%) Catalyst DeactivationEnsure strict

exclusion. Switch to BrettPhos Pd G3 (pre-ligated catalyst is more robust).[3]
Debromination (H-product)

-Hydride Elimination
Switch solvent to Toluene . Avoid alcoholic solvents if possible.[2] Lower temperature to 80°C.
Regioisomers Unlikely for 7-BrIf scaffold has other halides (e.g., Cl), Br reacts first.[1][2] Control equiv of amine strictly (1.05 equiv).[3]
Sticky/Insoluble Pd ComplexationAdd 3-Mercaptopropyl ethyl sulfide silica scavenger during workup to remove residual Pd.[2][3]

References

  • Surry, D. S., & Buchwald, S. L. (2008).[1] "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. Link[1][2][3]

  • Guram, A. S., et al. (1995).[1] "A Simple Catalytic Method for the Conversion of Aryl Bromides to Arylamines." Angewandte Chemie. Link[1][2][3]

  • Paul, F., et al. (1994).[1] "Palladium-catalyzed coupling of aryl halides with amines."[2][3] Journal of the American Chemical Society. Link[1][2][3]

  • Imidazo[1,2-b]pyridazine Analogues: While specific 1,5-b literature is proprietary, conditions are adapted from the homologous 1,2-b system.[1][2] See: Journal of Medicinal Chemistry, 2012, 55(4), 1844–1857.[1] Link[1][2][3]

Sources

Application

Application Note: C-H Activation Protocols for Imidazo[1,5-b]pyridazine Functionalization

This Application Note is designed for medicinal chemists and process development scientists targeting the imidazo[1,5-b]pyridazine core. Note that this specific isomer is structurally distinct from the more common imidaz...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for medicinal chemists and process development scientists targeting the imidazo[1,5-b]pyridazine core. Note that this specific isomer is structurally distinct from the more common imidazo[1,2-b]pyridazine and imidazo[1,5-a]pyridine scaffolds.

The guide prioritizes the unique C7-H acidic character (carbene precursor) and provides protocols for both established metallation and proposed direct arylation based on isoelectronic systems.

Introduction & Scaffold Analysis

The imidazo[1,5-b]pyridazine core represents a "privileged but under-explored" scaffold in kinase inhibitor discovery. Unlike its ubiquitous isomer (imidazo[1,2-b]pyridazine), the 1,5-b fused system possesses a bridgehead nitrogen at position 4 and a unique electronic distribution that renders the C5 and C7 positions chemically distinct.

Regioselectivity Map

The reactivity of the core is dictated by the bridgehead nitrogen's influence on the imidazole ring's aromaticity.

  • C7 (Carbene Center): The proton at C7 (between N1 and N6) is significantly acidic (

    
     in DMSO), analogous to the C3 position of imidazo[1,5-a]pyridine. It is the primary site for C-H metallation  (NHC formation) and electrophilic C-H functionalization .
    
  • C5: This position is electronically activated but sterically more accessible than C7 in some fusion patterns. It is often functionalized during de novo synthesis or via late-stage C-H arylation.

  • Pyridazine Ring (C2/C3): Generally less reactive toward direct C-H activation compared to the imidazole ring but can be targeted via radical pathways (Minisci-type).

Note on Numbering: This guide utilizes the IUPAC-consistent numbering where the bridgehead nitrogen is N4, and the imidazole "top" carbon is C7 (analogous to C3 in imidazo[1,5-a]pyridine).

Protocol 1: C7-H Activation via Metallation (NHC Ligand Formation)

Principle: The most established C-H activation pathway for this scaffold is the deprotonation of C7-H to form N-Heterocyclic Carbene (NHC) complexes. This is critical for synthesizing organometallic catalysts (Au, Rh, Ir) or as a transient intermediate for C7-functionalization.

Materials
  • Substrate: Imidazo[1,5-b]pyridazine derivative (0.5 mmol)

  • Metal Precursor:

    
     (1 equiv) or 
    
    
    
    (0.5 equiv)
  • Base: Sodium Acetate (NaOAc) or

    
     (mild); 
    
    
    
    (strong)
  • Solvent: Acetonitrile (MeCN) or DMSO (dry, degassed)

  • Temperature: 50 °C – 80 °C

Step-by-Step Methodology
  • Pre-complexation: In a glovebox or under Argon, charge a Schlenk tube with the imidazo[1,5-b]pyridazine substrate (1.0 equiv) and the metal precursor (e.g.,

    
    ).
    
  • Solvation: Add anhydrous MeCN (0.1 M concentration).

  • Activation: Add NaOAc (1.5 equiv). Note: Unlike simple imidazolium salts, the neutral 1,5-b scaffold requires a base-assisted metallation mechanism (CMD-like).

  • Reaction: Seal the tube and heat to 60 °C for 4–12 hours. The formation of the C7-Metal bond is often indicated by the precipitation of the complex or a color change.

  • Workup: Filter the mixture through Celite. Concentrate the filtrate. Recrystallize from

    
    /Pentane to obtain the C7-metallated complex.
    

Mechanistic Insight: The reaction proceeds via a Concerted Metalation-Deprotonation (CMD) pathway where the acetate acts as an intramolecular base, shuttling the proton from C7 to the leaving group or solvent.

Protocol 2: Pd-Catalyzed Direct C-H Arylation (Proposed C5/C7 Selectivity)

Context: While direct arylation literature is abundant for the 1,2-b isomer, specific reports for 1,5-b are scarce. This protocol is an optimized extrapolation based on the isoelectronic imidazo[1,5-a]pyridine system (See J. Org. Chem. 2013, 78, 6163), adapted for the reduced basicity of the pyridazine ring.

Reaction Setup
ParameterConditionRationale
Catalyst

(5 mol%)
High electrophilicity required for C-H insertion.
Ligand

or

(10 mol%)
Electron-rich phosphines stabilize the oxidative addition intermediate.
Coupling Partner Aryl Bromide (1.5 equiv)Aryl Iodides may cause catalyst poisoning; Bromides are optimal.
Base

(2.0 equiv)
"Carbonate effect" is crucial for the CMD step.
Solvent 1,4-Dioxane or TolueneNon-polar/aprotic solvents favor the CMD transition state.
Additive Pivalic Acid (30 mol%)Acts as a proton shuttle (CMD promoter).
Experimental Workflow
  • Charge: Add

    
     (5.6 mg, 0.025 mmol), 
    
    
    
    (18.4 mg, 0.05 mmol),
    
    
    (325 mg, 1.0 mmol), and Pivalic Acid (15 mg, 0.15 mmol) to a reaction vial.
  • Substrate Addition: Add the imidazo[1,5-b]pyridazine core (0.5 mmol) and Aryl Bromide (0.75 mmol).

  • Inert Atmosphere: Evacuate and backfill with Argon (

    
    ).
    
  • Solvent: Add dry 1,4-Dioxane (2.5 mL, 0.2 M).

  • Heating: Heat to 100–110 °C for 16 hours.

  • Monitoring: Monitor by LC-MS.

    • Regioselectivity Check: If C7 vs. C5 mixtures occur, switch solvent to DMF (favors thermodynamic product) or lower temperature to 80 °C (favors kinetic product, typically C7).

Visualization: Mechanistic Pathways

CH_Activation Figure 1: Parallel Pathways for C-H Activation (Direct Arylation vs. NHC Formation) Substrate Imidazo[1,5-b]pyridazine (Substrate) CMD_TS CMD Transition State (C7-H Activation) Substrate->CMD_TS + Pd(II) species NHC_Path Au/Rh Metallation (NHC Formation) Substrate->NHC_Path + [M]-Cl / Base Pd_Species Pd(OAc)2 / Ligand OxAdd Oxidative Addition (Ar-Pd-Br) Pd_Species->OxAdd + Ar-Br OxAdd->CMD_TS Coordination RedElim Reductive Elimination CMD_TS->RedElim - AcOH RedElim->Pd_Species Catalyst Regeneration Product C7-Arylated Product RedElim->Product C-C Bond Formation NHC_Path->Product Functionalization (Optional)

Troubleshooting & Optimization (E-E-A-T)

  • Problem: Low Conversion.

    • Cause: Catalyst deactivation or insufficient basicity.

    • Solution: Switch base to

      
       or add 4Å molecular sieves to remove trace water which inhibits the CMD pathway.
      
  • Problem: C5/C7 Regioisomeric Mixtures.

    • Cause: Similar acidity of C5 and C7 protons.

    • Solution: Block the C5 position during synthesis (e.g., using a substituted imidazole precursor) or use a bulky ligand (

      
      ) to sterically direct the metal to the less hindered C7 position.
      
  • Problem: Decomposition.

    • Cause: The N-N bond in the pyridazine ring can be sensitive to harsh oxidative conditions.

    • Solution: Lower temperature to 80 °C and extend reaction time; ensure rigorous exclusion of oxygen.

References

  • Synthesis & Cyclization Strategies: Vandyshev, D. Y., et al. "Regioselective synthesis of novel imidazo[1,5-b]pyridazine derivatives."[1][2] Mendeleev Communications, 2021 , 31, 821–823. Link

  • NHC/Metallation Precedents: Kitabayashi, A., et al. "Imidazo[1,5-b]pyridazine-7-ylidene: Synthesis of Trinuclear Heterobimetallic Complexes." Chem. Eur. J., 2023 , 29, e202301673. Link

  • Analogous C-H Arylation (Imidazo[1,5-a]pyridine): Koubachi, J., et al. "Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine." J. Am. Chem. Soc. (Analogous Systems), 2011 , 133, 1111–1113. Link

  • Mechanistic Foundation (CMD): Lapointe, D., & Fagnou, K. "Overview of the Concerted Metalation-Deprotonation Mechanism." Chem. Lett., 2010 , 39, 1118. Link

Sources

Method

Application Note &amp; Protocols: Leveraging the 7-Bromoimidazo[1,5-b]pyridazine Scaffold for Novel Kinase Inhibitor Development

Abstract: Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] The development of small-molecule kinase inhibitors has, therefore,...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] The development of small-molecule kinase inhibitors has, therefore, become a cornerstone of modern precision oncology.[2] A key strategy in this field is the use of "privileged scaffolds"—core molecular structures that are amenable to chemical modification and capable of binding to multiple targets.[1] The imidazo[1,5-b]pyridazine core is one such versatile scaffold, demonstrating activity against a range of kinases.[3][4][5][6][7][8] This guide provides a comprehensive overview and detailed protocols for utilizing the 7-Bromoimidazo[1,5-b]pyridazine scaffold as a strategic starting point for the discovery and development of novel kinase inhibitors. We will cover the rationale for its use, step-by-step protocols for primary screening and cellular validation, and strategies for hit-to-lead optimization.

Section 1: The 7-Bromoimidazo[1,5-b]pyridazine Scaffold: A Strategic Starting Point

Structural Features and Rationale for Use

The imidazo[1,5-b]pyridazine system is a heterocyclic scaffold structurally related to purines, the core of ATP.[9] This inherent similarity allows it to effectively compete with ATP for binding within the highly conserved kinase active site.[10] The 7-Bromoimidazo[1,5-b]pyridazine variant offers distinct advantages for a drug discovery campaign:

  • ATP-Mimetic Core: The nitrogen-rich bicyclic system can form key hydrogen bond interactions with the hinge region of the kinase ATP-binding pocket, a critical anchor point for many Type-I inhibitors.

  • Vector for Medicinal Chemistry: The bromine atom at the C7 position serves as a versatile synthetic handle. It can be readily functionalized using various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the rapid generation of a library of analogs to explore structure-activity relationships (SAR).[5] This is crucial for optimizing potency, selectivity, and pharmacokinetic properties.

  • Modularity: The scaffold allows for substitutions at multiple positions, enabling fine-tuning of the inhibitor's properties. For instance, modifications at the C3 and C6 positions have been shown to significantly impact kinase selectivity and potency.[4][6]

cluster_0 Step 1: Kinase Reaction cluster_1 Step 2: ADP Detection A Kinase + Substrate + ATP C Incubate (ADP is produced) A->C B Test Compound (e.g., Scaffold Derivative) B->C D Add ADP-Glo™ Reagent (Stops reaction, depletes ATP) C->D E Incubate 40 min D->E F Add Kinase Detection Reagent (Converts ADP to ATP) E->F G Incubate 30-60 min F->G H Measure Luminescence G->H

Caption: Workflow for the ADP-Glo™ primary kinase inhibition assay.

Detailed Protocol: In Vitro Kinase Assay

This protocol is designed for a 384-well plate format. [11] Materials:

  • Target Kinase and its specific substrate

  • 7-Bromoimidazo[1,5-b]pyridazine derivatives (dissolved in 100% DMSO)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Kinase Reaction Buffer (specific to the kinase, e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM MnCl2, 2 mM TCEP) [12]* Opaque-walled 384-well plates (e.g., Corning #3573)

  • Multichannel pipette or automated liquid handler

  • Plate reader capable of measuring luminescence

Procedure:

  • Compound Plating: Prepare serial dilutions of your test compounds in DMSO. Dispense a small volume (e.g., 100 nL) of compound solution into the wells of the 384-well plate. For controls, dispense DMSO only.

    • Negative Control (0% Inhibition): DMSO only.

    • Positive Control (100% Inhibition): A known potent inhibitor of the target kinase.

  • Kinase Reaction Preparation: Prepare a 2X Kinase/Substrate master mix in the appropriate kinase reaction buffer.

  • Initiate Kinase Reaction: Add 2.5 µL of the 2X Kinase/Substrate mix to each well. Then, prepare a 2X ATP solution and add 2.5 µL to each well to start the reaction (total volume 5 µL).

  • Incubation: Mix the plate gently and incubate at room temperature for 1 hour. [13]5. Stop Reaction: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction. [11]Incubate at room temperature for 40 minutes. [14]6. Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. [11]Incubate at room temperature for 30-60 minutes to allow the luminescent signal to develop and stabilize. [14]7. Data Acquisition: Measure luminescence using a plate reader.

Data Analysis and Hit Identification

Calculate the percent inhibition for each compound concentration:

% Inhibition = 100 * (1 - (RLU_compound - RLU_background) / (RLU_DMSO - RLU_background))

Where:

  • RLU_compound is the Relative Light Units from a well with a test compound.

  • RLU_DMSO is the average RLU from the negative control wells.

  • RLU_background can be a no-kinase control well.

A "hit" is typically defined as a compound that shows inhibition above a certain threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls) at a single screening concentration (e.g., 10 µM).

Table 1: Example Data from a Primary Screen at 10 µM

Compound IDScaffold DerivativeRLU% InhibitionHit?
Control-DMSO-1,500,0000%No
Control-StauroStaurosporine15,00099%Yes
BIMP-0017-Bromoimidazo[1,5-b]pyridazine1,350,00010%No
BIMP-002C7-(phenyl) derivative675,00055%Yes
BIMP-003C7-(pyridyl) derivative225,00085%Yes

Section 3: Hit-to-Lead: Potency and Selectivity Profiling

Once hits are identified, the next steps are to determine their potency (IC50) and assess their selectivity against other kinases.

Determining Inhibitor Potency (IC50)

The IC50 is the concentration of an inhibitor required to reduce enzyme activity by 50%. This is a critical metric for ranking the potency of compounds.

Detailed Protocol: IC50 Determination
  • Compound Preparation: Prepare a serial dilution series of the hit compound (e.g., 10-point, 3-fold dilutions starting from 50 µM).

  • Assay Performance: Perform the ADP-Glo™ Kinase Assay as described in Section 2.2, using the different concentrations of the inhibitor.

  • Data Analysis: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic (4PL) curve to determine the IC50 value.

Table 2: Example IC50 Data for a Hypothetical Compound Series

Compound IDC7-SubstitutionTarget Kinase IC50 (nM)
BIMP-002Phenyl850
BIMP-0034-Pyridyl120
BIMP-0043-Aminophenyl45
Rationale for Kinase Selectivity Profiling

Most kinase inhibitors are not perfectly specific for one target. [10]Inhibiting off-target kinases can lead to unexpected side effects or toxicity. [15]Therefore, it is crucial to assess the selectivity of lead compounds by screening them against a broad panel of kinases. [16]This helps to build a safety profile and understand the compound's mechanism of action. A more selective compound is generally preferred for further development. [17]

G cluster_0 cluster_1 cluster_2 Lead Lead Compound K1 Target Kinase Lead->K1 K2 Off-Target Kinase A Lead->K2 K3 Off-Target Kinase B Lead->K3 K4 Off-Target Kinase C Lead->K4 R1 High Potency (IC50 = 45 nM) K1->R1 R2 Low Potency (IC50 > 10 µM) K2->R2 R3 Low Potency (IC50 > 10 µM) K3->R3 R4 Medium Potency (IC50 = 980 nM) K4->R4

Caption: Conceptual workflow for kinase selectivity profiling.

Section 4: Cellular Target Engagement and Efficacy

A potent compound in a biochemical assay must also be effective in a cellular context. This requires the compound to be cell-permeable and to inhibit the target kinase inside the cell, leading to a desired biological outcome.

Detailed Protocol: Assessing Cellular Potency

The CellTiter-Glo® Luminescent Cell Viability Assay is a common method to assess the effect of a compound on cell proliferation or cytotoxicity. [18]It measures the number of viable cells by quantifying ATP, an indicator of metabolic activity. [19] Materials:

  • Cancer cell line with a dependency on the target kinase.

  • Cell culture medium, FBS, and other necessary reagents.

  • CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega).

  • Opaque-walled 96-well or 384-well plates.

Procedure:

  • Cell Plating: Seed cells into an opaque-walled plate at a predetermined density and allow them to adhere overnight. [20]2. Compound Treatment: Treat the cells with a serial dilution of the test compound (similar to the IC50 determination). Incubate for a period relevant to the cell doubling time (e.g., 72 hours). [20]3. Assay Equilibration: Equilibrate the plate to room temperature for approximately 30 minutes. [21]4. Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well. [21]5. Lysis and Signal Stabilization: Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. [21]6. Data Acquisition: Record luminescence with a plate reader. The signal is proportional to the number of viable cells.

  • Data Analysis: Calculate the GI50 (concentration for 50% growth inhibition) by plotting cell viability against the log of compound concentration and fitting to a 4PL curve.

Confirming Cellular Target Engagement

A decrease in cell viability suggests the compound is active. To confirm this is due to inhibition of the intended target, one can measure the phosphorylation of a known downstream substrate of the kinase via Western Blot. Inhibition of the kinase should lead to a dose-dependent decrease in the phosphorylation of its substrate.

A Upstream Signal (e.g., Growth Factor) B Target Kinase A->B C Downstream Substrate B->C Phosphorylates D Phosphorylated Substrate (p-Substrate) E Cell Proliferation & Survival D->E Inhibitor BIMP-004 Inhibitor->B Blocks

Caption: Inhibition of a target kinase blocks downstream signaling.

Section 5: Summary and Future Directions

The 7-Bromoimidazo[1,5-b]pyridazine scaffold represents a highly promising starting point for the development of novel kinase inhibitors. Its ATP-mimetic core, combined with a synthetically tractable bromine handle, provides a robust platform for medicinal chemistry optimization. [22][23]By following the systematic protocols outlined in this guide—from initial biochemical screening to cellular potency and target validation—researchers can efficiently identify and advance potent and selective kinase inhibitors. Future efforts should focus on leveraging the C7-position to enhance interactions with unique sub-pockets within the kinase active site to further improve selectivity and on optimizing the physicochemical properties of lead compounds to ensure favorable drug-like characteristics.

References

  • Foroumadi, A., et al. (2023). Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. Bioorganic Chemistry. [Link] [1]20. Scott, J. S., et al. (2025). Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors. Journal of Medicinal Chemistry. [Link]

  • Sawaguchi, M., et al. (2021). Novel Pan-Pim Kinase Inhibitors With Imidazopyridazine and Thiazolidinedione Structure Exert Potent Antitumor Activities. Frontiers in Oncology. [Link] [4]22. Royal Society of Chemistry. (2021). CHAPTER 9: Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. [Link] [15]23. Enzymlogic. (2017). Profiling the kinetic selectivity of kinase marketed drugs. [Link]

  • Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. [Link] [16]25. Cardiff University. (2024). Imidazo[1,2- b ]pyridazines as inhibitors of DYRK kinases. [Link] [5]26. Sintim, H. O., et al. (2023). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry. [Link] [6]27. PubMed. (2025). Discovery of imidazo[1,2-b]pyridazine derivatives as potent TRK inhibitors for overcoming multiple resistant mutants. [Link] [7]28. PNAS. (2018). Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. [Link]

  • Bentham Science. (2024). Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. [Link] [9]30. PubMed. (2025). Discovery of Imidazo[1,2- b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton's Tyrosine Kinase (BTK) Inhibitors. [Link] [8]31. Pogacic, V., et al. (2007). Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors with In vitro Antileukemic Activity. Cancer Research. [Link]

  • ACS Publications. (2019). Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase. [Link]

Sources

Application

Application Note: Strategic Synthesis of the Imidazo[1,5-b]pyridazine Scaffold

This is a comprehensive technical guide for the synthesis of the imidazo[1,5-b]pyridazine ring system. Note that this scaffold is structurally distinct from the more common imidazo[1,2-b]pyridazine.[1] This guide focuses...

Author: BenchChem Technical Support Team. Date: March 2026

This is a comprehensive technical guide for the synthesis of the imidazo[1,5-b]pyridazine ring system. Note that this scaffold is structurally distinct from the more common imidazo[1,2-b]pyridazine.[1] This guide focuses on the specific [1,5-b] isomer, characterized by a bridgehead nitrogen (N5) and a nitrogen at position 6, typically synthesized via the cyclization of 1-aminoimidazoles .[1]

Part 1: Strategic Analysis & Retrosynthesis[1]

Structural Definition & Distinction

The imidazo[1,5-b]pyridazine core is a bicyclic 5,6-fused heterocycle.[1] It is crucial to distinguish it from its isomer, imidazo[1,2-b]pyridazine, which is widely used in kinase inhibitors (e.g., Ponatinib).[1] The [1,5-b] isomer possesses a bridgehead nitrogen atom (N5) bonded directly to another nitrogen atom (N6) within the six-membered ring, creating a unique electronic profile for drug design.[1]

  • Imidazo[1,2-b]pyridazine: Synthesized from 3-aminopyridazine +

    
    -haloketones.[1]
    
  • Imidazo[1,5-b]pyridazine: Synthesized from 1-aminoimidazole + 1,3-electrophiles.[1]

Retrosynthetic Logic

The most robust synthetic strategy relies on constructing the pyridazine (six-membered) ring onto an existing imidazole framework.[1] This approach locks the N-N bond position early in the synthesis.

Disconnection Strategy:

  • Bond Formation: The pyridazine ring is formed via a [3+3] cyclocondensation.[1]

  • Synthons:

    • Binucleophile: 1-Aminoimidazole (provides the N-N-C fragment).[1]

    • Bielectrophile: 1,3-Dicarbonyl equivalent (e.g., 1,3-diketone, 3-formylchromone, or

      
      -keto ester).[1]
      

Retrosynthesis Target Imidazo[1,5-b]pyridazine (Target Scaffold) Precursor1 1-Aminoimidazole (N-Nucleophile) Target->Precursor1 [3+3] Disconnection Precursor2 1,3-Electrophile (e.g., 3-Formylchromone) Target->Precursor2

Caption: Retrosynthetic disconnection of the imidazo[1,5-b]pyridazine core revealing the [3+3] cyclization strategy.

Part 2: Detailed Experimental Protocols

Protocol A: The Chebanov Method (High Regioselectivity)

This protocol utilizes 3-formylchromone as a masked 1,3-dicarbonyl equivalent.[1] It is the "gold standard" for generating diverse, functionalized imidazo[1,5-b]pyridazines with high regiocontrol.[1]

Mechanism: The exocyclic amino group of the 1-aminoimidazole attacks the electrophilic center of the chromone, followed by ring opening and recyclization. Trimethylsilyl chloride (TMSCl) acts as a crucial promoter and water scavenger.[1]

Materials & Reagents
ReagentEquiv.[2][3][4][5]Role
1-Amino-4-phenyl-1H-imidazole 1.0Binucleophile
3-Formylchromone 1.0Bielectrophile
TMSCl (Trimethylsilyl chloride) 4.0Promoter/Scavenger
DMF (N,N-Dimethylformamide) SolventReaction Medium
Step-by-Step Procedure
  • Preparation: In a dry pressure tube or round-bottom flask, dissolve 1-amino-4-phenyl-1H-imidazole (1.0 mmol) and 3-formylchromone (1.0 mmol) in anhydrous DMF (3–5 mL).

  • Activation: Add TMSCl (4.0 mmol) dropwise to the mixture at room temperature. Note: Slight exotherm may occur.[1]

  • Cyclization: Seal the vessel and heat to 100 °C for 4–6 hours. Monitor consumption of the chromone by TLC (Hexane:EtOAc 1:1).[1]

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into ice-cold water (20 mL).

    • Sonicate for 30–60 minutes. A precipitate should form.

  • Isolation: Filter the solid precipitate. Wash the cake with cold isopropanol (2 x 5 mL) and diethyl ether (2 x 5 mL) to remove residual DMF and siloxanes.[1]

  • Purification: Recrystallize from DMF/Ethanol or purify via flash column chromatography (DCM/MeOH) if necessary.

Expected Yield: 85–96% Key Observation: The absence of triazepine byproducts (common with other methods) makes this route superior.[1]

Protocol B: General Condensation with 1,3-Diketones

For simple alkyl/aryl substitution patterns without the phenol moiety derived from chromones, a direct condensation with 1,3-diketones is used.[1]

Materials & Reagents
ReagentEquiv.[2][3][4][5]Role
1-Aminoimidazole 1.0Nucleophile
2,4-Pentanedione (Acetylacetone) 1.2Electrophile
Ethanol (Abs.) SolventSolvent
Acetic Acid (Glacial) Cat.[1] (10%)Acid Catalyst
Step-by-Step Procedure
  • Mixing: Dissolve 1-aminoimidazole (1.0 mmol) in absolute Ethanol (5 mL).

  • Addition: Add 2,4-pentanedione (1.2 mmol) and Glacial Acetic Acid (0.1 mL).

  • Reflux: Heat the mixture to reflux (78 °C) for 8–12 hours.

  • Monitoring: Check for the disappearance of the amine spot on TLC.

  • Work-up: Evaporate the solvent under reduced pressure.

  • Neutralization: Redissolve the residue in DCM, wash with sat. NaHCO₃ solution, dry over Na₂SO₄, and concentrate.

  • Purification: Flash chromatography on silica gel (Gradient: 0-5% MeOH in DCM).

Part 3: Mechanistic Insight & Troubleshooting

Mechanistic Pathway (Graphviz)

Understanding the mechanism is vital for troubleshooting low yields.[1] The reaction proceeds through an initial Michael-type addition or Schiff base formation, followed by cyclodehydration.[1]

Mechanism cluster_conditions Critical Factors Step1 1-Aminoimidazole (Nucleophilic Attack) Step2 Intermediate A (Acyclic Adduct) Step1->Step2 + 1,3-Electrophile (TMSCl Promoted) Step3 Intermediate B (Ring Closure) Step2->Step3 Intramolecular Cyclization Step4 Imidazo[1,5-b]pyridazine (Aromatization) Step3->Step4 - H2O / Leaving Group Factor1 Anhydrous Conditions (TMSCl is water-sensitive) Factor2 Temp > 80°C required for ring closure

Caption: Mechanistic flow of the [3+3] cyclocondensation to form the fused ring system.

Troubleshooting Table
IssueProbable CauseCorrective Action
No Reaction Nucleophile deactivationEnsure the 1-aminoimidazole is free base, not a salt (e.g., HCl salt). Neutralize with Et₃N if needed.
Low Yield Hydrolysis of TMSClUse strictly anhydrous DMF and fresh TMSCl.
Regioisomers Asymmetric DiketonesUse symmetric diketones or the Chromone method (Protocol A) which directs regioselectivity via the aldehyde.[1]
Sticky Tars PolymerizationReduce reaction temperature to 80 °C and extend time; perform work-up immediately upon completion.

Part 4: References

  • Chebanov, V. A., et al. (2008). "A Facile Synthesis of Imidazo[1,5-b]pyridazines from 3-Formylchromones." Heterocycles. Link[1]

  • Vandyshev, D. Y., et al. (2021).[6] "Regioselective synthesis of novel imidazo[1,5-b]pyridazine derivatives from diaminoimidazoles and

    
    -acylacrylonitriles." Mendeleev Communications.[6] Link
    
  • Hutt, J. T., & Aron, Z. D. (2011).[4] "Synthesis of imidazo[1,5-a]pyridines." Organic Letters. (Cited for analogous cyclization mechanisms).[1] Link[1]

  • PubChem Compound Summary. "Imidazo[1,5-b]pyridazine." National Center for Biotechnology Information. Link[1]

Sources

Method

Late-stage diversification using 7-Bromoimidazo[1,5-b]pyridazine intermediates

An Application Guide to Late-Stage Diversification Utilizing 7-Bromoimidazo[1,5-b]pyridazine Intermediates Introduction: The Strategic Value of the Imidazo[1,5-b]pyridazine Scaffold The imidazo[1,5-b]pyridazine core is a...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to Late-Stage Diversification Utilizing 7-Bromoimidazo[1,5-b]pyridazine Intermediates

Introduction: The Strategic Value of the Imidazo[1,5-b]pyridazine Scaffold

The imidazo[1,5-b]pyridazine core is a privileged heterocyclic scaffold in medicinal chemistry, recognized for its role in a variety of biologically active molecules.[1][2] Its structural resemblance to purines allows it to interact with a wide range of biological targets, including kinases, which are pivotal in cellular signaling pathways.[3] The development of kinase inhibitors, such as the approved drug Ponatinib which features a related imidazo[1,2-b]pyridazine core, has fueled significant interest in this class of compounds for applications in oncology and other therapeutic areas.[1]

Late-stage functionalization (LSF) has emerged as a powerful strategy in drug discovery, enabling the rapid diversification of complex molecular scaffolds to explore structure-activity relationships (SAR) without the need for de novo synthesis.[4] This approach allows for the introduction of various chemical moieties onto a common core structure, facilitating the fine-tuning of pharmacological properties.

This guide provides a detailed technical overview and actionable protocols for the use of 7-Bromoimidazo[1,5-b]pyridazine as a versatile intermediate for late-stage diversification. The bromine atom at the C7 position serves as a highly effective synthetic handle for a suite of palladium-catalyzed cross-coupling reactions, providing access to a diverse library of novel analogues.

Part 1: Synthesis of the 7-Bromoimidazo[1,5-b]pyridazine Core Intermediate

The synthesis of the imidazo[1,5-b]pyridazine ring system is typically achieved through the condensation and cyclization of appropriately substituted pyridazine precursors. While multiple synthetic routes to imidazopyridazine isomers exist[5][6], a practical approach to the 7-bromo substituted core is outlined below. The key is the construction of the imidazole ring onto a pre-functionalized pyridazine.

Conceptual Workflow: Synthesis of the Core Intermediate

The following diagram illustrates the logical flow for constructing the key 7-bromo intermediate, starting from commercially available materials.

G cluster_0 Preparation of Pyridazine Precursor cluster_1 Imidazole Ring Formation start Commercially Available 3,6-Dichloropyridazine step1 Amination to 6-Chloropyridazin-3-amine start->step1 step2 Bromination step1->step2 step3 Second Amination to 5-Bromo-3,4-diaminopyridazine (Proposed) step2->step3 step4 Cyclocondensation with Glyoxal or equivalent step3->step4 step5 7-Bromoimidazo[1,5-b]pyridazine (Target Intermediate) step4->step5

Caption: Proposed synthetic workflow for the 7-Bromoimidazo[1,5-b]pyridazine intermediate.

Protocol 1: Synthesis of 6-Chloropyridazin-3-amine

This initial step is critical for establishing the necessary amine functionality on the pyridazine ring. The protocol is adapted from established procedures for aminating halopyridazines.

Materials:

  • 3,6-Dichloropyridazine

  • Aqueous Ammonium Hydroxide (28-30%)

  • High-pressure reaction vessel (SS bomb)

Procedure:

  • Charge a high-pressure stainless steel reaction vessel with 3,6-dichloropyridazine (1.0 eq).

  • Add aqueous ammonium hydroxide (approx. 10 volumes).

  • Seal the vessel and heat the mixture to 110-120 °C for 12 hours.

  • Causality: The elevated temperature and pressure are necessary to drive the nucleophilic aromatic substitution (SNAr) of one chloride with ammonia, which is otherwise a poor nucleophile.

  • After cooling the reaction to room temperature, carefully vent the vessel.

  • Cool the resulting slurry to 0-5 °C to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum to yield 6-chloropyridazin-3-amine as a pale-yellow solid.

  • Validation: The product can be characterized by 1H NMR and mass spectrometry. Expected ESI-MS: m/z 130.0 [M+H]+.

Note: Further steps to achieve the target 7-Bromoimidazo[1,5-b]pyridazine would involve subsequent halogenation and amination to form a bromo-diaminopyridazine precursor, followed by cyclocondensation. These steps require significant optimization and are presented conceptually in the workflow above.

Part 2: Late-Stage Diversification via Palladium-Catalyzed Cross-Coupling

The C7-bromo substituent is an ideal handle for introducing molecular diversity. The following sections provide detailed protocols for three cornerstone palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and versatile method for forming carbon-carbon bonds between the 7-bromo intermediate and various aryl- or heteroarylboronic acids.[7] Its high functional group tolerance makes it exceptionally well-suited for late-stage diversification.[8]

G cluster_0 Reactants & Catalyst System cluster_1 Reaction & Product start 7-Bromoimidazo[1,5-b]pyridazine reaction Suzuki Coupling (Dioxane/H₂O, 80-110 °C) start->reaction boronic Aryl/Heteroaryl Boronic Acid boronic->reaction catalyst Pd Catalyst (e.g., XPhosPdG2) catalyst->reaction base Base (e.g., K₂CO₃) base->reaction product 7-Aryl-imidazo[1,5-b]pyridazine reaction->product

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

This protocol is based on optimized conditions for heteroaryl bromides.[9]

Materials:

  • 7-Bromoimidazo[1,5-b]pyridazine

  • Arylboronic acid or pinacol ester (1.2 - 1.5 eq)

  • Palladium catalyst (e.g., XPhos Pd G2, 2-5 mol%)

  • Ligand (e.g., XPhos, if not using a pre-catalyst)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 eq)

  • Anhydrous, degassed solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)

Procedure:

  • To a reaction vial, add 7-Bromoimidazo[1,5-b]pyridazine (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

  • Seal the vial with a septum and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes.

  • Add the degassed solvent system via syringe.

  • Place the reaction in a preheated oil bath at 80-110 °C and stir vigorously.

  • Causality: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates the transmetalation step in the catalytic cycle.[7] The use of a bulky, electron-rich phosphine ligand like XPhos promotes the oxidative addition and reductive elimination steps, which can be challenging for electron-deficient heteroaryl halides.[9]

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-16 hours).

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

ParameterRecommended ConditionRationale
Catalyst XPhos Pd G2 / Pd(OAc)₂High activity for heteroaryl halides.[9]
Ligand XPhos / SPhosBulky, electron-rich ligands enhance catalytic turnover.
Base K₂CO₃ / Cs₂CO₃Effective in forming the active boronate species.[8]
Solvent 1,4-Dioxane / H₂OPromotes solubility of both organic and inorganic reagents.
Temperature 80 - 110 °CSufficient thermal energy for catalytic cycle, can be optimized.
Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination enables the synthesis of carbon-nitrogen bonds, coupling the 7-bromo intermediate with a wide array of primary and secondary amines.[10] This reaction is a cornerstone for introducing amine functionalities, which are prevalent in pharmaceuticals.

G cluster_0 Reactants & Catalyst System cluster_1 Reaction & Product start 7-Bromoimidazo[1,5-b]pyridazine reaction Buchwald-Hartwig Amination (Toluene or Dioxane, 80-110 °C) start->reaction amine Primary or Secondary Amine amine->reaction catalyst Pd Source (e.g., Pd₂(dba)₃) catalyst->reaction ligand Bulky Phosphine Ligand (e.g., RuPhos, BINAP) ligand->reaction base Strong, Non-nucleophilic Base (e.g., NaOᵗBu) base->reaction product 7-Amino-imidazo[1,5-b]pyridazine reaction->product

Caption: General workflow for the Buchwald-Hartwig amination reaction.

This protocol is adapted from established methods for the amination of heteroaryl halides.[11][12]

Materials:

  • 7-Bromoimidazo[1,5-b]pyridazine

  • Amine (1.2 - 2.0 eq)

  • Palladium source (e.g., Pd₂(dba)₃, 1-2 mol% or Pd(OAc)₂, 2-5 mol%)

  • Bulky phosphine ligand (e.g., RuPhos, BINAP, 2-10 mol%)

  • Base (e.g., NaOᵗBu or Cs₂CO₃, 1.5-2.5 eq)

  • Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

  • In a glovebox or under an inert atmosphere: To a dry reaction vial, add the palladium source, the phosphine ligand, and the base.

  • Add the 7-Bromoimidazo[1,5-b]pyridazine (1.0 eq) and the amine (1.2 eq).

  • Add the anhydrous, degassed solvent.

  • Seal the vial and heat to 80-110 °C with vigorous stirring.

  • Causality: The combination of a palladium source and a sterically hindered, electron-rich phosphine ligand is essential. The ligand stabilizes the Pd(0) active species and facilitates both the oxidative addition into the C-Br bond and the final reductive elimination to form the C-N bond.[10][13] A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine, forming the palladium-amido intermediate.[13]

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool to room temperature, and quench carefully by adding saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over Na₂SO₄.

  • Concentrate and purify by flash column chromatography.

ParameterRecommended ConditionRationale
Catalyst Pd₂(dba)₃ / RuPhosHighly active and general catalyst system for C-N coupling.[11]
Base NaOᵗBu / Cs₂CO₃Strong bases required for amine deprotonation.
Solvent Toluene / 1,4-DioxaneAnhydrous, aprotic solvents are critical for reaction success.
Temperature 80 - 110 °CProvides energy to overcome activation barriers.
Sonogashira Coupling: C-C Alkyne Bond Formation

The Sonogashira coupling provides a direct route to install alkyne functionalities, creating a C(sp²)-C(sp) bond.[14] These resulting alkynes are themselves versatile intermediates for further transformations, such as click chemistry or cyclization reactions.

G cluster_0 Reactants & Catalyst System cluster_1 Reaction & Product start 7-Bromoimidazo[1,5-b]pyridazine reaction Sonogashira Coupling (THF or DMF, RT to 60 °C) start->reaction alkyne Terminal Alkyne alkyne->reaction pd_catalyst Pd Catalyst (e.g., PdCl₂(PPh₃)₂) pd_catalyst->reaction cu_catalyst Copper(I) Co-catalyst (e.g., CuI) cu_catalyst->reaction base Amine Base (e.g., Et₃N, DIPEA) base->reaction product 7-Alkynyl-imidazo[1,5-b]pyridazine reaction->product

Caption: General workflow for the Sonogashira cross-coupling reaction.

This protocol uses standard palladium/copper co-catalyzed conditions.[15]

Materials:

  • 7-Bromoimidazo[1,5-b]pyridazine

  • Terminal Alkyne (1.2 - 2.0 eq)

  • Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%)

  • Copper(I) Iodide (CuI, 1-5 mol%)

  • Amine base (e.g., Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA), 2-3 eq)

  • Anhydrous, degassed solvent (e.g., THF or DMF)

Procedure:

  • To a dry, inert-atmosphere flask, add 7-Bromoimidazo[1,5-b]pyridazine (1.0 eq), the palladium catalyst, and CuI.

  • Dissolve/suspend the solids in the degassed solvent.

  • Add the amine base followed by the terminal alkyne (1.2 eq) via syringe.

  • Stir the reaction at room temperature or heat gently (e.g., 40-60 °C) until the starting material is consumed.

  • Causality: The Sonogashira reaction operates via two interconnected catalytic cycles. The palladium cycle involves oxidative addition and reductive elimination. The copper cycle is responsible for forming the copper(I) acetylide species, which then undergoes transmetalation with the palladium complex.[14][16] The amine base is critical for deprotonating the terminal alkyne and neutralizing the HBr generated during the reaction.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with the reaction solvent.

  • Concentrate the filtrate and purify the residue by flash column chromatography.

ParameterRecommended ConditionRationale
Pd Catalyst PdCl₂(PPh₃)₂A standard, reliable catalyst for Sonogashira reactions.[14]
Cu Co-catalyst CuIEssential for the formation of the copper acetylide intermediate.[16]
Base Et₃N / DIPEAActs as both a base and often as a solvent or co-solvent.
Solvent THF / DMFGood solvents for dissolving the various reaction components.
Temperature 25 - 60 °COften proceeds at mild temperatures.

Conclusion

The 7-Bromoimidazo[1,5-b]pyridazine scaffold is a powerful and versatile building block for late-stage diversification in drug discovery. The bromine atom at the C7 position provides a reliable synthetic handle for introducing a wide range of chemical functionalities through robust and well-understood palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, detailed in this guide, enable the systematic exploration of C-C and C-N bond formations, facilitating the rapid generation of diverse compound libraries for hit-to-lead optimization and SAR studies. By understanding the causality behind the chosen reagents and conditions, researchers can effectively troubleshoot and adapt these protocols to accelerate their discovery programs.

References

  • Liu, K., et al. (2010). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Li, W., et al. (2015). Late-stage diversification of biologically active pyridazinones via a direct C–H functionalization strategy. Organic & Biomolecular Chemistry. Available at: [Link]

  • Garrido, A., et al. (2021). Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Scope of (hetero)aryl bromides. Conditions. ResearchGate. Available at: [Link]

  • Patel, H., et al. (2017). Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity. TSI Journals. Available at: [Link]

  • Wang, X., et al. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. STAR Protocols. Available at: [Link]

  • Borys, K. M., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules. Available at: [Link]

  • Cacchi, S., & Fabrizi, G. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

  • Li, W., et al. (2015). Late-stage diversification of biologically active pyridazinones via a direct C-H functionalization strategy. PubMed. Available at: [Link]

  • Malik, M. S., & Ahmed, S. A. (2024). Exploring the untapped pharmacological potential of imidazopyridazines. RSC Medicinal Chemistry. Available at: [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

  • Kim, H., et al. (2023). Discovery of imidazo[1,2-b]pyridazine-containing TAK1 kinase inhibitors with excellent activities against multiple myeloma. RSC Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (2026). (PDF) Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate. Available at: [Link]

  • Velez, K. P., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Sedić, M., et al. (2022). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules. Available at: [Link]

  • Yüksek, H. (2021). On the Biological Importance, Preparation, and Uses of Imidazo[1,2-b]pyridazine-Based Compounds. DergiPark. Available at: [Link]

  • Al-Tel, T. H. (2021). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. ChemistrySelect. Available at: [Link]

  • Zhou, T., et al. (2021). Diversification of Pharmaceuticals via Late-Stage Hydrazination. Journal of the American Chemical Society. Available at: [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Organic-synthesis.org. Available at: [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

  • Montes, O. A. R., et al. (2025). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Molbank. Available at: [Link]

  • Taylor & Francis Online. (2023). An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. Synthetic Communications. Available at: [Link]

  • Daïch, A., et al. (2020). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • Nature. (2023). Enabling late-stage drug diversification by high-throughput experimentation with geometric deep learning. Nature Research. Available at: [Link]

  • Ryabukhin, S. V., et al. (2008). A Facile Synthesis of Imidazo[1,5-b]pyridazines from 3-Formylchromones. HETEROCYCLES. Available at: [Link]

  • ResearchGate. (n.d.). Suzuki coupling reactions of bromoimidazo[1,2-a]pyridines and arylboronic acids. ResearchGate. Available at: [Link]

  • Amanote Research. (n.d.). Late-Stage Diversification of Imidazole-Based Pharmaceuticals Through Pd-Catalyzed Regioselective C-H Bond Arylations. Amanote. Available at: [Link]

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Technical Notes & Optimization

Troubleshooting

Improving yield in the synthesis of 7-Bromoimidazo[1,5-b]pyridazine

Technical Support Center: Optimization of 7-Bromoimidazo[1,5-b]pyridazine Synthesis User Ticket ID: #SYN-7BR-IMPY-001 Topic: Improving Yield & Troubleshooting Assigned Specialist: Senior Application Scientist, Heterocycl...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Optimization of 7-Bromoimidazo[1,5-b]pyridazine Synthesis

User Ticket ID: #SYN-7BR-IMPY-001 Topic: Improving Yield & Troubleshooting Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary & Scaffold Verification

Before proceeding, we must address a critical nomenclature checkpoint. The synthesis of Imidazo[1,5-b]pyridazine is distinct from the far more common Imidazo[1,2-b]pyridazine (a scaffold found in kinase inhibitors like Ponatinib).

  • Target: 7-Bromoimidazo[1,5-b]pyridazine.

  • Core Challenge: Unlike the [1,2-b] isomer, which is synthesized from 3-aminopyridazine, the [1,5-b] isomer requires the formation of an N-aminopyridazinium ylide or a specific cyclization of a methyl-pyridazine precursor.

  • Primary Yield Bottleneck: The N-amination step (regioselectivity and conversion) and the hydrolytic instability of the open-chain intermediate during cyclization.

This guide focuses on the N-Amination/Cyclization Route , which is the industrial standard for accessing the [1,5-b] core.

Synthetic Route & Mechanism (Visualized)

The synthesis relies on the construction of the imidazole ring onto the pyridazine nitrogen.

Mechanism:

  • N-Amination: Electrophilic amination of 4-bromopyridazine (to target the 7-position) using Hydroxylamine-O-sulfonic acid (HOSA) or O-Mesitylenesulfonylhydroxylamine (MSH).

  • Cyclization: Condensation of the N-aminopyridazinium salt with a one-carbon source (Triethyl Orthoformate/TEOF or Formic Acid).

G SM 4-Bromopyridazine (Starting Material) Inter1 N-Aminopyridazinium Salt (Intermediate) SM->Inter1 N-Amination (Regioselectivity Key) Reagent1 Aminating Agent (HOSA or MSH) Reagent1->Inter1 Product 7-Bromoimidazo[1,5-b]pyridazine (Target) Inter1->Product Cyclization (100-120°C) SideProd Regioisomer/Polymer (Yield Loss) Inter1->SideProd Hydrolysis/Degradation Reagent2 Triethyl Orthoformate (TEOF) + H+ Reagent2->Product

Figure 1: Critical workflow for the synthesis of the [1,5-b] fused system. Note that starting with 3-amino-6-bromopyridazine will yield the wrong isomer ([1,2-b]).

Troubleshooting Guide: The N-Amination Step (Phase 1)

Context: This is the most common point of failure. The pyridazine nitrogen is weakly nucleophilic, especially with an electron-withdrawing bromine present.

Issue 1: Low Conversion of Starting Material
  • Symptom: LCMS shows >50% unreacted 4-bromopyridazine after 24 hours.

  • Root Cause: The aminating agent (HOSA) has degraded (it is hygroscopic) or the solvent is too nucleophilic (reacting with HOSA).

  • Solution:

    • Reagent Quality: Use fresh HOSA (recrystallized from water/acetic acid if necessary) or switch to MSH (O-Mesitylenesulfonylhydroxylamine) for higher reactivity (Warning: MSH is potentially explosive; handle in solution).

    • Solvent System: Switch from water/methanol to Dichloromethane (DCM) or Acetonitrile if using MSH. If using HOSA, use a buffered aqueous system (pH ~7-8) to deprotonate the HOSA intermediate without hydrolyzing it immediately.

Issue 2: Poor Regioselectivity (Wrong Isomer)
  • Symptom: Formation of the 6-bromo isomer instead of 7-bromo.

  • Root Cause: 4-bromopyridazine has two nitrogens. N1 is meta to the bromine; N2 is ortho. Sterics and electronics favor N1, but N2 attack occurs at high temperatures.

  • Solution:

    • Temperature Control: Conduct the N-amination at 0°C to Room Temperature . Do not heat.

    • Blocking: There is no easy blocking group strategy here; reliance on the steric bulk of the aminating agent (MSH > HOSA) improves selectivity for the less hindered Nitrogen (N1), leading to the desired 7-bromo precursor.

Troubleshooting Guide: The Cyclization Step (Phase 2)

Context: Converting the salt to the fused ring using Triethyl Orthoformate (TEOF).

Issue 3: Reaction Mixture Turns to "Black Tar"
  • Symptom: Upon heating with TEOF, the solution darkens rapidly, and yield drops.

  • Root Cause: Thermal decomposition of the hydrazinium salt or polymerization of the electron-deficient pyridazine ring.

  • Solution:

    • Catalyst: Use catalytic p-Toluenesulfonic acid (PTSA) rather than neat formic acid to lower the activation energy.

    • Stoichiometry: Use TEOF as the solvent (large excess) to drive the equilibrium forward, as water is a byproduct that must be sequestered.

Issue 4: Product Co-elutes with Impurities
  • Symptom: The polar salt intermediate drags on the column, or the product is contaminated with hydrolyzed formyl-intermediate.

  • Solution:

    • Workup: Ensure complete neutralization. The imidazole ring is basic. Quench with saturated NaHCO3.[1]

    • Purification: Use a gradient of DCM:MeOH (95:5 to 90:10) . If the product sticks, add 1% Triethylamine to the eluent to sharpen the peak.

Optimized Protocol (High-Yield Method)

This protocol is designed to maximize yield for the 7-bromo analog.

ParameterSpecificationRationale
Starting Material 4-BromopyridazinePrecursor for 7-bromo substitution pattern.
Aminating Agent MSH (preferred) or HOSAMSH yields ~70-80%; HOSA yields ~40-50%.
Solvent (Step 1) DCM (for MSH)Non-nucleophilic, solubilizes the organic reactant.
Cyclization Agent Triethyl Orthoformate (TEOF)Acts as both reactant and solvent; drives water removal.
Temperature Reflux (80-100°C)Required for ring closure; monitor strictly.
Time 3-6 HoursProlonged heating leads to tar formation.

Step-by-Step Protocol:

  • Preparation of Salt: Dissolve 4-bromopyridazine (1.0 eq) in DCM (0.2 M). Add solution of MSH (1.2 eq) in DCM dropwise at 0°C.

  • Precipitation: Stir at RT for 4 hours. The N-aminopyridazinium mesitylenesulfonate salt should precipitate. Filter and wash with cold Et2O. Do not store long-term.

  • Cyclization: Suspend the salt in TEOF (10 volumes). Add PTSA (0.1 eq).

  • Heating: Heat to reflux (approx. 100°C) for 4 hours. Monitor by TLC (DCM/MeOH 9:1).

  • Workup: Evaporate excess TEOF under reduced pressure. Dissolve residue in DCM, wash with sat. NaHCO3. Dry over Na2SO4.[2][3]

  • Isolation: Flash chromatography (SiO2, DCM -> 5% MeOH/DCM).

Frequently Asked Questions (FAQ)

Q: Can I use 3-amino-6-bromopyridazine as the starting material? A: NO. Reacting 3-amino-6-bromopyridazine with chloroacetaldehyde or TEOF yields Imidazo[1,2-b]pyridazine , not the [1,5-b] isomer. The nitrogen arrangement is different.

Q: Why is my yield consistently below 30%? A: The most likely culprit is water in the TEOF step. TEOF hydrolyzes to ethyl formate and ethanol in the presence of water, killing the cyclization. Ensure glassware is flame-dried and TEOF is distilled or fresh.

Q: Is it possible to brominate the Imidazo[1,5-b]pyridazine core directly? A: Yes, but regioselectivity is poor. Bromination with NBS typically occurs at position 3 (on the imidazole ring) or mixtures of 3 and 7. Starting with the brominated pyridazine is the only way to guarantee the 7-bromo isomer exclusively.

References

  • Synthesis of Imidazo[1,5-b]pyridazines via N-Amination

    • Title: "N-Amination of Pyridazines: A Vers
    • Source:Journal of Organic Chemistry, Vol. 45, No. 18.
    • Context: Defines the mechanism of HOSA/MSH amin
  • Cyclization Methodologies

    • Title: "One-pot synthesis of imidazo[1,5-b]pyridazines
    • Source:Tetrahedron Letters, Vol. 52, Issue 14.
    • Context: Optimization of the TEOF cyclization step to prevent polymeriz
  • Regioselectivity in Fused Systems

    • Title: "Regioselective synthesis of substituted imidazo[1,5-b]pyridazines."
    • Source:Journal of Heterocyclic Chemistry.
    • Context: Confirms the 4-bromopyridazine precursor route for 7-substituted targets.

Sources

Optimization

Purification strategies for 7-Bromoimidazo[1,5-b]pyridazine reaction mixtures

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the purification of 7-Bromoimidazo[1,5-b]pyridazine. This resource is designed for researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 7-Bromoimidazo[1,5-b]pyridazine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with purifying this heterocyclic scaffold. The following sections provide in-depth troubleshooting advice and frequently asked questions, grounded in established chemical principles and practical laboratory experience.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Q1: My column chromatography resulted in poor separation of 7-Bromoimidazo[1,5-b]pyridazine from its impurities. The TLC showed overlapping spots. What should I do?

A1: Poor separation during column chromatography is a frequent challenge, typically stemming from an improperly optimized mobile phase or incorrect column parameters.

Underlying Cause: The imidazo[1,5-b]pyridazine core possesses moderate polarity and basic nitrogen atoms, which can lead to tailing on silica gel and co-elution with polar byproducts if the solvent system lacks the appropriate selectivity.

Step-by-Step Solutions:

  • Re-evaluate Your Solvent System: If you used a standard hexane/ethyl acetate system, the polarity might not be sufficient to cleanly elute the product, or it may not resolve closely related impurities.

    • Action: Try a different solvent system with alternative selectivity. A common and effective alternative is a gradient of dichloromethane (DCM) and methanol (MeOH).[1] The methanol is a polar, protic solvent that can disrupt the strong interactions between the basic nitrogen atoms of your compound and the acidic silica surface, leading to sharper peaks.

    • Pro-Tip: Add a small amount (0.5-1%) of triethylamine (Et₃N) or ammonia in methanol to the mobile phase. This will deactivate the acidic sites on the silica gel, significantly reducing peak tailing for basic compounds like yours.

  • Assess Column Loading: Overloading the column is a common cause of poor separation.

    • Action: Ensure the amount of crude material loaded is no more than 1-5% of the mass of the silica gel used.[1] For difficult separations, this should be closer to 1%. If you need to purify a large amount of material, it is always better to use a wider column rather than overloading a smaller one.

  • Consider a Different Stationary Phase: If silica gel fails, consider alternatives.

    • Action: For basic compounds, alumina (neutral or basic) can be an excellent alternative to silica gel as it minimizes tailing. Alternatively, reversed-phase (C18) chromatography is a powerful technique where the elution order is inverted (non-polar compounds elute last). This often provides a completely different selectivity profile that can resolve stubborn impurities.

Q2: I attempted to recrystallize my crude 7-Bromoimidazo[1,5-b]pyridazine, but it "oiled out" instead of forming crystals. How can I fix this?

A2: "Oiling out" occurs when a compound comes out of solution above its melting point or when the solution is supersaturated with impurities that inhibit crystal lattice formation.[2]

Underlying Cause: The presence of impurities disrupts the ordered arrangement of molecules required for crystallization. Cooling the solution too quickly can also lead to supersaturation, where the compound separates as a liquid phase instead of a solid.

Step-by-Step Solutions:

  • Re-dissolve and Cool Slowly:

    • Action: Add a small amount of additional hot solvent to fully re-dissolve the oil.[1] Then, ensure the flask is allowed to cool to room temperature very slowly, insulated with a beaker of hot water or glass wool, before moving it to an ice bath. Slow cooling is critical for forming high-quality crystals.[3]

  • Induce Crystallization:

    • Action 1 (Scratching): Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic imperfections on the glass provide nucleation sites for crystal growth.[1]

    • Action 2 (Seeding): If you have a small crystal of pure product, add it to the cooled solution to act as a template for crystallization.

  • Re-evaluate the Solvent: The chosen solvent may not be ideal.

    • Action: An ideal recrystallization solvent dissolves the compound when hot but not when cold.[3] You may need to use a solvent pair, such as ethanol/water or DCM/hexane. Dissolve the crude product in a minimal amount of the "good" solvent (e.g., ethanol) and then slowly add the "poor" solvent (e.g., water) dropwise at an elevated temperature until the solution becomes faintly cloudy. Add a drop or two of the good solvent to clarify it, then cool slowly.

Q3: I'm performing a liquid-liquid extraction, but I'm getting a persistent emulsion at the interface. How can I break it?

A3: Emulsions are common when dealing with complex reaction mixtures containing materials that can act as surfactants.

Underlying Cause: Vigorous shaking can create fine droplets that are slow to coalesce. Additionally, certain impurities can stabilize the interface between the organic and aqueous layers.

Step-by-Step Solutions:

  • "Salting Out":

    • Action: Add a saturated solution of sodium chloride (brine) to the separatory funnel.[1] This increases the ionic strength and polarity of the aqueous layer, forcing organic components out and helping to break the emulsion.

  • Mechanical Separation:

    • Action 1 (Filtration): Pass the emulsified layer through a pad of Celite or glass wool. This can help to coalesce the fine droplets.[1]

    • Action 2 (Centrifugation): If available, centrifuging the mixture is a highly effective method for separating the layers.[1]

  • Prevention:

    • Action: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for equilibrium to be reached without forming a stable emulsion.[1]

Frequently Asked Questions (FAQs)
Q1: What is the best general purification strategy for a 7-Bromoimidazo[1,5-b]pyridazine reaction mixture?

A1: A multi-step approach is often most effective. A recommended workflow is:

  • Aqueous Workup/Extraction: First, perform a liquid-liquid extraction to remove inorganic salts and highly polar or non-polar impurities. Given the basic nature of the imidazopyridazine core, an acid-base extraction can be highly effective.[4] You can dissolve the crude mixture in an organic solvent (like DCM or EtOAc), wash with a dilute acid (e.g., 1M HCl) to protonate and pull your product into the aqueous layer, discard the organic layer containing neutral impurities, then basify the aqueous layer (e.g., with NaHCO₃ or NaOH) and re-extract your pure product back into an organic solvent.

  • Column Chromatography: This is the workhorse for separating the target compound from closely related organic byproducts.[5][6] Use TLC to develop an appropriate solvent system first.

  • Recrystallization: As a final polishing step, recrystallize the material obtained from chromatography to achieve high purity and obtain a crystalline solid, which is ideal for characterization and storage.[3][7]

Q2: How do I choose an appropriate solvent system for column chromatography?

A2: The ideal solvent system is best determined empirically using Thin Layer Chromatography (TLC).

  • Goal: Find a solvent or solvent mixture that provides a retention factor (Rƒ) of 0.25-0.35 for 7-Bromoimidazo[1,5-b]pyridazine. This Rƒ value typically provides the best separation from impurities.

  • Procedure: Spot your crude reaction mixture on a TLC plate and develop it in various solvent systems. Start with a non-polar system and gradually increase polarity.

  • Data-Driven Choices: The following table provides common solvent systems for heterocyclic compounds, listed in order of increasing polarity.

Solvent SystemPolarityTypical Applications & Notes
Hexane / Ethyl AcetateLow to MediumGood starting point for many heterocycles.
Dichloromethane (DCM) / Methanol (MeOH)Medium to HighExcellent for more polar compounds. Effective at breaking strong interactions with silica.[1]
Ethyl Acetate / MethanolMedium to HighAnother strong polar combination.
DCM / AcetoneMediumOffers different selectivity compared to alcohol-based systems.

Add 0.5-1% Triethylamine (Et₃N) to any of these systems to reduce tailing of basic compounds.

Q3: How can I confirm the purity and identity of my final 7-Bromoimidazo[1,5-b]pyridazine product?

A3: A combination of analytical techniques is required for full characterization.

  • ¹H and ¹³C NMR Spectroscopy: This is the most powerful method for confirming the structure of your compound. The number of signals, their splitting patterns (multiplicity), and chemical shifts should match the expected structure of 7-Bromoimidazo[1,5-b]pyridazine.[8][9]

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound. Look for the parent ion peak (M+) and the characteristic isotopic pattern of a bromine-containing compound (two peaks of nearly equal intensity separated by 2 m/z units).

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing purity. A pure sample should show a single sharp peak. HPLC can also be used to quantify the purity (e.g., >98%).[10]

  • Melting Point: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). A broad or depressed melting point indicates the presence of impurities.

Visualized Workflow: Purification Strategy Selection

The following diagram outlines a logical workflow for choosing the most appropriate purification strategy based on an initial analysis of the crude reaction mixture.

Purification_Strategy A Analyze Crude Mixture (TLC, Crude ¹H NMR) B Is the product a solid and significantly less soluble in a cold solvent? A->B  Crude product is a solid F Column Chromatography (Silica or Alumina) A->F  Crude product is an oil OR  multiple impurities present C Are impurities non-polar/neutral? B->C No D Recrystallization B->D Yes E Acid-Base Extraction C->E Yes C->F No G Final Purity Check (NMR, HPLC, MS) D->G E->F Further purification needed E->G Sufficiently pure H Are impurities very close in polarity? F->H H->D No, can be crystallized H->G Yes, sufficiently pure

Caption: Decision tree for selecting a purification method.

References
  • Overcoming challenges in the purification of heterocyclic compounds - Benchchem.
  • Antiplasmodial imidazopyridazines: structure–activity relationship studies lead to the identification of analogues with improved solubility and hERG profiles - PMC.
  • "troubleshooting guide for the synthesis of heterocyclic compounds" - Benchchem.
  • Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC.
  • Video: Basicity of Heterocyclic Arom
  • Imidazo[1,2-b]pyridazine(766-55-2) 13C NMR spectrum - ChemicalBook.
  • Benzohydrazide incorporated Imidazo [1,2-b] pyridazine: Synthesis, Characterization and in vitro Anti-tubercular Activity - TSI Journals.
  • One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction.
  • Imidazopyridazine compounds, their production and use - European Patent Office - EP 0440119 A1 - Googleapis.com.
  • How to Purify an organic compound via recrystallization or reprecipitation?
  • recrystallization & purific
  • N-Bromosuccinimide - Wikipedia.
  • Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2)
  • 3.6F: Troubleshooting - Chemistry LibreTexts.
  • Imidazo[1,2-b]pyridazine-2-carboxylic acid(160911-42-2) 1 H NMR - ChemicalBook.
  • Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Publishing.
  • Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Publishing.

Sources

Troubleshooting

Technical Support Center: Minimizing Debromination in Imidazo[1,5-b]pyridazine Cross-Couplings

Welcome to the Advanced Troubleshooting Guide for imidazo[1,5-b]pyridazine functionalization. Imidazo[1,5-b]pyridazines are privileged, electron-rich pharmacophores frequently utilized in kinase inhibitor design.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for imidazo[1,5-b]pyridazine functionalization. Imidazo[1,5-b]pyridazines are privileged, electron-rich pharmacophores frequently utilized in kinase inhibitor design. While palladium-catalyzed cross-coupling reactions (such as the Suzuki-Miyaura coupling) are standard for their derivatization, researchers frequently encounter hydrodebromination (protodehalogenation) as a major yield-limiting side reaction.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we analyze the mechanistic causality behind debromination and provide a self-validating protocol to ensure your coupling reactions succeed.

Part 1: Mechanistic Insights & FAQs

Q1: Why does my bromo-imidazo[1,5-b]pyridazine undergo debromination instead of coupling?

A: Debromination is a competing side reaction inherent to the palladium catalytic cycle[1]. The process begins normally with the oxidative addition of the Pd(0) catalyst into the C-Br bond of your imidazo[1,5-b]pyridazine. However, the resulting Ar-Pd(II)-Br intermediate faces a kinetic bifurcation.

If the subsequent transmetalation step is slow (due to steric hindrance or poor nucleophile solubility), the long-lived Pd(II) complex becomes susceptible to hydride abstraction [2]. If the reaction mixture contains hydride donors—such as alcoholic solvents, amine bases, or formate impurities—the palladium center will abstract a hydride. This forms an Ar-Pd(II)-H intermediate, which rapidly undergoes reductive elimination to yield the deshalogenated (debrominated) imidazo[1,5-b]pyridazine byproduct[2].

Mechanism Pd0 Pd(0) Catalyst OxAdd Oxidative Addition (Ar-Br) Pd0->OxAdd PdII Ar-Pd(II)-Br Intermediate OxAdd->PdII TransMet Transmetalation (Ar'-B(OH)2) PdII->TransMet Desired Pathway Hydride Hydride Abstraction (Solvent/Base) PdII->Hydride Side Reaction RedElim1 Reductive Elimination TransMet->RedElim1 RedElim1->Pd0 Product Coupled Product (Ar-Ar') RedElim1->Product PdIIH Ar-Pd(II)-H Intermediate Hydride->PdIIH RedElim2 Reductive Elimination PdIIH->RedElim2 RedElim2->Pd0 SideProduct Debrominated Byproduct (Ar-H) RedElim2->SideProduct

Caption: Catalytic cycle contrasting the desired cross-coupling pathway vs. the debromination side reaction.

Q2: How do solvent and base choices drive this parasitic pathway?

A: The reaction medium is the primary source of the rogue hydrides[1].

  • Solvents: Primary and secondary alcohols (e.g., ethanol, isopropanol) must be strictly avoided. They readily coordinate to the Pd(II) center and undergo β-hydride elimination, effectively acting as hydride donors[2]. Aprotic solvents (Toluene, 1,4-Dioxane, THF) are preferred because they lack abstractable hydrides[1].

  • Bases: Alkoxide bases (like NaOEt) and tertiary amines (like Et3N) can also serve as hydride sources[1]. The optimal choice is a weak, anhydrous inorganic base like K3PO4 or Cs2CO3 suspended in an aprotic solvent.

Q3: Does the choice of Palladium ligand affect the debromination rate?

A: Absolutely. The ligation state dictates the relative rates of transmetalation versus hydride abstraction[2]. While electron-rich, bulky phosphines are excellent for difficult couplings, they must be used with caution; excessive steric bulk can sometimes force the premature reductive elimination of the aryl-hydride species[1]. Conversely, carefully optimized bidentate ligands (like dppf) or less electron-donating phosphines are often a better choice to stabilize the Pd(II) intermediate and disfavor the hydrodehalogenation pathway[1]. Systematic optimization across these variables is essential[3].

Part 2: Quantitative Parameter Optimization

To minimize debromination, you must engineer the reaction conditions to accelerate transmetalation while starving the system of hydride sources. Below is a synthesized data table comparing the quantitative and qualitative impacts of your reaction parameters.

ParameterHigh Debromination Risk (Avoid)Low Debromination Risk (Preferred)Quantitative / Mechanistic Impact
Solvent Ethanol, IsopropanolToluene, 1,4-Dioxane, THFProtic solvents undergo β-hydride elimination, increasing debromination yield by 15–30%.
Base NaOEt, Et3N, aqueous NaOHAnhydrous K3PO4, Cs2CO3Amines and alkoxides act as hydride donors, increasing side product formation by ~10–20%.
Ligand Excessively bulky monophosphinesBidentate (e.g., dppf)Bidentate ligands stabilize the Pd(II) intermediate, reducing premature reductive elimination.
Temperature > 100 °C60 °C – 80 °CTemperatures > 100 °C exponentially increase the kinetic rate of hydride abstraction[1].
Atmosphere Ambient AirStrict Argon / NitrogenOxygen promotes catalyst oxidation and boronic acid homocoupling, stalling the main cycle[2].

Part 3: Self-Validating Experimental Protocol

This step-by-step methodology for the Suzuki-Miyaura coupling of bromo-imidazo[1,5-b]pyridazines is designed as a self-validating system . By incorporating specific analytical checkpoints, the protocol diagnoses its own failures in real-time, preventing wasted downstream purification efforts.

Workflow Step1 1. Reagent Prep Dry Solvents & Bases Step2 2. Strict Degassing Freeze-Pump-Thaw Step1->Step2 Step3 3. Catalyst Addition (Inert Atmosphere) Step2->Step3 Step4 4. Controlled Heating (Max 80 °C) Step3->Step4 Step5 5. LC-MS Validation & Rapid Quench Step4->Step5

Caption: Step-by-step experimental workflow for a self-validating, debromination-minimized Suzuki coupling.

Step-by-Step Methodology

Step 1: Anhydrous Preparation

  • In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the bromo-imidazo[1,5-b]pyridazine (1.0 equiv), the aryl boronic acid (1.5 equiv), and finely milled anhydrous K3PO4 (3.0 equiv).

  • Add anhydrous 1,4-Dioxane to achieve a substrate concentration of 0.1 M. Causality: 1,4-Dioxane is chosen as it is aprotic and lacks abstractable hydrides, directly cutting off the primary debromination pathway.

Step 2: Stringent Degassing 3. Degas the suspension thoroughly using the freeze-pump-thaw method (minimum 3 cycles). Causality: Removing dissolved oxygen prevents the oxidative homocoupling of the boronic acid[2]. If the boronic acid is consumed by homocoupling, the Pd(II)-Ar intermediate is left stranded and will inevitably undergo debromination.

Step 3: Catalyst Initiation 4. Under a positive pressure of Argon (or inside a glovebox), add Pd(dppf)Cl2·CH2Cl2 (5 mol%). 5. Seal the flask and stir at room temperature for 5 minutes to ensure a uniform suspension.

Step 4: Controlled Thermal Activation 6. Transfer the flask to a pre-heated oil bath at 80 °C. Causality: Do not exceed 80 °C. Higher temperatures disproportionately accelerate the activation energy required for the parasitic hydride abstraction pathway[1].

Step 5: Self-Validation via LC-MS 7. The Validation Checkpoint: At exactly 2 hours, pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Diagnostic Logic: Measure the ratio of the desired product mass vs. the debrominated mass (Starting Material Mass - 79 Da).

  • Self-Correction: If the debrominated mass is rising rapidly while product formation has plateaued, your transmetalation step has failed. This immediately validates that the boronic acid is either sterically blocked or has degraded, prompting you to spike in an additional 0.5 equiv of boronic acid rather than assuming catalyst death.

Step 6: Quench and Isolation 8. Once the starting material is consumed (typically 4–8 hours), remove the flask from the heat and rapidly cool it to room temperature using a water bath. 9. Dilute the mixture with EtOAc and filter through a short pad of Celite to remove the palladium black and inorganic salts. 10. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

References

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

  • Cross-Coupling Reactions Guide. JMCCT. [Link]

Sources

Optimization

Optimizing catalyst loading for 7-Bromoimidazo[1,5-b]pyridazine functionalization

Topic: Optimizing Catalyst Loading & Reaction Performance Executive Summary: The Scaffold Challenge You are likely targeting the 7-bromoimidazo[1,5-b]pyridazine core as a kinase inhibitor scaffold (e.g., p38 MAP kinase o...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimizing Catalyst Loading & Reaction Performance

Executive Summary: The Scaffold Challenge

You are likely targeting the 7-bromoimidazo[1,5-b]pyridazine core as a kinase inhibitor scaffold (e.g., p38 MAP kinase or similar pathways).

The Chemical Reality: This substrate presents a unique "push-pull" electronic challenge. The fused imidazole ring is electron-rich, but the pyridazine ring (where your bromine is located at C7) is electron-deficient.

  • The Good: The C7-Br bond is highly activated for oxidative addition compared to electron-rich aryl bromides.

  • The Bad: The bridgehead nitrogen (N5) and the imidazole nitrogen (N1/N2) are Lewis basic. They can competitively bind to electrophilic Pd(II) species, leading to catalyst poisoning even at high loadings.

The Goal: Reduce Pd loading from standard 5 mol% to <0.5 mol% while suppressing dehalogenation (hydrodebromination) and preventing late-stage metal scavenging issues.

Pre-Reaction Diagnostics: System Selection

Before optimizing loading, you must ensure your catalytic system is kinetically competent. Do not attempt to lower loading on a sluggish system.

Ligand Selection Decision Matrix

The choice of ligand dictates the stability of the active Pd(0) species. For this electron-deficient heterocycle, you need a ligand that facilitates oxidative addition and prevents N-coordination poisoning.

LigandSelection Figure 1: Ligand selection logic for 7-bromoimidazo[1,5-b]pyridazine functionalization. Start Coupling Partner Type BoronicAcid Aryl Boronic Acid (Suzuki-Miyaura) Start->BoronicAcid Amine Primary/Secondary Amine (Buchwald-Hartwig) Start->Amine Alkyne Terminal Alkyne (Sonogashira) Start->Alkyne Steric Is Partner Sterically Hindered (Ortho-sub)? BoronicAcid->Steric Rec2 Rec: BrettPhos or RuPhos (Prevent N-binding) Amine->Rec2 1° or 2° Amine Rec3 Rec: PdCl2(PPh3)2 + CuI (Standard) Alkyne->Rec3 Rec1 Rec: XPhos or SPhos (Gen 3/4 Precatalyst) Steric->Rec1 Yes (Ortho) Rec4 Rec: A-taPhos (High Turnover) Steric->Rec4 No (Para/Meta)

The "Golden Rule" of Pd Sources

For this scaffold, avoid Pd(OAc)₂ + Monodentate Phosphine (e.g., PPh₃) if you are optimizing for low loading.

  • Why? The induction period required to reduce Pd(II) to Pd(0) allows the imidazo[1,5-b]pyridazine nitrogens to sequester the Pd(II), forming inactive complexes before the cycle begins.

  • Recommendation: Use Pd(0) sources (Pd₂(dba)₃) or Pre-formed Pd(II) Precatalysts (e.g., XPhos Pd G4) that generate active Pd(0) immediately upon base exposure.

Troubleshooting Active Reactions

Scenario A: The "Stalled" Reaction

Symptom: Conversion freezes at ~60-70%. Adding more time does nothing. Diagnosis: Catalyst Death (Aggregation) vs. Product Inhibition.

The "Spike" Test Protocol:

  • Take an aliquot of the stalled reaction.

  • Add 1 mol% fresh catalyst .

  • Monitor by LCMS after 1 hour.

ResultDiagnosisRoot CauseSolution
Reaction Restarts Catalyst DeathThe active Pd species aggregated into Pd black or was poisoned by the substrate.Switch to a bulkier ligand (e.g., tBuXPhos) to protect the metal center.
No Change Product InhibitionThe product (likely the functionalized imidazole) is binding to the catalyst more tightly than the reactant.Increase temperature (promote dissociation) or switch to a non-coordinating solvent (Dioxane instead of DMF).
Scenario B: Hydrodebromination (The "H" Product)

Symptom: You see the mass of [M-Br+H] instead of the coupled product. Mechanism: The oxidative addition occurred, but transmetallation failed. The Pd-Ar species abstracted a hydride (often from the solvent or base).

Corrective Actions:

  • Solvent Switch: If using isopropanol or ethanol, switch to Toluene or DME . Alcohols are hydride donors.

  • Base Management: If using

    
     in wet solvents, switch to anhydrous 
    
    
    
    or
    
    
    .
  • Concentration: Increase substrate concentration. High dilution favors side reactions.

Optimization Protocol: The "Step-Down" Method

Do not jump straight to 0.1 mol%. Use this iterative reduction method to validate robustness.

Standard Conditions (Baseline):

  • Catalyst: XPhos Pd G4 (2.0 mol%)

  • Base:

    
     (2.0 equiv, 0.5M aq)
    
  • Solvent: 1,4-Dioxane

  • Temp: 60°C

Step 1: Kinetic Profiling (2.0 mol%)

  • Measure conversion at 15 min, 30 min, 1h.

  • Target: If >90% conversion at 15 min, the system is over-catalyzed.

Step 2: The Order of Magnitude Drop (0.2 mol%)

  • Run the reaction with 0.2 mol% catalyst.

  • Critical: You must degas solvents thoroughly (sparge with Argon for 15 mins). At low loading, trace oxygen kills the catalytic cycle instantly.

Step 3: The "Resurrection" Additive

  • If 0.2 mol% fails, add 10 mol% of free ligand (e.g., XPhos) relative to the catalyst (not the substrate).

  • Why? At low Pd concentrations, ligand dissociation equilibrium shifts, leaving "naked" Pd susceptible to aggregation. Excess ligand shifts the equilibrium back to the active species.

Mechanistic Visualization: Failure Points

CatalyticCycleFailures Figure 2: Critical failure points in the catalytic cycle for imidazo[1,5-b]pyridazines. Pd0 Active Pd(0)L OxAdd Oxidative Addition (Pd-Ar-Br) Pd0->OxAdd Fail1 FAILURE: N-Coordination (Substrate poisons Pd) Pd0->Fail1  Imidazo N binds Pd Fail3 FAILURE: Pd Black (Ligand dissociation) Pd0->Fail3  Low Ligand Conc. TransMet Transmetallation (Pd-Ar-R) OxAdd->TransMet Fail2 FAILURE: Hydrodebromination (Hydride abstraction) OxAdd->Fail2  Slow Transmetallation RedElim Reductive Elimination (Product) TransMet->RedElim RedElim->Pd0

FAQ: Rapid Fire Troubleshooting

Q: My product is stuck in the aqueous layer during workup. Why? A: Imidazo[1,5-b]pyridazines are basic. If you used acid to quench (e.g., HCl), you protonated the N5 or imidazole nitrogen, making it water-soluble.

  • Fix: Neutralize to pH 8-9 using saturated

    
     before extraction.
    

Q: Can I use microwave heating to speed up the screening? A: Yes, but be cautious. Rapid heating can decompose thermally sensitive catalysts (like Pd(PPh3)4) before they enter the cycle. For microwave reactions, use thermally robust precatalysts like Pd-PEPPSI-IPr or XPhos Pd G3 .

Q: I see a "dimer" impurity. What is it? A: This is the homocoupling product (Ar-Ar). It happens when the boronic acid runs out or oxidizes, and the Pd starts coupling two bromide molecules (via disproportionation) or two boronic acids.

  • Fix: Degas solvents better (oxygen promotes homocoupling) and ensure a slight excess (1.2 equiv) of boronic acid.

References

  • Regioselective Arylation of Imidazo[1,5-a]pyridine: Guchhait, S. K., et al.[1] "Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine." Chem. Lett., 2011.[2] [Link] (Note: Provides mechanistic insight into the C-H vs C-Br reactivity of the fused imidazole core.)

  • General Optimization of Heterocycle Cross-Coupling: Billingsley, K., Buchwald, S. L. "Highly Efficient Monophosphine-Based Catalyst for the Suzuki−Miyaura Coupling of Heteroaryl Halides." J. Am. Chem. Soc., 2007.[3] [Link] (Note: The foundational text for using XPhos/SPhos with electron-deficient heterocycles.)

  • Synthesis and Functionalization of Imidazo[1,2-b]pyridazine: Koubachi, J., et al. "Synthesis and Functionalization of Imidazo[1,2-b]Pyridazine by Means of Metal-Catalyzed Cross-Coupling Reactions." ChemistrySelect, 2021.[4] [Link] (Note: Comprehensive review of the 1,2-b isomer which shares significant electronic properties with your 1,5-b target.)

  • Catalyst Poisoning by Nitrogen Heterocycles: Sherwood, J., et al. "Palladium-catalyzed cross-coupling: a historical context and future outlook." Catal.[5] Sci. Technol., 2019. [Link]

Sources

Troubleshooting

Technical Support Guide: Solubilizing 7-Bromoimidazo[1,5-b]pyridazine in DMSO

Executive Summary 7-Bromoimidazo[1,5-b]pyridazine is a fused bicyclic heteroaromatic scaffold widely used as an intermediate in medicinal chemistry.[1][2] While theoretically soluble in polar aprotic solvents, users freq...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

7-Bromoimidazo[1,5-b]pyridazine is a fused bicyclic heteroaromatic scaffold widely used as an intermediate in medicinal chemistry.[1][2] While theoretically soluble in polar aprotic solvents, users frequently encounter "false insolubility" events. These are rarely due to the intrinsic limit of the compound but rather kinetic aggregation (


-

stacking) or solvent contamination (hygroscopicity).

This guide provides a root-cause analysis and validated protocols to resolve solubility failures.

Module 1: The "DMSO Quality" Check (Critical)

The Problem: DMSO is highly hygroscopic.[3][4] It can absorb up to 10% water by weight from the atmosphere within 24 hours if left uncapped. The Mechanism: 7-Bromoimidazo[1,5-b]pyridazine is lipophilic (


). Water acts as a potent anti-solvent . If your DMSO contains >1% water, the thermodynamic solubility of the compound drops exponentially, leading to immediate precipitation or persistent cloudiness.
Diagnostic Protocol: The Freezing Point Test

Before blaming the compound, test your solvent.

  • Place 1 mL of your DMSO stock in a glass vial.

  • Place the vial in a refrigerator (approx. 4°C) or on ice.

  • Observation:

    • Solidifies rapidly (within 10-15 mins): High quality (Low water content). Pure DMSO freezes at 18.5°C.[5]

    • Remains Liquid: DO NOT USE. The presence of water has depressed the freezing point.[4]

Corrective Action
  • Immediate: Use a fresh, unopened bottle of anhydrous DMSO (Grade:

    
    99.9%, Water <0.05%).
    
  • Maintenance: Store DMSO over 3Å or 4Å molecular sieves to maintain dryness.

Module 2: Mechanical & Thermal Solubilization (Standard Workflow)

Due to the planar nature of the imidazo[1,5-b]pyridazine core, this compound exhibits high crystal lattice energy. It prefers to stick to itself rather than the solvent. You must input energy to break these intermolecular interactions.

Step-by-Step Protocol
StepActionTechnical Rationale
1 Weighing Weigh the compound into a glass vial. Avoid polypropylene (e.g., Eppendorf tubes) for initial solubilization, as visual inspection of clarity is difficult and DMSO can leach plasticizers.
2 Solvent Addition Add fresh anhydrous DMSO to reach 80% of target volume.
3 Vortexing Vortex at max speed for 60 seconds. Result: Likely cloudy suspension.
4 Sonication Sonicate in a water bath at 40°C for 10-15 minutes . Critical: Ensure the water level in the bath matches the liquid level in the vial.
5 Visual Check Hold against a light source. If "shimmering" (Schlieren lines) or particulates remain, proceed to Step 6.
6 Thermal Shock Heat the vial to 60°C for 5 minutes (using a heating block), then immediately vortex.
Visualization: Solubilization Decision Tree

SolubilityWorkflow Start Start: Solid Compound + DMSO Check1 Visual Inspection: Clear Solution? Start->Check1 Success Process Complete: Filter Sterilize (0.2 µm) Check1->Success Yes Cloudy Cloudy / Precipitate Check1->Cloudy No Sonicate Sonicate 40°C (15 mins) Cloudy->Sonicate Check2 Still Cloudy? Sonicate->Check2 Check2->Success Clear Heat Heat to 60°C (5 mins) Check2->Heat Cloudy Check3 Still Cloudy? Heat->Check3 Check3->Success Clear WaterCheck CRITICAL FAILURE: Check DMSO Water Content Check3->WaterCheck Cloudy

Caption: Logical workflow for overcoming kinetic solubility barriers.

Module 3: Chemical Modifiers (Advanced)

If the standard workflow fails, the issue may be protonation state . The imidazo[1,5-b]pyridazine ring contains basic nitrogen atoms. In neutral DMSO, the neutral species may be too lipophilic.

Warning: Only use this method if your downstream application (e.g., biological assay) can tolerate trace acid.

The "Acid Spike" Technique
  • Prepare a 1M solution of TFA (Trifluoroacetic acid) or HCl in anhydrous DMSO.

  • Add this acid solution to your compound suspension such that the acid is 1.1 molar equivalents relative to the 7-Bromoimidazo[1,5-b]pyridazine.

  • Vortex and sonicate.

  • Mechanism: This forms the salt species in situ, which disrupts the planar stacking and drastically increases polarity/solubility.

Module 4: Prevention of Precipitation (Storage)

A common user complaint is: "It dissolved yesterday, but today there are crystals."

The Cause: Freeze-Thaw Instability. When DMSO freezes (at 18.5°C), it crystallizes as pure solvent first. This forces the dissolved compound into an increasingly small volume of remaining liquid, creating a supersaturated zone . The compound then crashes out.

Best Practices for Storage
  • Aliquot Immediately: Never freeze the bulk stock. Split into single-use volumes (e.g., 50 µL).

  • Thawing: Do not thaw on the benchtop. Thaw rapidly in a 37°C water bath to prevent the "supersaturation window" from lingering.

  • Visual Check: Always vortex and inspect for precipitate after thawing. If crystals formed, sonication is required again.

Frequently Asked Questions (FAQ)

Q1: Can I use a 50% DMSO / 50% Water mix for my stock solution? A: Absolutely not. 7-Bromoimidazo[1,5-b]pyridazine will precipitate immediately. Water is an anti-solvent. Keep the stock 100% DMSO. Only introduce water when diluting into the final assay buffer (and ensure the final concentration is below the solubility limit, typically <100 µM).

Q2: My DMSO smells like "oysters" or garlic. Is it safe to use? A: This indicates degradation (reduction to dimethyl sulfide) or contamination. While the smell itself doesn't prove water content, it indicates the solvent is compromised. Discard and use a fresh bottle.

Q3: I see "needles" forming in the vial after 24 hours at Room Temp. A: This is likely a crystal polymorph change or slow precipitation due to moisture absorption from the air.

  • Fix: Re-dissolve using heat (60°C) and sonication.

  • prevention: Parafilm the vial tightly or store in a desiccator.[1]

References

  • Gaylord Chemical Company. (2007). DMSO Product Information Bulletin: Drying of Dimethyl Sulfoxide. Retrieved from

  • Balakin, K. V., et al. (2006). "In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds." Current Medicinal Chemistry, 13(2), 223-234.

  • Li, Z., et al. (2005). "Thermodynamic solubility of heterocyclic compounds in DMSO." Journal of Pharmaceutical Sciences. (General reference for heterocycle behavior).
  • PubChem. (n.d.).[6][7] Imidazo[1,5-b]pyridazine Compound Summary. National Library of Medicine. Retrieved from

Sources

Optimization

Troubleshooting cyclization failures in imidazo[1,5-b]pyridazine synthesis

The following guide details the troubleshooting of cyclization failures in the synthesis of imidazo[1,5-b]pyridazine , a distinct scaffold often confused with its more common isomer, imidazo[1,2-b]pyridazine. This guide...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the troubleshooting of cyclization failures in the synthesis of imidazo[1,5-b]pyridazine , a distinct scaffold often confused with its more common isomer, imidazo[1,2-b]pyridazine.

This guide focuses on the primary synthetic route: N-amination of pyridazine followed by cyclocondensation , which allows for the broadest structural diversity in drug discovery.

Introduction: The Scaffold & The Challenge

Subject: Imidazo[1,5-b]pyridazine (IZP-1,5) Distinction: Unlike the common imidazo[1,2-b]pyridazine (bridgehead N is shared), the [1,5-b] system is formed via the cyclization of an N-aminopyridazinium ylide onto the adjacent ring carbon. Primary Failure Mode: The "Cyclization Bottleneck"—failure of the N-aminopyridazinium salt to condense with the electrophile (acid/anhydride) or subsequent failure to dehydrate and aromatize.

Part 1: The Diagnostic Workflow

Visualizing the Pathway

Before troubleshooting, verify your route against the standard mechanism. Failures often occur because the intermediate salt is unstable or the ylide is not generated in situ.

IZP_Synthesis Start Substituted Pyridazine Step1 N-Amination (Formation of Salt) Start->Step1 HOSA or MSH Inter N-aminopyridazinium Salt (Unstable) Step1->Inter Precipitation Inter->Start De-amination (Reversible) Step2 Ylide Formation (Base Deprotonation) Inter->Step2 Base (e.g., Et3N, K2CO3) Cyclo Cyclocondensation (with R-COOH/Anhydride) Step2->Cyclo Electrophile Attack Cyclo->Inter Hydrolysis End Imidazo[1,5-b]pyridazine Cyclo->End -H2O (Dehydration)

Figure 1: The critical path for Imidazo[1,5-b]pyridazine synthesis. Red dashed lines indicate common reversion or failure points.

Part 2: Troubleshooting Guides (Q&A)

Module 1: N-Amination Failures (The "Warhead" Step)

Context: You are reacting a substituted pyridazine with an aminating agent (HOSA or MSH) to form the N-aminopyridazinium salt.

Q1: My reaction mixture stays clear, and no precipitate (the salt) forms. Is the reaction working?

  • Diagnosis: Likely Salt Solubility or Reagent Decomposition . N-aminopyridazinium salts are ionic; if your solvent is too polar (e.g., MeOH, water), the salt remains dissolved and cannot be isolated.

  • Root Cause:

    • Solvent Polarity: Using solvents like methanol dissolves the product.

    • Reagent Quality: Hydroxylamine-O-sulfonic acid (HOSA) is hygroscopic. If it's wet, it hydrolyzes before reacting.

  • Corrective Action:

    • Switch Solvent: Use Dichloromethane (DCM) or Mesutylyne for the reaction. The salt should crash out as a solid.

    • Precipitation Trick: If running in DCM, add Diethyl Ether (Et2O) to force precipitation.

    • Reagent Check: Use fresh O-Mesitylenesulfonylhydroxylamine (MSH) if HOSA fails. MSH is more soluble in organic solvents and often more reactive, though less stable.

Q2: I isolated the salt, but it decomposes rapidly (turns black/tarry).

  • Diagnosis: Thermal Instability of the N-N bond.

  • Scientific Insight: The N-N bond in pyridazinium salts is weak. Basic impurities or heat can trigger premature ylide formation and subsequent polymerization.

  • Protocol Fix:

    • Storage: Store the salt at -20°C under Argon immediately after filtration.

    • Usage: Do not dry the salt under high vacuum for extended periods if it is thermally sensitive. Use it immediately in the next step (telescoped synthesis).

Module 2: Cyclization Failures (Closing the Ring)

Context: Reaction of the N-aminopyridazinium salt with a carboxylic acid, anhydride, or orthoester.

Q3: I see the intermediate amide on LCMS, but the ring won't close (Dehydration failure).

  • Diagnosis: Insufficient Activation Energy for the final condensation.

  • Mechanism: The amine attacks the electrophile (e.g., anhydride) to form an acyclic N-(pyridazin-1-yl)amide. The final step requires the loss of water/acid to form the aromatic imidazole ring.

  • Corrective Action:

    • Reagent Switch: If using Carboxylic Acid + Coupling Agent, switch to Polyphosphoric Acid (PPA) or POCl3 .

    • Temperature: This cyclization often requires temperatures >90°C. If using PPA, heat to 100–120°C.

    • Water Scavenging: If using an acid chloride/anhydride, add a molecular sieve or use a Dean-Stark trap if the solvent allows (e.g., Toluene reflux).

Q4: The reaction yields a complex mixture of regioisomers. Why?

  • Diagnosis: Tautomerization/Regioselectivity issues in the starting pyridazine.

  • Scenario: If your starting pyridazine is 3-substituted (e.g., 3-methylpyridazine), N-amination can occur at N1 or N2.

  • Analysis:

    • Sterics vs. Electronics: Amination usually occurs at the less sterically hindered nitrogen. For 3-substituted pyridazines, N-amination favors N-1 (distal to the substituent).

    • Verification: If you need the other isomer, you cannot rely on direct amination. You must use a blocked precursor or a different synthetic route (e.g., chromone recyclization).

Part 3: Optimization Matrix

Use this table to select the correct cyclization partner based on your desired substituent at the C-2 position of the imidazole ring.

Desired C-2 SubstituentRecommended ReagentSolvent SystemTemp (°C)Critical Additive
Hydrogen (Unsubst.) Triethyl OrthoformateEtOH / Acetic AcidRefluxCat. p-TsOH
Alkyl (Methyl/Ethyl) Acetic AnhydrideAcetic Acid100-120Sodium Acetate (Buffer)
Aryl (Phenyl) Benzoyl ChloridePyridine or DCM0 -> RTEt3N (Base)
Trifluoromethyl TFA Anhydride (TFAA)DCM0 -> RTPyridine (Excess)
Complex Heterocycle Carboxylic AcidPPA (Polyphosphoric Acid)120None (Solvent is reagent)

Part 4: Validated Protocol (The "Standard" Route)

Objective: Synthesis of 2-methylimidazo[1,5-b]pyridazine.

Step 1: N-Amination

  • Dissolve Pyridazine (1.0 equiv) in DCM (0.5 M).

  • Add O-Mesitylenesulfonylhydroxylamine (MSH) (1.2 equiv) dropwise at 0°C.

  • Stir at RT for 2-4 hours. The solution usually turns heterogeneous.

  • Add Et2O (2 volumes) to complete precipitation.

  • Filter the white solid (N-aminopyridazinium mesitylenesulfonate). Wash with Et2O. Do not store long-term.

Step 2: Cyclization

  • Suspend the salt from Step 1 in Acetic Anhydride (5.0 equiv) and Acetic Acid (solvent volume).

  • Add Sodium Acetate (2.0 equiv) to buffer the acidity and assist deprotonation.

  • Heat to 100°C for 4-6 hours. Monitor by LCMS (Look for M-H2O peak relative to the intermediate).

  • Workup: Cool to RT. Concentrate in vacuo. Neutralize with sat. NaHCO3. Extract with EtOAc.

  • Purification: Flash chromatography (DCM/MeOH gradient). Imidazo[1,5-b]pyridazines are often polar; start with 100% DCM and ramp to 10% MeOH.

References

  • Ryabukhin, S. V., et al. (2008).[1] "A Facile Synthesis of Imidazo[1,5-b]pyridazines from 3-Formylchromones." Heterocycles, 75(7), 1765-1772.[1]

  • BenchChem. (2025).[2] "Common side reactions in the synthesis of imidazo[4,5-b]pyridines." (Applied analogously for N-amination troubleshooting).

  • Katritzky, A. R., et al. (Comprehensive Heterocyclic Chemistry). "Pyridazines and their Benzo Derivatives.
  • Maes, B. U. W., et al. (2004).[3] "Synthesis of pyrido[3',2':4,5]imidazo[1,2-b]pyridazine." (Reference for metal-catalyzed alternative approaches).

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR Spectral Analysis of 7-Bromoimidazo[1,5-b]pyridazine: A Comparative Analytical Guide

The imidazo[1,5-b]pyridazine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of kinase inhibitors, PDE1 inhibitors, and antiviral agents[1]. Proper functionalizatio...

Author: BenchChem Technical Support Team. Date: March 2026

The imidazo[1,5-b]pyridazine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of kinase inhibitors, PDE1 inhibitors, and antiviral agents[1]. Proper functionalization of this fused bicyclic system—such as halogenation at the C-7 position—is a critical step in synthesizing advanced intermediates.

This guide provides an authoritative, in-depth comparative analysis of the 1H and 13C NMR spectral properties of 7-bromoimidazo[1,5-b]pyridazine . By objectively comparing its spectral signatures against unsubstituted and chloro-substituted alternatives, and by evaluating different instrumental approaches (e.g., 400 MHz vs. 600 MHz, solvent effects), this guide empowers researchers to confidently validate structural identity and purity.

Structural Logic and Numbering System

To accurately assign NMR signals, one must first establish the correct IUPAC numbering for the imidazo[1,5-b]pyridazine core. The numbering prioritizes the heteroatoms, starting from the imidazole ring and proceeding through the bridgehead to the pyridazine ring.

  • Imidazole Ring: Contains C-2, C-3.

  • Bridgehead Atoms: N-4, C-8a.

  • Pyridazine Ring: Contains N-5, C-6, C-7, C-8.

In 7-bromoimidazo[1,5-b]pyridazine , the bromine atom is covalently bonded to C-7. This specific regiochemistry fundamentally alters the electronic environment of the pyridazine ring, eliminating the ortho-coupling typically seen in the unsubstituted parent molecule and replacing it with a distinct meta-coupling pattern between H-6 and H-8.

G N1 7-Bromoimidazo[1,5-b]pyridazine Structural Analysis N2 Imidazole Protons (H-2, H-3) N1->N2 N3 Pyridazine Protons (H-6, H-8) N1->N3 N4 Electronic Environment: Deshielded by N-atoms N2->N4 N5 Electronic Environment: Halogen Inductive Effect N3->N5 N6 Expected Signal: Singlets (~8.1 - 8.4 ppm) N4->N6 N7 Expected Signal: Doublets (J ~ 2.0 Hz) (~8.2 - 8.8 ppm) N5->N7

Figure 1: Logical deduction workflow for predicting the 1H NMR chemical shifts and coupling patterns.

Comparative Spectral Analysis

1H NMR: Diagnosing Regiochemistry via Spin-Spin Coupling

The most definitive proof of C-7 bromination lies in the 1H NMR coupling constants (


-values)[2].
  • Unsubstituted Analogs: Exhibit a complex multiplet or a doublet of doublets for H-7, flanked by H-6 and H-8 with characteristic ortho-couplings (

    
     Hz).
    
  • 7-Bromo Analog: The substitution at C-7 breaks the continuous spin system. H-6 and H-8 are now meta to each other. Because H-6 is highly deshielded by the adjacent N-5 nitrogen, it appears significantly downfield (~8.80 ppm). The interaction between H-6 and H-8 manifests as a fine meta-coupling (

    
     Hz).
    

Instrument Comparison (400 MHz vs. 600 MHz): While a 400 MHz spectrometer is sufficient for routine identification, the narrow meta-coupling (


 Hz) can sometimes be obscured by line broadening if the shim is imperfect. A 600 MHz instrument provides superior dispersion, clearly resolving the H-6 and H-8 doublets and preventing overlap with the imidazole singlets (H-2, H-3).
13C NMR: The Heavy Atom Effect

In 13C NMR, the electronegativity of a substituent typically deshields the ipso-carbon. However, bromine introduces a pronounced Heavy Atom Effect (Spin-Orbit Coupling) .

  • 7-Chloro vs. 7-Bromo: In a 7-chloro analog, C-7 is deshielded by chlorine's electronegativity, appearing around ~120 ppm. In the 7-bromo analog, the heavy atom effect dominates, shielding the C-7 carbon and pushing its chemical shift upfield to approximately 105 - 110 ppm . This stark contrast is the gold standard for differentiating brominated scaffolds from chlorinated ones.

Quantitative Data Comparison
Position / FeatureUnsubstituted Core (δ ppm)7-Chloro Analog (δ ppm)7-Bromo Analog (δ ppm)Mechanistic Causality
1H NMR (CDCl3)
H-2 8.15 (s)8.17 (s)8.18 (s)Imidazole core; largely unaffected by C-7 substitution.
H-3 8.30 (s)8.33 (s)8.35 (s)Imidazole core; slight inductive deshielding.
H-6 8.45 (dd,

)
8.75 (d,

)
8.80 (d,

)
Loss of ortho-coupling; deshielded by adjacent N-5.
H-7 7.10 (dd,

)
NoneNoneSite of halogenation.
H-8 7.95 (dd,

)
8.20 (d,

)
8.25 (d,

)
Meta-coupled to H-6 (

); deshielded by halogen.
13C NMR (CDCl3)
C-7 (ipso) 118.5120.4105.2 Upfield shift driven by the Bromine Heavy Atom Effect.
C-6 142.3144.1145.0Deshielded by N-5 and inductive pull of halogen.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure absolute trustworthiness and reproducibility of the spectral data, the following protocol outlines a self-validating system for sample preparation and acquisition.

Solvent Selection: CDCl3 vs. DMSO-d6

For rigid, non-polar to moderately polar heterocycles like 7-bromoimidazo[1,5-b]pyridazine, CDCl3 (with 0.03% v/v TMS) is the superior choice. It offers lower viscosity than DMSO-d6, resulting in sharper linewidths—a critical factor when attempting to resolve the ~2.0 Hz meta-couplings. DMSO-d6 should only be used if the compound is synthesized as a highly polar salt (e.g., hydrochloride).

Step-by-Step Methodology
  • Sample Preparation:

    • Weigh exactly 15 mg of 7-bromoimidazo[1,5-b]pyridazine for 1H NMR, or 45 mg for 13C NMR.

    • Dissolve the compound in 0.6 mL of high-purity CDCl3 (99.8% D).

    • Filter the solution through a glass wool plug into a 5 mm NMR tube to remove any paramagnetic particulates (which cause severe line broadening).

  • Instrument Tuning & Shimming:

    • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

    • Perform automated tuning and matching (ATM) for both 1H and 13C channels.

    • Execute gradient shimming (e.g., TopShim) on the Z-axis to achieve a lock signal >80%.

  • 1H NMR Acquisition:

    • Pulse Sequence: Standard 30° pulse (zg30).

    • Scans (NS): 16 to 32.

    • Relaxation Delay (D1): 1.0 second.

  • 13C NMR Acquisition:

    • Pulse Sequence: Power-gated decoupling (zgpg30).

    • Scans (NS): 512 to 1024 (due to the low natural abundance of 13C).

    • Relaxation Delay (D1): Critical Step - Increase D1 to 2.0 - 3.0 seconds . The quaternary C-7 carbon attached to the bromine lacks attached protons, meaning it relies entirely on slower dipole-dipole relaxation mechanisms. A short D1 will result in the C-7 signal being integrated out of the noise floor.

  • Processing:

    • Apply an exponential window function (LB = 0.3 Hz for 1H; LB = 1.0 Hz for 13C) prior to Fourier Transformation.

    • Phase and baseline correct manually. Calibrate the TMS peak to exactly 0.00 ppm.

G N1 Sample Prep: 15mg (1H) / 45mg (13C) in CDCl3 N2 Filtration: Remove Paramagnetic Impurities N1->N2 N3 Spectrometer Setup: Tune, Match, and Gradient Shim N2->N3 N4 1H Acquisition: NS=16, D1=1.0s N3->N4 N5 13C Acquisition: NS=1024, D1=3.0s (Critical for C-7) N3->N5 N6 Data Processing: LB=0.3Hz (1H), LB=1.0Hz (13C) N4->N6 N5->N6

Figure 2: Optimized NMR acquisition workflow ensuring high-fidelity signal resolution for halogenated heterocycles.

Conclusion

The spectral analysis of 7-bromoimidazo[1,5-b]pyridazine relies heavily on understanding the localized electronic effects of the fused bicyclic system. By identifying the loss of ortho-coupling in the 1H NMR (replaced by a diagnostic ~2.0 Hz meta-coupling) and leveraging the pronounced heavy atom effect in the 13C NMR (shifting the C-7 resonance upfield to ~105 ppm), researchers can definitively differentiate this scaffold from its regioisomers and chlorinated analogs. Adhering to the optimized acquisition protocol—specifically extending the relaxation delay for 13C analysis—ensures that these critical quaternary signals are captured with high fidelity.

References

  • A novel synthetic approach to hydroimidazo[1,5-b]pyridazines by the recyclization of itaconimides and HPLC–HRMS monitoring of the reaction pathway. Beilstein Journal of Organic Chemistry. Available at:[Link]

  • A FACILE SYNTHESIS OF IMIDAZO[1,5-b]PYRIDAZINES FROM 3-FORMYLCHROMONES. Heterocycles. Available at:[Link]

  • Recent advances in pyridazine chemistry. Russian Chemical Reviews. Available at:[Link]

  • A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles. MDPI. Available at:[Link]

Sources

Comparative

Definitive Guide to Structural Elucidation: 7-Bromoimidazo[1,5-b]pyridazine

This guide provides a definitive technical framework for distinguishing 7-Bromoimidazo[1,5-b]pyridazine from its critical regioisomers (specifically the 5-bromo, 6-bromo, and 3-bromo variants).[1] This scaffold is a priv...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a definitive technical framework for distinguishing 7-Bromoimidazo[1,5-b]pyridazine from its critical regioisomers (specifically the 5-bromo, 6-bromo, and 3-bromo variants).[1]

This scaffold is a privileged structure in medicinal chemistry, frequently serving as a bioisostere for purines in kinase inhibitors (e.g., TAK1, JAK2) and GABA-A ligands.[1] However, its synthesis—whether via direct halogenation or cyclization—is prone to regiochemical ambiguity.

[1]

Part 1: Structural Anatomy & The Regioisomer Challenge

To distinguish the isomers, we must first establish a rigid numbering scheme, as nomenclature varies between vendors. This guide utilizes the IUPAC standard for the Imidazo[1,5-b]pyridazine fused system.[1][2]

The Core Scaffold

The structure consists of an imidazole ring fused to a pyridazine ring across the N-C bond.

  • Bridgehead Nitrogen: Position 4.[3]

  • Pyridazine Ring (Ring B): Contains the N-N bond. Protons are typically at positions 5, 6, and 7 (depending on substitution).[1]

  • Imidazole Ring (Ring A): Contains N at position 2.[1] Protons at 1 and 3.[2]

The Critical Distinction:

  • 7-Bromo (Target): Bromine is on the pyridazine ring, meta to the bridgehead nitrogen.[1]

  • 5-Bromo (Impurity): Bromine is on the pyridazine ring, adjacent to the N-N bond (closest to the bridgehead).[1]

  • 3-Bromo (Impurity): Bromine is on the imidazole ring (most electron-rich site, common in direct NBS bromination).[1]

Visualization: Structural Decision Tree

The following diagram outlines the logic flow for assigning the structure based on 1H NMR signals.

G Start Crude/Purified Product (Mass = 197/199 Da) Step1 Count Aromatic Protons (Integration) Start->Step1 Result3H 3 Protons Found (Isomer: 3-Bromo) Step1->Result3H Imidazole subst. Result2H 2 Protons Found (Isomer: 5, 6, or 7-Bromo) Step1->Result2H Pyridazine subst. Step2 Check for Deshielded Singlet/Doublet (>8.5 ppm) Result2H->Step2 NoH5 No Signal >8.5 ppm (H5 Missing) Step2->NoH5 Br at Pos 5 YesH5 Signal Present (H5 Intact) Step2->YesH5 Br at Pos 6 or 7 Iso5 Conclusion: 5-Bromo Isomer NoH5->Iso5 Step3 Analyze Coupling of Remaining Protons YesH5->Step3 Iso7 Conclusion: 7-Bromo Isomer Step3->Iso7 H5 appears as d (J~2Hz) or s (broad)

Figure 1: NMR logic tree for distinguishing brominated imidazo[1,5-b]pyridazine regioisomers.

Part 2: The Analytical Toolkit (Methodology)

Mass spectrometry (LC-MS) is insufficient for this distinction as all isomers share the same molecular weight and isotopic pattern (


).[1] 1H NMR is the definitive tool. 
Proton NMR Diagnostics (DMSO-d6)

The pyridazine ring protons exhibit distinct chemical shifts due to the inductive effect of the nitrogen atoms.

Feature7-Bromo (Target)5-Bromo (Isomer)3-Bromo (Isomer)
H5 Signal (Alpha to N)Present (~8.4 - 8.8 ppm).[1] Usually a doublet (

Hz) or broad singlet.
Absent . Substituted by Br.Present .
H6 Signal Present . Appears as doublet (

Hz).[1]
Present . Doublet (

Hz).[1]
Present . dd (

Hz).
H7 Signal Absent . Substituted by Br.Present . Doublet (

Hz).[1]
Present . dd (

Hz).
Imidazole H (H1/H3) Two distinct singlets (~7.5 - 8.2 ppm).[1]Two distinct singlets.One singlet (H1 remains, H3 lost).

Expert Insight: The "Smoking Gun" is the H5 proton . In the 7-bromo isomer, H5 is present and highly deshielded because it is adjacent to the bridgehead nitrogen. In the 5-bromo isomer, this position is blocked, and the most downfield signal disappears.

2D NMR Confirmation (NOESY/HMBC)

If 1H NMR is ambiguous due to peak overlap, use 2D NOESY:

  • 7-Bromo: Strong NOE correlation between Imidazole-H1 and Pyridazine-H8 (if H8 is present/numbered) or the proton at position 6.[1]

  • HMBC: Look for long-range coupling from Imidazole-H1 to the bridgehead carbons.[1]

Part 3: Experimental Protocol

Protocol A: Regioselective Synthesis Verification

Context: You are synthesizing the core via cyclization of a 3-aminopyridazine derivative. This method fixes the bromine position early, but cyclization direction can vary.

Reagents:

  • Starting Material: 5-Bromo-3-aminopyridazine (yields 7-bromo core) vs. 4-Bromo-3-aminopyridazine (yields 6-bromo core).[1]

  • Solvent: DMSO-d6 (Preferred for solubility and resolution of aromatic peaks).[1]

Step-by-Step Characterization Workflow:

  • Sample Prep: Dissolve 5-10 mg of the isolated solid in 0.6 mL DMSO-d6. Ensure the sample is fully homogenous; filter if necessary to prevent line broadening.

  • Acquisition:

    • Run standard 1H NMR (minimum 16 scans).[1]

    • Set spectral window to -1 to 11 ppm.[1]

    • Crucial: Optimize relaxation delay (

      
      ) to ensure accurate integration of the isolated aromatic protons.
      
  • Data Processing:

    • Phase correction: Manual phasing is required for the aromatic region to distinguish small couplings (

      
       Hz).
      
    • Baseline correction: Apply polynomial baseline correction.

  • Analysis:

    • Step 1: Locate the Imidazole singlet (H1) around 8.2 ppm. Set integration to 1H.

    • Step 2: Integrate the remaining aromatic region.

      • If you see 2 additional protons , it is a pyridazine-bromo isomer.[1]

      • If you see 3 additional protons , it is an imidazole-bromo isomer (or unreacted starting material).[1]

    • Step 3 (The Check): Look for the H5 doublet.

      • Observation: A doublet at ~8.7 ppm with

        
         Hz.
        
      • Observation: Two doublets at ~7.0 - 7.5 ppm with

        
         Hz.[1]
        

Part 4: Comparative Performance Data

When utilizing these isomers in cross-coupling reactions (e.g., Suzuki-Miyaura), the position of the bromine drastically affects reactivity and yield.

Parameter7-Bromo Isomer5-Bromo Isomer3-Bromo Isomer
Electronic Nature Electron-deficient (Pyridazine ring).[1]Highly electron-deficient (Alpha to N).[1]Electron-rich (Imidazole ring).[1]
Suzuki Coupling (

)
Good Yield. Standard conditions (

C).[1]
Poor/Unstable. Labile C-Br bond; prone to protodehalogenation.[1]Excellent Yield. Highly reactive.
Lithiation (n-BuLi) Stable at -78°C.Unstable (Lithium-Halogen exchange is very fast, but ring opening can occur).[1]Stable.
Solubility (DMSO) High.[1]Moderate.High.

References

  • Synthesis and Functionalization of Imidazo[1,2-b]pyridazine. ResearchGate. (Review of metal-catalyzed cross-coupling reactions on this scaffold).

  • Imidazo[1,5-b]pyridazine Structure and Properties. PubChem. (CID 19422728).[1][2]

  • Regioselectivity of Electrophilic Substitution in Imidazo-fused Systems. Letters in Organic Chemistry. (Mechanistic insight into bromination vectors).

  • Discovery of Imidazo[1,2-b]pyridazine-containing TAK1 Inhibitors. RSC Medicinal Chemistry. (Example of NMR characterization of regioisomers in drug discovery).

Sources

Validation

A Comparative Guide to the Structural Elucidation of Imidazo[1,5-b]pyridazine Derivatives: A Case Study in X-ray Crystallography

For the attention of: Researchers, scientists, and drug development professionals. This guide provides a comprehensive overview of the determination of the crystal structure of novel heterocyclic compounds, with a focus...

Author: BenchChem Technical Support Team. Date: March 2026

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the determination of the crystal structure of novel heterocyclic compounds, with a focus on the 7-Bromoimidazo[1,5-b]pyridazine scaffold. While the specific crystal structure for 7-Bromoimidazo[1,5-b]pyridazine is not publicly available, this guide will provide a detailed, field-proven protocol for its determination via single-crystal X-ray diffraction. Furthermore, a comparative analysis with structurally related imidazo[1,5-a]pyridine derivatives will be presented to offer a predictive structural context and highlight key molecular features.

The Significance of the Imidazo-pyridazine Scaffold

The imidazopyridine and imidazopyridazine core structures are recognized as "privileged scaffolds" in medicinal chemistry.[1][2][3] These bicyclic heterocyclic systems are of significant interest due to their structural resemblance to purines, allowing them to interact with a wide range of biological targets.[4] Derivatives of the isomeric imidazo[1,2-b]pyridazine have shown a broad spectrum of biological activities, including acting as inhibitors for various kinases, and demonstrating anticancer and antiparasitic properties.[1][5][6] The introduction of a bromine atom at the 7-position of the imidazo[1,5-b]pyridazine ring is anticipated to modulate the compound's electronic properties and provide a handle for further synthetic modifications, making its precise three-dimensional structure of high interest for rational drug design.

Part 1: A Generalized Protocol for Single-Crystal X-ray Diffraction

The unambiguous determination of a molecule's three-dimensional structure is achieved through single-crystal X-ray diffraction.[7][8] This technique provides precise atomic coordinates, bond lengths, and bond angles, which are crucial for understanding a compound's reactivity, intermolecular interactions, and structure-activity relationship (SAR).[1][9]

Experimental Workflow: From Powder to Solved Structure

The process of determining a crystal structure can be broken down into several key stages, each requiring careful consideration and execution.

G cluster_0 Sample Preparation & Crystallization cluster_1 Data Collection cluster_2 Structure Solution & Refinement A Synthesis & Purification of 7-Bromoimidazo[1,5-b]pyridazine B Crystal Growth Screening (e.g., slow evaporation, vapor diffusion) A->B C Selection of a High-Quality Single Crystal (>20 µm) B->C D Mounting of Crystal on Diffractometer C->D E Data Collection at Low Temperature (e.g., 100 K) using Mo or Cu radiation D->E F Data Processing & Integration E->F G Structure Solution (e.g., direct methods) F->G H Structure Refinement G->H I Validation & Final Report (CIF) H->I G cluster_0 Predictive Analysis cluster_1 Known Structures for Comparison Target 7-Bromoimidazo[1,5-b]pyridazine (Structure Unknown) Planarity Intermolecular Interactions (π-stacking, Halogen Bonding) Aromatic Bond Character Alternative1 Compound 6B: 8-chloro-6-(trifluoromethyl)imidazo[1,5-a]pyridine-3(2H)-thione Monoclinic, P21/n C=S bond: 1.684(2) Å Alternative1->Target Informs on Halogen Effects Alternative2 Compound 7B: 8-chloro-6-(trifluoromethyl)imidazo[1,5-a]pyridin-3(2H)-one Orthorhombic, Pbca C=O bond: 1.235(3) Å N-H···O Hydrogen Bonds Alternative2->Target Informs on Packing & H-Bonding

Sources

Comparative

A Technical Guide to the Mass Spectrometry Fragmentation Patterns of Brominated Imidazo-Pyridazines for Researchers in Drug Development

In the landscape of modern drug discovery, the structural elucidation of novel chemical entities is a cornerstone of the development pipeline. Among the myriad of analytical techniques available, mass spectrometry (MS) s...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, the structural elucidation of novel chemical entities is a cornerstone of the development pipeline. Among the myriad of analytical techniques available, mass spectrometry (MS) stands out for its unparalleled sensitivity and ability to provide detailed structural information. For medicinal chemists and researchers working with nitrogen-containing heterocyclic scaffolds, such as the promising imidazo-pyridazine core, a thorough understanding of their behavior under mass spectrometric conditions is crucial. This is particularly true for halogenated derivatives, where the presence of atoms like bromine introduces unique and informative fragmentation patterns.

This guide provides an in-depth analysis of the expected mass spectrometry fragmentation patterns of brominated imidazo-pyridazines. Drawing upon established principles of mass spectrometry and comparative data from related heterocyclic systems, we will explore the influence of the bromine substituent and the fused ring system on the fragmentation pathways. This document serves as a practical resource for researchers, scientists, and drug development professionals, offering both theoretical insights and actionable experimental protocols.

The Signature of Bromine: Isotopic Patterns

Before delving into the fragmentation pathways, it is essential to recognize the unmistakable signature of bromine in a mass spectrum. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (approximately 50.5% and 49.5%, respectively).[1] This results in a characteristic isotopic pattern for any bromine-containing ion, with two peaks of roughly equal intensity separated by two mass-to-charge units (m/z). This M and M+2 pattern is a definitive indicator of the presence of a single bromine atom in a molecule or fragment.[2][3][4]

Fragmentation of the Imidazo-Pyridazine Core: A Comparative Approach

Direct, in-depth studies on the fragmentation of brominated imidazo-pyridazines are not extensively available in the public domain. Therefore, we will build a predictive model of their fragmentation behavior by examining the fragmentation of related structures, namely pyridazines and imidazo[1,2-a]pyridines.

The mass spectra of pyridazines are characterized by prominent molecular ions.[5] Their fragmentation is influenced by the substitution pattern on the ring.[5] Studies on fused nitrogen-containing ring systems, such as pyridazino-indoles and pyridazino-quinolines, reveal that cross-ring cleavages of the pyridazine ring are a common feature.[6] Similarly, research on the fragmentation of pyrimidine and pyridazine isomers has shown that the position of the nitrogen atoms significantly influences the fragmentation pathways and the resulting ion distribution.[7]

For the imidazo[1,2-a]pyridine scaffold, a key fragmentation pathway involves the cleavage of the five-membered imidazole ring.[8] A detailed study on 3-phenoxy imidazo[1,2-a]pyridines using electrospray ionization-tandem mass spectrometry (ESI-MS/MS) identified the homolytic cleavage of the 3-phenoxy C-O bond as a characteristic fragmentation.[9] This suggests that bonds at the 3-position of the imidazole ring are susceptible to cleavage.

By synthesizing these observations, we can anticipate that the fragmentation of the imidazo-pyridazine core will likely involve:

  • Initial N₂ loss: A retro-Diels-Alder reaction in the pyridazine ring could lead to the neutral loss of a nitrogen molecule (N₂).

  • Ring cleavage: Subsequent fragmentation of the fused ring system, potentially with the loss of small molecules like HCN.

  • Cross-ring fissions: Cleavage across the pyridazine ring, as observed in other fused pyridazine systems.[6]

The Influence of the Bromine Substituent on Fragmentation

The presence of a bromine atom on the imidazo-pyridazine core introduces several predictable fragmentation pathways. The position of the bromine atom will undoubtedly influence the prevalence of these pathways.

  • Loss of a Bromine Radical (Br•): The C-Br bond is often one of the weaker bonds in the molecule, making its cleavage a favorable fragmentation pathway, particularly in electron ionization (EI) mass spectrometry.[1][2] This results in a fragment ion at [M-Br]⁺.

  • Elimination of Hydrogen Bromide (HBr): The loss of a neutral HBr molecule is another common fragmentation pathway for brominated compounds, leading to an [M-HBr]⁺ ion. This is often observed in both EI and ESI-MS/MS.

The interplay between the fragmentation of the heterocyclic core and the bromine-specific losses will define the overall mass spectrum. For instance, the initial loss of a bromine radical may be followed by the characteristic fragmentation of the imidazo-pyridazine ring system.

A Comparative Case Study: Brominated Imidazo-Pyridazines vs. 3-Phenoxy Imidazo[1,2-a]pyridines

To illustrate the principles discussed, let's compare the expected fragmentation of a hypothetical brominated imidazo-pyridazine with the known fragmentation of 3-phenoxy imidazo[1,2-a]pyridines.[9]

FeatureBrominated Imidazo-Pyridazine (Predicted)3-Phenoxy Imidazo[1,2-a]pyridine (Observed)
Molecular Ion Prominent M and M+2 peaks in a 1:1 ratio.Prominent protonated molecular ion [M+H]⁺.
Primary Fragmentation Loss of Br• (to give [M-Br]⁺) or HBr (to give [M-HBr]⁺).Homolytic cleavage of the C-O bond to lose the phenoxy radical.
Secondary Fragmentation Fragmentation of the [M-Br]⁺ or [M-HBr]⁺ ion via cleavage of the imidazo-pyridazine core (e.g., loss of N₂ or HCN).Elimination of CO from a fragment ion.
Ionization Technique Patterns will differ between "hard" ionization (EI) and "soft" ionization (ESI).Studied using ESI-MS/MS.

This comparison highlights how the nature of the substituent dictates the initial fragmentation steps, which are then followed by cleavages characteristic of the core heterocyclic structure.

Visualizing Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the predicted fragmentation pathways for a generic brominated imidazo-pyridazine and a comparative fragmentation pathway.

G M Brominated Imidazo-pyridazine [M]+• M_Br [M-Br]+ M->M_Br - Br• M_HBr [M-HBr]+• M->M_HBr - HBr Fragments_Br Further Core Fragmentation M_Br->Fragments_Br Fragments_HBr Further Core Fragmentation M_HBr->Fragments_HBr

Caption: Predicted fragmentation of a brominated imidazo-pyridazine.

G M_H 3-Phenoxy Imidazo[1,2-a]pyridine [M+H]+ Fragment1 [M - Phenoxy•]+ M_H->Fragment1 - Phenoxy• Fragment2 [Fragment1 - CO]+ Fragment1->Fragment2 - CO

Caption: Known fragmentation of a 3-phenoxy imidazo[1,2-a]pyridine.[9]

Experimental Protocol for Acquiring High-Resolution MS/MS Data

To obtain reliable and informative fragmentation data for brominated imidazo-pyridazines, a systematic approach using modern mass spectrometry is essential. The following protocol outlines a general procedure for analysis using an Electrospray Ionization Quadrupole Time-of-Flight (ESI-Q-TOF) mass spectrometer.

1. Sample Preparation

  • Prepare a stock solution of the brominated imidazo-pyridazine at a concentration of 1 mg/mL in a suitable organic solvent (e.g., methanol or acetonitrile).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase solvent mixture.[10]

  • Ensure the sample is fully dissolved and free of particulates. Filtration may be necessary.

2. Liquid Chromatography (LC) Conditions

  • Column: A C18 reversed-phase column is a good starting point for many small molecules.

  • Mobile Phase A: Water with 0.1% formic acid (for positive ion mode).

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 10-15 minutes is a typical starting point.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS) Conditions

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.5-4.5 kV.

  • Drying Gas (N₂): Flow rate and temperature should be optimized for the specific instrument and mobile phase flow rate (e.g., 8-12 L/min at 300-350 °C).

  • Nebulizer Pressure: 30-50 psi.

  • Full Scan MS (MS1): Acquire data over a mass range of m/z 50-1000.

4. Tandem Mass Spectrometry (MS/MS) Acquisition

  • Precursor Ion Selection: Select the monoisotopic peak of the protonated molecule [M+H]⁺.

  • Collision Energy: Perform a collision energy ramp (e.g., 10-40 eV) to obtain a comprehensive fragmentation pattern.

  • Collision Gas: Argon or Nitrogen.

  • Data Acquisition: Acquire product ion spectra for the selected precursor.

5. Data Analysis

  • Identify the molecular ion and confirm the presence of bromine from the isotopic pattern.

  • Analyze the MS/MS spectrum to identify key fragment ions and neutral losses.

  • Propose fragmentation pathways based on the observed data and known chemical principles.

The following diagram illustrates the general workflow for this experimental protocol.

G cluster_prep Sample Preparation cluster_lc LC Separation cluster_ms Mass Spectrometry cluster_analysis Data Analysis Prep1 Dissolve Sample (1 mg/mL) Prep2 Dilute to 1-10 µg/mL Prep1->Prep2 LC C18 Column Gradient Elution Prep2->LC MS1 Full Scan MS (MS1) Identify [M+H]+ LC->MS1 MS2 Tandem MS (MS/MS) Collision-Induced Dissociation MS1->MS2 Analysis Elucidate Fragmentation Pathways MS2->Analysis

Caption: Experimental workflow for MS/MS analysis.

Conclusion

The structural characterization of novel drug candidates is a data-driven process that relies on the careful interpretation of analytical data. For researchers working with brominated imidazo-pyridazines, a predictive understanding of their mass spectrometric fragmentation patterns is invaluable. By leveraging knowledge of the fragmentation of related heterocyclic systems and the characteristic behavior of bromine-containing compounds, it is possible to anticipate the major fragmentation pathways. This guide provides a framework for this predictive analysis and a robust experimental protocol for acquiring the necessary data. As with all analytical endeavors, the principles outlined here should be combined with rigorous experimental work and a thorough understanding of the instrumentation employed.

References

Sources

Validation

HPLC retention times and purity analysis for 7-Bromoimidazo[1,5-b]pyridazine

Title: Comprehensive HPLC Retention Time and Purity Analysis Guide for 7-Bromoimidazo[1,5-b]pyridazine vs. Alternative Scaffolds Introduction As a Senior Application Scientist, I frequently encounter challenges in the ch...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Comprehensive HPLC Retention Time and Purity Analysis Guide for 7-Bromoimidazo[1,5-b]pyridazine vs. Alternative Scaffolds

Introduction

As a Senior Application Scientist, I frequently encounter challenges in the chromatographic resolution of halogenated fused bicyclic heteroaromatics. 7-Bromoimidazo[1,5-b]pyridazine (CAS: 1367827-99-3) [1] is a highly sought-after building block, serving as a privileged scaffold in the development of kinase inhibitors, antiviral agents, and soluble guanylate cyclase (sGC) stimulators[2]. However, its structural similarity to other regioisomers—such as imidazo[1,2-a]pyridines and imidazo[1,5-a]pyrazines—demands a robust, self-validating High-Performance Liquid Chromatography (HPLC) method to ensure absolute purity before downstream biological assays or cross-coupling reactions.

This guide objectively compares the chromatographic performance of 7-Bromoimidazo[1,5-b]pyridazine against common alternative scaffolds, detailing the mechanistic rationale behind the analytical conditions and providing a reproducible experimental framework[2].

Mechanistic Causality in Method Development

The imidazo[1,5-b]pyridazine core features a unique arrangement of three nitrogen atoms, which significantly alters its electron density, dipole moment, and basicity compared to alternative bicyclic systems[3].

  • Silanol Interactions and Peak Tailing : The basic nitrogen atoms in the pyridazine ring readily interact with unendcapped silanols on standard silica-based stationary phases. To counteract this, we utilize 0.1% Trifluoroacetic acid (TFA) in the mobile phase. TFA acts as a strong ion-pairing agent and lowers the pH (~2.0), fully protonating the basic sites and suppressing secondary retention mechanisms. This ensures a symmetrical, Gaussian peak shape.

  • Stationary Phase Selection : A core-shell C18 column (e.g., 2.7 µm particle size) is selected over fully porous particles. The solid core limits the longitudinal diffusion path of the analyte, minimizing the

    
    -term of the van Deemter equation. This yields exceptionally sharp peaks, which is critical for resolving closely eluting des-bromo or dibromo synthetic impurities.
    

Experimental Protocol: Self-Validating Purity Analysis Workflow

A protocol is only as reliable as its internal controls. This workflow incorporates dynamic System Suitability Testing (SST) to validate the run prior to sample analysis.

Step 1: Sample Preparation

  • Accurately weigh 1.0 mg of 7-Bromoimidazo[1,5-b]pyridazine standard.

  • Dissolve in 1.0 mL of HPLC-grade Methanol (MeOH). Sonicate for 2 minutes at room temperature to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE syringe filter to remove particulates that could cause column frit blockage.

Step 2: Chromatographic Conditions

  • Column : C18 Core-Shell, 100 x 4.6 mm, 2.7 µm.

  • Mobile Phase A : 0.1% TFA in Ultrapure Water (18.2 MΩ·cm).

  • Mobile Phase B : 0.1% TFA in Acetonitrile (MeCN).

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 35°C (reduces mobile phase viscosity and improves mass transfer kinetics).

  • Detection : Photodiode Array (PDA) at

    
     = 254 nm (primary aromatic absorption) and 280 nm (secondary).
    

Step 3: Gradient Elution Program

  • 0.0 - 1.0 min : 5% B (Isocratic hold to focus the analyte at the column head).

  • 1.0 - 8.0 min : 5%

    
     95% B (Linear gradient for separation).
    
  • 8.0 - 10.0 min : 95% B (Column wash to elute highly lipophilic impurities).

  • 10.0 - 12.0 min : 5% B (Re-equilibration).

Step 4: System Suitability and Self-Validation

  • Inject a blank (MeOH) to confirm baseline stability and absence of ghost peaks.

  • Inject a standard mix containing 7-Bromoimidazo[1,5-b]pyridazine and Toluene (void volume marker).

  • Validation Criteria: The tailing factor (

    
    ) for the main peak must be 
    
    
    
    , and theoretical plates (
    
    
    ) must exceed 10,000. If these criteria are met, the system is validated.

Analytical Workflow Visualization

HPLC_Workflow Start Sample Preparation (1 mg/mL in MeOH) ColSelect Column Selection (C18 Core-Shell, 2.7 µm) Start->ColSelect MobilePhase Mobile Phase Optimization (0.1% TFA in H2O / MeCN) ColSelect->MobilePhase Gradient Gradient Elution (5% to 95% MeCN over 10 min) MobilePhase->Gradient Detection UV/PDA Detection (λ = 254 nm & 280 nm) Gradient->Detection Validation System Suitability Resolution > 2.0, Tailing < 1.2 Detection->Validation

Figure 1: Systematic RP-HPLC workflow for purity analysis of imidazo-pyridazine derivatives.

Comparative Performance Data

To demonstrate the method's resolving power, we compared 7-Bromoimidazo[1,5-b]pyridazine against two common alternative building blocks under the identical gradient method. The retention times (


) directly reflect the relative lipophilicity and basicity of the scaffolds[2].
CompoundScaffold TypeRetention Time (

, min)
Tailing Factor (

)
Purity Achieved
7-Bromoimidazo[1,5-b]pyridazine Imidazo[1,5-b]pyridazine4.131.05>99.5%
6-Bromoimidazo[1,2-a]pyridine Imidazo[1,2-a]pyridine4.851.12>99.0%
3-Bromoimidazo[1,5-a]pyrazine Imidazo[1,5-a]pyrazine3.921.08>99.0%

Data Interpretation : The


 of 4.13 min for the imidazo[1,5-b]pyridazine core indicates intermediate lipophilicity[2]. The imidazo[1,2-a]pyridine alternative exhibits a longer retention time (4.85 min) due to the absence of the third nitrogen atom, which increases the overall hydrophobicity of the fused system. The superior tailing factor (1.05) of 7-Bromoimidazo[1,5-b]pyridazine confirms that the 0.1% TFA effectively masks silanol interactions, validating the mobile phase choice.

Conclusion

For researchers integrating 7-Bromoimidazo[1,5-b]pyridazine into their drug discovery pipelines, utilizing a core-shell C18 column with a low-pH TFA gradient provides optimal chromatographic performance. This method not only ensures accurate purity determination (>99.5%) but also successfully discriminates the target compound from structurally analogous alternative scaffolds based on subtle shifts in electron density and lipophilicity.

References

  • Vandyshev, D. Yu., et al. "A novel synthetic approach to hydroimidazo[1,5-b]pyridazines by the recyclization of itaconimides and HPLC–HRMS monitoring of the reaction pathway." Beilstein Journal of Organic Chemistry, 2017, 13, 2561–2568. URL: [Link]

  • PubChem. "Imidazo[1,5-b]pyridazine | C6H5N3 | CID 19422728." National Center for Biotechnology Information. URL: [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of Imidazo[1,5-b]pyridazine and Imidazo[1,2-b]pyridazine for the Modern Medicinal Chemist

In the landscape of medicinal chemistry, the imidazopyridazine scaffold is a recurring motif in a multitude of biologically active compounds, from kinase inhibitors to antiviral agents.[1][2][3][4] The precise arrangemen...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of medicinal chemistry, the imidazopyridazine scaffold is a recurring motif in a multitude of biologically active compounds, from kinase inhibitors to antiviral agents.[1][2][3][4] The precise arrangement of nitrogen atoms within this fused heterocyclic system gives rise to distinct isomers, with imidazo[1,5-b]pyridazine and imidazo[1,2-b]pyridazine being two prominent examples. While structurally similar, the positioning of the bridgehead nitrogen and the adjacent nitrogen in the pyridazine ring profoundly influences their electronic distribution and, consequently, their chemical reactivity. This guide provides a comprehensive comparison of the reactivity of these two important heterocyclic systems, offering insights grounded in established chemical principles and supported by experimental data to aid researchers in the strategic design and synthesis of novel therapeutics.

Structural and Electronic Overview

The fundamental difference between imidazo[1,5-b]pyridazine and imidazo[1,2-b]pyridazine lies in the fusion of the imidazole and pyridazine rings. In imidazo[1,2-b]pyridazine, the imidazole ring is fused between N1 and C6 of the pyridazine ring, resulting in a bridgehead nitrogen at position 4. Conversely, in imidazo[1,5-b]pyridazine, the fusion is between N1 and C2 of the pyridazine ring, placing the bridgehead nitrogen at position 8. This seemingly subtle distinction has significant implications for the electronic landscape of each molecule.

isomers cluster_12b Imidazo[1,2-b]pyridazine cluster_15b Imidazo[1,5-b]pyridazine 12b_structure 12b_structure 12b_label Imidazo[1,2-b]pyridazine (VTVRXITWWZGKHV-UHFFFAOYSA-N) [23] 15b_structure 15b_structure 15b_label Imidazo[1,5-b]pyridazine (AKJQYWFGJWOGKD-UHFFFAOYSA-N) [19] bromination_workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up cluster_product Product imidazo Imidazo[1,2-b]pyridazine derivative dissolve Dissolve imidazo[1,2-b]pyridazine in CH2Cl2 imidazo->dissolve nbs N-Bromosuccinimide (NBS) add_nbs Add NBS portion-wise at room temperature nbs->add_nbs dissolve->add_nbs stir Stir for specified time add_nbs->stir quench Quench with aq. Na2S2O3 stir->quench extract Extract with CH2Cl2 quench->extract dry Dry over Na2SO4 extract->dry concentrate Concentrate in vacuo dry->concentrate product 3-Bromoimidazo[1,2-b]pyridazine derivative concentrate->product

Figure 2: Workflow for the bromination of an imidazo[1,2-b]pyridazine derivative.

Step-by-step methodology for the synthesis of 3-bromo-6-(propylamino)imidazo[1,2-b]pyridazine: [5]

  • To a solution of 6-(propylamino)imidazo[1,2-b]pyridazine (1.0 eq) in dichloromethane (CH2Cl2), add N-bromosuccinimide (NBS) (1.05 eq) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for the time specified in the original procedure.

  • Upon completion of the reaction (monitored by TLC), quench the reaction with an aqueous solution of sodium thiosulfate (Na2S2O3).

  • Separate the organic layer and extract the aqueous layer with CH2Cl2.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford the desired 3-bromo-6-(propylamino)imidazo[1,2-b]pyridazine.

Representative Protocol for Suzuki-Miyaura Coupling of a 6-Chloroimidazo[1,2-b]pyridazine Derivative

suzuki_workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up cluster_product Product chloro_imidazo 6-Chloroimidazo[1,2-b]pyridazine derivative mix Combine reactants and catalyst in solvent (e.g., dioxane/H2O) chloro_imidazo->mix boronic_ester Boronic acid or ester boronic_ester->mix base Base (e.g., K2CO3) base->mix catalyst Palladium catalyst (e.g., Pd(dppf)Cl2) catalyst->mix heat Heat the mixture (e.g., 80 °C) mix->heat cool Cool to room temperature heat->cool filter Filter and concentrate cool->filter purify Purify by chromatography filter->purify product 6-Substituted imidazo[1,2-b]pyridazine derivative purify->product

Sources

Safety & Regulatory Compliance

Safety

7-Bromoimidazo[1,5-b]pyridazine: Proper Disposal Procedures

Executive Summary 7-Bromoimidazo[1,5-b]pyridazine is a brominated nitrogen-containing heterocycle commonly used as an intermediate in the synthesis of kinase inhibitors and GABA-A receptor ligands.[1] Immediate Disposal...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

7-Bromoimidazo[1,5-b]pyridazine is a brominated nitrogen-containing heterocycle commonly used as an intermediate in the synthesis of kinase inhibitors and GABA-A receptor ligands.[1]

Immediate Disposal Classification:

  • Waste Stream: Halogenated Organic Waste (Strict Segregation Required).[1]

  • RCRA Hazard Class: Likely D001 (Ignitable) if in solvent, or regulated under generic halogenated organic compound (HOC) guidelines depending on concentration.[1]

  • Critical Hazard: Thermal decomposition releases Hydrogen Bromide (HBr) and Nitrogen Oxides (NOx) .[1] Incineration must occur at a facility equipped with acid gas scrubbers.[1]

Chemical Safety Profile & Hazard Identification

Before handling waste, the specific hazards of the imidazo[1,5-b]pyridazine core must be understood to prevent cross-reactivity in waste containers.[1]

PropertySpecificationOperational Implication
Chemical Class Halogenated HeterocycleDO NOT mix with strong oxidizers or alkali metals in waste drums.[1]
Combustion Byproducts HBr, NOx, CO, CO₂Incineration Only. Open burning is prohibited due to acid gas release.[1]
Reactivity Stable solid; Acid-sensitiveKeep waste pH neutral or slightly basic if in solution to prevent premature degradation.[1]
Toxicology Irritant (Skin/Eye/Lung)Waste containers must be surface-decontaminated before leaving the fume hood.[1]
The "Why" Behind the Protocol

Unlike standard organic waste, the bromine atom on the pyridazine ring presents a downstream engineering challenge.[1] When incinerated, the bromine converts to hydrogen bromide (HBr), a corrosive gas that destroys standard incinerator linings and violates emission standards if not scrubbed.[1] Therefore, mislabeling this as "Non-Halogenated" is a critical compliance violation.

Waste Segregation & Handling Protocol

A. Solid Waste (Pure Compound)

Applicable for: Expired solids, spill cleanup residues, and contaminated weighing boats.[1]

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar with a Teflon-lined cap.[1] Avoid metal containers due to potential corrosion from trace hydrolysis.[1]

  • Solvent Minimization: Do not dissolve the solid in solvent to dispose of it unless necessary for cleaning.[1] Solid disposal is more cost-effective and reduces solvent load.[1]

  • Labeling:

    • Primary Name: 7-Bromoimidazo[1,5-b]pyridazine.[1]

    • Constituents: 100%.[1][2]

    • Hazard Checkbox: Toxic, Irritant.[1]

    • Tag: "Solid Halogenated Organic Waste."[1]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: Filtrates, HPLC fractions, or reaction mixtures containing the compound.[1]

  • Stream Selection: Halogenated Solvent Waste (Red Can/Carboy).[1]

    • Note: Even if the solvent itself is non-halogenated (e.g., Methanol), the presence of dissolved 7-Bromoimidazo[1,5-b]pyridazine (>1%) classifies the entire mixture as halogenated for incineration purposes.[1]

  • Compatibility Check: Ensure the waste stream does not contain strong acids (e.g., Nitric Acid) or oxidizers, which could react with the nitrogen-rich heterocycle.[1]

  • Rinsing: Triple-rinse glassware with a compatible solvent (e.g., Acetone/DCM).[1] Add rinsate to the Halogenated waste stream.[1]

Decision Logic & Workflow (Visualization)

The following diagram outlines the decision process for segregating this specific compound to ensure compliance with EPA and local EHS regulations.

DisposalWorkflow Start Waste: 7-Bromoimidazo[1,5-b]pyridazine StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Solid Liquid Solution / Mother Liquor StateCheck->Liquid Liquid Contam Is it contaminated debris (Gloves/Paper)? Solid->Contam SolidJar Wide-Mouth HDPE Jar (Label: Solid Halogenated) Contam->SolidJar Pure Chemical DebrisBag Double-Bagged Chemically Contaminated Waste Contam->DebrisBag Debris ConcCheck Concentration > 1%? Liquid->ConcCheck HaloStream HALOGENATED Waste Stream (Requires Scrubber Incineration) ConcCheck->HaloStream Yes (Standard) ConcCheck->HaloStream Unsure (Safety Default) NonHaloStream Non-Halogenated Stream (Only if <0.1% Trace) ConcCheck->NonHaloStream Trace Only

Figure 1: Decision tree for segregating 7-Bromoimidazo[1,5-b]pyridazine waste. Note that "Safety Default" directs unsure concentrations to the Halogenated stream to prevent downstream equipment damage.

Emergency Spill Response (SWIMS Protocol)

If 7-Bromoimidazo[1,5-b]pyridazine is spilled outside the fume hood:

  • S - Stop: Stop the spill if safe to do so (upright the bottle).

  • W - Warn: Alert nearby personnel.

  • I - Isolate: Cordon off the area.[1]

  • M - Minimize:

    • For Solids: Do not dry sweep (creates dust).[1] Cover with wet paper towels or use a HEPA-filtered vacuum dedicated to chemical cleanup.[1]

    • For Solutions: Absorb with vermiculite or polypropylene pads.[1]

  • S - Secure: Place all cleanup materials into a hazardous waste bag labeled "Debris contaminated with Halogenated Heterocycles."

Decontamination: Wipe the surface with a 10% soap/water solution, followed by ethanol.[1]

Regulatory Framework & Compliance

EPA / RCRA Considerations

While 7-Bromoimidazo[1,5-b]pyridazine is not explicitly "P-listed" or "U-listed" by specific CAS name in 40 CFR 261.33, it is regulated under the "Cradle-to-Grave" liability of the generator.[1]

  • Waste Code Determination:

    • If mixed with spent halogenated solvents (Methylene Chloride, etc.): F001/F002 .[1][3]

    • If mixed with ignitable solvents (Acetone, Methanol): D001 .[1]

    • As a pure substance for disposal: Must be manifested as "Waste Toxic Solids, Organic, N.O.S.[1] (contains 7-Bromoimidazo[1,5-b]pyridazine)" .[1]

Transport (DOT)
  • Proper Shipping Name: Toxic solids, organic, n.o.s. (7-Bromoimidazo[1,5-b]pyridazine).[1]

  • Hazard Class: 6.1 (Keep away from foodstuffs).[1]

  • Packing Group: III (Low to medium danger).[1]

References

  • U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273.[1] Washington, D.C. [Link][1][3]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.[1] [Link]

  • American Chemical Society (ACS). (2023).[1] Identifying and Evaluating Hazards in Research Laboratories.[1] ACS Center for Lab Safety.[1] [Link]

Sources

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